Aaz-A-154

• CAS: 2481740-94-5

Core Science & Biosynthesis

The Mechanism of Action of Aaz-A-154: A Non-Hallucinogenic Psychoplastogen

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Aaz-A-154 is a novel, selective 5-HT2A receptor (5-HT2AR) ligand that has garnered significant interest for its potent antidepressant-like effects without inducing the hallucinogenic experiences typically associated with serotonergic psychedelics.[1][2][3] This document provides a comprehensive overview of the current understanding of Aaz-A-154's mechanism of action. It details its interaction with the 5-HT2A receptor, its functional effects on neuronal structure and animal behavior, and the experimental evidence that defines it as a non-hallucinogenic psychoplastogen. While specific quantitative binding affinities and detailed experimental protocols are not publicly available in the primary literature, this guide synthesizes the existing descriptive data to provide a clear framework for its biological activity.[1]

Core Mechanism: Biased Agonism at the 5-HT2A Receptor

The primary molecular target of Aaz-A-154 is the 5-HT2A receptor, a G protein-coupled receptor (GPCR) known to be the principal mediator of the effects of classic psychedelics.[1][4] Aaz-A-154's interaction with this receptor is nuanced and is best described as biased agonism or functional selectivity . This means that Aaz-A-154 binds to the 5-HT2A receptor and stabilizes a specific conformation that preferentially activates certain downstream signaling pathways while not engaging others.

Specifically, Aaz-A-154 is characterized as a "psychLight competitive antagonist." [1] The psychLight biosensor is an engineered 5-HT2A receptor that fluoresces when it adopts the specific conformation associated with the hallucinogenic effects of classic psychedelics.[2][4] Aaz-A-154's ability to act as a competitive antagonist in this assay indicates that it does not induce this "hallucinogenic" conformation.

However, despite this antagonistic behavior in the psychLight assay, Aaz-A-154 demonstrably activates 5-HT2A receptor signaling pathways that lead to therapeutic effects. This is evidenced by its ability to promote neuronal growth, an effect that is blocked by the known 5-HT2A receptor antagonist, ketanserin.[1] This dual characteristic strongly supports the hypothesis that Aaz-A-154 is a biased agonist, selectively engaging pathways linked to neuroplasticity over those linked to hallucinogenic activity. Recent research suggests that the Gq signaling pathway is linked to the psychedelic potential of 5-HT2A agonists, while other pathways, potentially involving β-arrestin, may contribute to different effects.[5][6]

References

• 1. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biosensor advances drug discovery | National Institutes of Health (NIH) [nih.gov]
• 3. Drug-Finding Tool Identifies Psychedelic-Like Compound That Is Hallucination-Free | Technology Networks [technologynetworks.com]
• 4. Psychedelic-inspired drug discovery using an engineered biosensor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identification of 5-HT2A Receptor Signaling Pathways Responsible for Psychedelic Potential | bioRxiv [biorxiv.org]

Aaz-A-154: A Technical Whitepaper on a Non-Hallucinogenic Psychedelic Analog for Neuropsychiatric Disorders

Abstract

Aaz-A-154 (also known as DLX-001) is a novel, non-hallucinogenic psychoplastogen that has demonstrated significant potential as a rapid-acting and long-lasting antidepressant in preclinical models.[1] Developed through a targeted screening process utilizing an engineered biosensor, Aaz-A-154 engages the serotonin (B10506) 2A (5-HT2A) receptor to stimulate neuronal growth without inducing the hallucinogenic effects associated with classic psychedelics.[2][3] This technical guide provides a comprehensive overview of the discovery, mechanism of action, and preclinical evaluation of Aaz-A-154, intended for researchers, scientists, and drug development professionals. The document details the experimental protocols used in its characterization and presents available data in a structured format.

Introduction

Major Depressive Disorder (MDD) and other neuropsychiatric conditions are characterized by the atrophy of neurons in key brain regions, such as the prefrontal cortex. Traditional antidepressants, like selective serotonin reuptake inhibitors (SSRIs), often require weeks to months to elicit a therapeutic response and are ineffective for a significant portion of patients. There is a critical need for therapeutics that can rapidly reverse this neuronal atrophy and produce sustained antidepressant effects.

Classic psychedelics (e.g., psilocybin, LSD) have shown promise as rapid-acting antidepressants, largely attributed to their ability to promote structural and functional neuroplasticity—a class of effects that has led to the term "psychoplastogens."[2] However, their clinical utility is complicated by potent hallucinogenic effects, requiring administration under strict medical supervision. Aaz-A-154 represents a significant advancement in this field, emerging as one of the first compounds demonstrated to separate the therapeutic, psychoplastogenic effects of 5-HT2A receptor activation from the hallucinogenic properties.[2][4]

Discovery via an Engineered Biosensor

Aaz-A-154 was identified from a library of structurally similar compounds using psychLight , a genetically encoded fluorescent biosensor.[2][3][5] This innovative tool is a modified human 5-HT2A receptor fused with a circularly permuted green fluorescent protein (cpGFP). The sensor is engineered to change its fluorescence intensity only when the receptor adopts the specific conformational state associated with Gq-protein activation, which is linked to the hallucinogenic effects of psychedelics.[2][5] Aaz-A-154 was found to bind to the receptor without inducing this hallucinogenic conformation, flagging it as a potential non-hallucinogenic ligand.[6]

Figure 1: Workflow for identifying Aaz-A-154 using the psychLight biosensor.

Pharmacological Profile

While detailed quantitative binding affinity (Ki) and functional potency (EC50) data from traditional radioligand and functional assays are not yet publicly available, the initial characterization provides key insights into the molecule's mechanism of action.

Receptor Interaction & Functional Selectivity

Aaz-A-154 is a 5-HT2A receptor agonist.[1] However, it exhibits profound functional selectivity, or "biased agonism." Schild regression analysis using the psychLight assay revealed it acts as a competitive antagonist for the hallucinogenic conformation of the 5-HT2A receptor.[2] This indicates that while it binds to the receptor, it does not stabilize the Gq-protein-coupled state required for psychedelic effects. Its ability to promote neuroplasticity, an effect that is blocked by the 5-HT2A antagonist ketanserin (B1673593), confirms that it is an agonist for a separate, non-hallucinogenic signaling pathway.[2][7]

Receptor Selectivity Profile

Screening against a panel of other GPCR-based sensors demonstrated that Aaz-A-154 has high selectivity for 5-HT2 receptors.[2][7] A quantitative profile of its affinity for other serotonin receptor subtypes and other off-target receptors has not been disclosed.

Table 1: Receptor Binding and Functional Data for Aaz-A-154

Receptor/Assay	Parameter	Value	Reference
5-HT2A (psychLight)	Functional Mode	Competitive Antagonist (of hallucinogenic conformation)	[2]
5-HT2A (Neurite Outgrowth)	Functional Mode	Agonist	[2][8]
5-HT2A Binding Affinity	Ki	Not Disclosed	-
5-HT2A Functional Potency	EC50 / Emax	Not Disclosed	-

| Receptor Selectivity Panel | (vs. dopamine, adrenergic, opioid, other serotonin receptors) | High selectivity for 5-HT2 Receptors |[2] |

Preclinical Efficacy

Preclinical studies in rodent models demonstrate that Aaz-A-154 induces robust and lasting antidepressant-like and pro-plasticity effects without hallucinogenic-like behavioral responses.

In Vitro Neuroplasticity

In primary cultures of rat embryonic cortical neurons, Aaz-A-154 demonstrated a significant ability to promote structural plasticity, comparable to the effects of ketamine.[2] This effect points to a direct biological mechanism for reversing the neuronal atrophy seen in depression.

Table 2: In Vitro Effects of Aaz-A-154

Assay	Model System	Concentration	Effect	Reference
Dendritic Arborization	Cultured Rat Embryonic Cortical Neurons	100 nM	Increased dendritic complexity (comparable to ketamine)	[2][7]

| Mechanism of Action | Cultured Rat Embryonic Cortical Neurons | 1 µM Ketanserin | Blocked the increase in dendritic complexity |[2][7] |

In Vivo Behavioral Assays

In vivo studies in mice confirmed both the lack of hallucinogenic potential and the presence of significant antidepressant-like activity.

The head-twitch response (HTR) in mice is a well-validated behavioral proxy for hallucinogenic potential in humans. Aaz-A-154 did not induce head twitches at any dose tested, up to a very high dose of 100 mg/kg, confirming its non-hallucinogenic profile.[2] At this high dose, a decrease in locomotion was observed.[2]

Aaz-A-154 produced both rapid and sustained antidepressant-like effects in two standard behavioral models.

• Forced Swim Test (FST): A single 20 mg/kg dose of Aaz-A-154 significantly decreased immobility time in mice.[2][7] This effect was observed rapidly (within 30 minutes) and was sustained for at least one week, an efficacy profile comparable to ketamine.[2][7]

• Sucrose (B13894) Preference Test: In a mouse model of anhedonia (VMAT2-HET mice), a single 15 mg/kg dose of Aaz-A-154 restored sucrose preference, and this effect lasted for at least 12 days.[2][7]

Table 3: In Vivo Effects of Aaz-A-154 in Mice

Assay	Dose	Effect	Duration of Effect	Reference
Head-Twitch Response	Up to 100 mg/kg	No induction of head-twitches	-	[2]
Locomotor Activity	100 mg/kg	Decreased locomotion	-	[2]
Forced Swim Test	20 mg/kg	Decreased immobility time (antidepressant-like)	Rapid (30 min) and Long-lasting (≥ 1 week)	[2][7]

| Sucrose Preference Test | 15 mg/kg | Reduced anhedonia (antidepressant-like) | Long-lasting (≥ 12 days) |[2][7] |

Proposed Mechanism of Action & Signaling Pathway

The available data strongly support a mechanism of biased agonism at the 5-HT2A receptor. Classic hallucinogens activate this receptor, leading to the canonical Gαq/11 signaling pathway, which results in the activation of phospholipase C (PLC) and subsequent production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). This Gq pathway is directly linked to the head-twitch response and hallucinogenic effects.

Aaz-A-154 avoids this pathway. However, to promote neuroplasticity, it must engage an alternative signaling cascade. While the precise pathway has not been definitively elucidated, it is hypothesized to involve G-protein-independent signaling via β-arrestin .[9][10] In this proposed model, Aaz-A-154 binding stabilizes a receptor conformation that preferentially recruits β-arrestin, which then acts as a scaffold for other signaling proteins, such as those in the Akt and ERK pathways, which are known to promote protein synthesis, cell growth, and synaptic plasticity.[4][11][12]

Figure 2: Proposed biased agonism mechanism for Aaz-A-154 at the 5-HT2A receptor.

Detailed Experimental Protocols

Dendritic Outgrowth Assay

This assay quantifies the ability of a compound to promote the growth and branching of neurites.

• Cell Culture: Primary cortical neurons are harvested from E18 rat embryos and cultured in neurobasal medium supplemented with B27 and GlutaMAX. Cells are seeded onto poly-D-lysine-coated plates.

• Compound Treatment: On day in vitro (DIV) 5, neurons are treated with Aaz-A-154 (e.g., 100 nM), ketamine (positive control), or vehicle. For antagonist studies, cells are co-incubated with a 5-HT2R antagonist like ketanserin (e.g., 1 µM).[2][7]

• Imaging & Analysis: After a set incubation period (e.g., 48-72 hours), neurons are fixed and stained for neuronal markers like MAP2. Images are captured using a high-content imager. Dendritic complexity is quantified using Sholl analysis, which measures the number of dendritic crossings at concentric circles radiating from the soma. The maximal number of crossings (Nmax) is used as a primary endpoint.[7]

Head-Twitch Response (HTR) Assay

This assay is a behavioral screen for hallucinogenic potential.

• Animals: Male C57BL/6J mice are used.

• Apparatus: A small neodymium magnet is affixed to the skull of the mouse under anesthesia. During testing, the mouse is placed in a cylindrical container surrounded by a magnetometer coil that detects the rapid head movements.

• Procedure: On the test day, mice are habituated to the testing chamber for at least 30 minutes. Aaz-A-154 or a positive control (e.g., 5-MeO-DMT) is administered via intraperitoneal (i.p.) injection. Head movements are recorded for a defined period (e.g., 30-60 minutes).

• Data Analysis: The voltage signal from the magnetometer is filtered and analyzed by software to identify the characteristic waveform of a head twitch. The total number of head twitches during the recording period is quantified.[2]

Figure 3: Experimental workflow for the mouse Head-Twitch Response (HTR) assay.

Forced Swim Test (FST)

This test assesses antidepressant efficacy by measuring behavioral despair.

• Animals: Male C57BL/6J mice are used.

• Apparatus: A transparent cylindrical container (e.g., 30 cm height, 12 cm diameter) is filled with water (e.g., 25 ± 1°C) to a depth where the mouse cannot touch the bottom (e.g., 20 cm).

• Procedure: Mice are administered Aaz-A-154 (e.g., 20 mg/kg, i.p.), ketamine, or vehicle. After a set time (e.g., 30 minutes for acute effects), each mouse is individually placed in the water cylinder for a 6-minute session. The session is recorded by video.

• Data Analysis: An observer blind to the treatment conditions scores the last 4 minutes of the test. Immobility is defined as the cessation of struggling and remaining floating, making only small movements necessary to keep the head above water. The total time spent immobile is the primary endpoint.[2]

Conclusion and Future Directions

Aaz-A-154 is a pioneering non-hallucinogenic psychoplastogen that validates the therapeutic hypothesis of targeting the 5-HT2A receptor for neuropsychiatric disorders. Its ability to promote neuronal growth and produce rapid, durable antidepressant-like effects in preclinical models, without the liability of hallucinogenic activity, marks a significant step toward safer and more accessible treatments.

Future research should focus on elucidating the specific β-arrestin-dependent or other G-protein-independent signaling pathways responsible for its therapeutic effects. A full pharmacological characterization, including binding and functional activity at a wide range of CNS targets, will be crucial for a comprehensive safety and selectivity profile. As Aaz-A-154 (DLX-001) progresses through clinical trials, it holds the promise of becoming a first-in-class therapeutic capable of fundamentally reversing the pathology of depression and related disorders.

References

• 1. medkoo.com [medkoo.com]
• 2. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Psychedelic-inspired drug discovery using an engineered biosensor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. β-arrestin: a signaling molecule and potential therapeutic target for heart failure - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biosensor advances drug discovery | National Institutes of Health (NIH) [nih.gov]
• 6. Drug-Finding Tool Identifies Psychedelic-Like Compound That Is Hallucination-Free | Technology Networks [technologynetworks.com]
• 7. researchgate.net [researchgate.net]
• 8. Zalsupindole (AAZ-A-154) | 5-HT2R ligand | Probechem Biochemicals [probechem.com]
• 9. GPCR signaling via β-arrestin-dependent mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Arrestin Development: Emerging Roles for β-arrestins in Developmental Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 11. G-protein coupled receptor, PI3K and Rho signaling pathways regulate the cascades of Tau and amyloid-β in Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. β-Arrestin-mediated Signaling Regulates Protein Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Zalsupindole (Aaz-A-154): A Technical Guide to its Discovery and Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

Zalsupindole, also known as Aaz-A-154 and DLX-001, is a novel, non-hallucinogenic psychoplastogen currently under investigation for the treatment of major depressive disorder (MDD) and other central nervous system disorders. Developed by David E. Olson's laboratory at the University of California, Davis, and Delix Therapeutics, Zalsupindole is a testament to the potential of targeted drug design in separating the therapeutic neuroplasticity-promoting effects of psychedelic-related compounds from their hallucinogenic properties. This technical guide provides an in-depth overview of the discovery, synthesis, mechanism of action, and preclinical evaluation of Zalsupindole, presenting key data in a structured format and detailing the experimental protocols that have been pivotal in its development.

Introduction

The discovery of compounds that can rapidly induce neural plasticity, termed psychoplastogens, has opened new avenues for the treatment of neuropsychiatric disorders.[1] However, the clinical utility of first-generation psychoplastogens, such as psilocybin and LSD, is hampered by their profound psychoactive effects. Zalsupindole emerged from a focused medicinal chemistry effort to design analogues of 5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT) that retain the ability to promote synaptogenesis and dendritic growth without inducing hallucinations.[1] Chemically, Zalsupindole is (R)-5-methoxy-N,N-dimethyl-α-methylisotryptamine, an isotryptamine derivative.[2]

Synthesis

While a detailed, step-by-step synthesis protocol for Zalsupindole has not been publicly disclosed, its structure as a substituted isotryptamine suggests a synthetic route starting from a suitable indole (B1671886) precursor. Generally, the synthesis of N,N-dimethyltryptamine derivatives involves the gramine (B1672134) or oxalyl chloride route followed by reductive amination. For α-methylated tryptamines, modifications to these standard procedures are necessary. The synthesis of Zalsupindole would likely involve the preparation of a 5-methoxyindole (B15748) intermediate, followed by the introduction of the α-methylpropylamine side chain at the N1 position, characteristic of isotryptamines, and subsequent dimethylation of the terminal amine.

Pharmacological Profile

Zalsupindole's unique pharmacological profile is central to its therapeutic potential. It acts as a low-potency, low-efficacy partial agonist at the serotonin (B10506) 5-HT₂ₐ receptor, the primary target for classic psychedelics.[1] This nuanced activity is believed to be sufficient to stimulate neuroplasticity without reaching the threshold for hallucinogenic effects.[1]

Quantitative Pharmacological Data

The following tables summarize the key in vitro pharmacological parameters of Zalsupindole.

Receptor	Parameter	Value (nM)
5-HT₂ₐ	EC₅₀	8,200[1]
5-HT₂C	EC₅₀	3,300[1]
5-HT₂B	IC₅₀	27,600[1]

Receptor	Parameter	Value
5-HT₂ₐ	Eₘₐₓ	17%[1]
5-HT₂C	Eₘₐₓ	70%[1]

Mechanism of Action and Signaling Pathway

Zalsupindole promotes neuroplasticity through the activation of the 5-HT₂ₐ receptor.[3] Unlike classic hallucinogens, its partial agonism is thought to initiate a biased signaling cascade that favors pathways associated with neuronal growth and synaptogenesis while avoiding those linked to hallucinatory experiences.

Zalsupindole's biased agonism at the 5-HT₂ₐ receptor.

Experimental Protocols

The following sections detail the key experimental methodologies used in the preclinical characterization of Zalsupindole.

Discovery Workflow using psychLight Biosensor

Zalsupindole was identified as a non-hallucinogenic compound using a genetically encoded fluorescent sensor called psychLight, which is based on the 5-HT₂ₐ receptor structure. This assay can differentiate between hallucinogenic and non-hallucinogenic ligands.

References

• 1. karger.com [karger.com]
• 2. Zalsupindole - Wikipedia [en.wikipedia.org]
• 3. Zalsupindole (AAZ-A-154) | 5-HT2R ligand | Probechem Biochemicals [probechem.com]

Aaz-A-154: A Technical Guide to its Function as a Biased 5-HT2A Receptor Agonist

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aaz-A-154 has emerged as a molecule of significant interest in neuropsychopharmacology due to its unique profile as a non-hallucinogenic psychoplastogen. This technical guide provides an in-depth analysis of Aaz-A-154's role as a biased agonist at the serotonin (B10506) 2A (5-HT2A) receptor. While demonstrating antagonistic properties in pathways associated with hallucinogenic effects, Aaz-A-154 acts as an agonist to stimulate neuronal growth. This document summarizes the available quantitative data, details key experimental protocols used in its characterization, and provides visual representations of its mechanism of action and discovery workflow.

Introduction

The 5-HT2A receptor, a G protein-coupled receptor (GPCR), is a well-established target for psychedelic compounds such as psilocybin and LSD, which are known to induce profound hallucinatory experiences. These effects are also linked to their therapeutic potential in treating neuropsychiatric disorders like depression and post-traumatic stress disorder (PTSD). A significant challenge in the clinical application of these compounds is mitigating their hallucinogenic properties while retaining their therapeutic benefits, such as promoting neuroplasticity. Aaz-A-154 represents a potential breakthrough in this area, acting as a biased agonist that selectively activates the therapeutic pathways of the 5-HT2A receptor without engaging the hallucinogenic cascade.

Pharmacological Profile of Aaz-A-154

The pharmacological characterization of Aaz-A-154 reveals a complex interaction with the 5-HT2A receptor. It is described as a "psychLight competitive antagonist" because it blocks the conformational changes in the receptor that are associated with hallucinogenic activity, as detected by the psychLight biosensor.[1] However, its ability to promote dendritic growth, a key aspect of its psychoplastogenic and antidepressant-like effects, is inhibited by the traditional 5-HT2A antagonist ketanserin.[1] This indicates that Aaz-A-154 is an agonist for the signaling pathway responsible for neuroplasticity. This dual activity defines Aaz-A-154 as a biased agonist.

Quantitative Data

A comprehensive quantitative analysis of Aaz-A-154's binding affinity and functional potency from traditional pharmacological assays is not yet fully available in the public domain. The primary study by Dong et al. (2021) utilized the novel psychLight biosensor for its characterization.

Table 1: Summary of Aaz-A-154 Pharmacological Data

Parameter	Value	Assay	Reference
Binding Affinity (Ki)	Not Publicly Available	Radioligand Binding Assay	-
Functional Potency (EC50)	Not Publicly Available	Gq or β-arrestin Pathway Assays	-
Efficacy (Emax)	Not Publicly Available	Gq or β-arrestin Pathway Assays	-
pA2	Not Reported	Schild Analysis with psychLight Biosensor	[1]
Hallucinogenic Potential	Non-hallucinogenic	Head-Twitch Response (Mice)	[1]
Psychoplastogenic Effect	Promotes Dendritic Growth	Cultured Rat Embryonic Cortical Neurons	[1]
Antidepressant-like Effect	Rapid and Long-lasting	Forced Swim Test & Sucrose Preference Test (Mice)	[1]

Key Experimental Protocols

The discovery and characterization of Aaz-A-154 relied on several innovative experimental protocols.

psychLight Biosensor Assay

The psychLight biosensor is a genetically encoded fluorescent sensor based on the human 5-HT2A receptor. It is engineered to detect conformational changes in the receptor upon ligand binding. Hallucinogenic agonists induce a specific conformational state that results in an increase in fluorescence.[2][3]

• Cell Line: HEK293T cells stably expressing the psychLight biosensor.

• Procedure:

  • Cells are plated in a multi-well format.

  • Test compounds, including Aaz-A-154, are added at various concentrations.

  • The fluorescence intensity is measured over time using a plate reader.

  • An increase in fluorescence indicates a hallucinogenic-like conformational change. Non-hallucinogenic ligands bind without causing a significant change in fluorescence.[2]

Schild Regression Analysis

To determine the nature of the antagonism at the psychLight biosensor, a Schild regression analysis was performed.[1]

• Procedure:

  • Dose-response curves for a known 5-HT2A hallucinogenic agonist (e.g., 5-MeO-DMT) are generated in the absence and presence of increasing concentrations of Aaz-A-154.

  • The dose ratio (the factor by which the agonist concentration must be increased to overcome the antagonist's effect) is calculated for each concentration of Aaz-A-154.

  • A Schild plot is generated by plotting the log (dose ratio - 1) against the log of the antagonist concentration.

  • A linear relationship with a slope of 1 is indicative of competitive antagonism. The pA2 value, a measure of the antagonist's affinity, can be derived from this plot.

Head-Twitch Response (HTR) Assay

The HTR in mice is a behavioral proxy for hallucinogenic potential in humans.[3]

• Animal Model: C57BL/6J mice.

• Procedure:

  • Mice are administered various doses of Aaz-A-154 or a positive control (e.g., 5-MeO-DMT).

  • The frequency of head twitches is observed and recorded over a specified period.

  • The absence of a head-twitch response, even at high doses, indicates a lack of hallucinogenic potential.[1]

Dendritic Outgrowth Assay

This assay assesses the psychoplastogenic properties of a compound.[1]

• Cell Culture: Primary rat embryonic cortical neurons.

• Procedure:

  • Neurons are cultured for a specified number of days.

  • The cells are treated with Aaz-A-154, a vehicle control, or a positive control (e.g., ketamine). To confirm the mechanism, some cells are co-treated with Aaz-A-154 and the 5-HT2A antagonist ketanserin.

  • After an incubation period, the neurons are fixed and imaged.

  • Dendritic complexity is quantified using Sholl analysis, which measures the number of dendritic crossings at increasing distances from the soma. An increase in dendritic complexity indicates a psychoplastogenic effect.[1]

Visualizing the Mechanism and Discovery of Aaz-A-154

Signaling Pathways of the 5-HT2A Receptor

The 5-HT2A receptor can signal through different intracellular pathways. Hallucinogenic effects are thought to be mediated primarily through the Gq protein pathway, leading to the activation of phospholipase C (PLC) and subsequent downstream signaling. The therapeutic, neuroplastic effects are mediated through a distinct, yet to be fully elucidated, pathway. Aaz-A-154 exhibits biased agonism by antagonizing the hallucinogenic pathway while agonizing the neuroplasticity pathway.

Caption: Aaz-A-154's biased agonism at the 5-HT2A receptor.

Experimental Workflow for Aaz-A-154 Discovery

The identification of Aaz-A-154 was a multi-step process that began with a high-throughput screening campaign using the psychLight biosensor, followed by a series of in vitro and in vivo validation assays.

Caption: Workflow for the discovery and validation of Aaz-A-154.

Conclusion and Future Directions

Aaz-A-154 represents a significant advancement in the development of 5-HT2A receptor modulators. Its unique biased agonism, which separates the therapeutic psychoplastogenic effects from the hallucinogenic effects, opens new avenues for the treatment of depression and other neuropsychiatric disorders. Future research should focus on obtaining a complete pharmacological profile of Aaz-A-154, including its binding affinity and functional potency in traditional Gq and β-arrestin pathway assays. Elucidating the precise downstream signaling cascade responsible for its neuroplastic effects will be crucial for the development of the next generation of safer and more effective therapeutics targeting the 5-HT2A receptor.

References

• 1. ir.ataibeckley.com [ir.ataibeckley.com]
• 2. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Zalsupindole (AAZ-A-154) | 5-HT2R ligand | Probechem Biochemicals [probechem.com]

Aaz-A-154: A Technical Guide to a Non-Hallucinogenic Psychoplastogen

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aaz-A-154, also known as Zalsupindole and DLX-001, is a novel synthetic compound that has garnered significant interest in the field of neuroscience and psychopharmacology.[1] Classified as a non-hallucinogenic psychoplastogen, Aaz-A-154 demonstrates potent antidepressant-like effects and the ability to promote neuronal growth without inducing the hallucinatory experiences associated with classic psychedelic compounds.[2][3] This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and biological activity of Aaz-A-154. It includes a detailed summary of quantitative data from key in vitro and in vivo studies, step-by-step experimental protocols for its synthesis and biological evaluation, and visualizations of its signaling pathway and experimental workflows.

Chemical Structure and Physicochemical Properties

Aaz-A-154 is a synthetic organic molecule with the IUPAC name (R)-1-(5-methoxy-1H-indol-1-yl)-N,N-dimethylpropan-2-amine. Its chemical structure is characterized by a methoxy-substituted indole (B1671886) ring linked to a dimethyl-substituted aminopropane chain.

Property	Value	Reference
Molecular Formula	C₁₄H₂₀N₂O	[2]
Molecular Weight	232.32 g/mol	[2]
CAS Number	2481740-94-5 (free base)	[2]
Appearance	Solid	[2]
Hydrogen Bond Acceptors	3	[2]
Hydrogen Bond Donors	0	[2]
Rotatable Bonds	4	[2]
Topological Polar Surface Area	15.7 Ų	[2]
XLogP3	2.6	[2]

Biological Activity and Mechanism of Action

Aaz-A-154 functions as a potent and selective competitive antagonist of the serotonin (B10506) 2A receptor (5-HT2A).[2] Unlike classic psychedelic drugs that act as agonists at this receptor, Aaz-A-154 binds to the 5-HT2A receptor without initiating the signaling cascade that leads to hallucinogenic effects.[2][3] Despite its antagonist activity in this context, it promotes neuronal growth and exhibits antidepressant-like properties.[2][4]

In Vitro Activity

Schild Regression Analysis:

Schild regression analysis was performed using the psychLight biosensor, a genetically encoded sensor based on the 5-HT2A receptor. This analysis confirmed that Aaz-A-154 acts as a competitive antagonist at the 5-HT2A receptor.[2]

Parameter	Value	Reference
Assay	psychLight competitive antagonist assay	[2]
Cell Line	HEK293T cells expressing psychLight	[2]
Result	Aaz-A-154 demonstrated competitive antagonism	[2]

Neuronal Outgrowth Assay:

Treatment of primary rat cortical neurons with Aaz-A-154 resulted in a significant increase in dendritic arbor complexity, comparable to the effects of the rapid-acting antidepressant ketamine. This effect was blocked by the 5-HT2A receptor antagonist ketanserin, indicating that the neuroplastogenic effects of Aaz-A-154 are mediated through the 5-HT2A receptor.[2][4]

Parameter	Condition	Result	Reference
Cell Type	Primary rat embryonic cortical neurons	-	[2]
Treatment	Aaz-A-154 (100 nM)	Increased maximal number of crossings in Sholl analysis	[2][4]
Comparison	Ketamine	Comparable increase in dendritic complexity	[2][4]
Antagonist	Ketanserin (1 µM)	Abolished the psychoplastogenic effect of Aaz-A-154	[2][4]

In Vivo Activity

Head-Twitch Response (HTR) in Mice:

The head-twitch response in mice is a behavioral proxy for hallucinogenic potential in humans. Aaz-A-154 was administered to mice at various doses and did not induce head-twitches, even at high concentrations, confirming its non-hallucinogenic profile.[2]

Animal Model	Dose of Aaz-A-154	Observation	Reference
Mice	Up to 100 mg/kg	No induction of head-twitch response	[2]

Forced Swim Test (FST) in Mice:

The forced swim test is a widely used behavioral assay to assess antidepressant efficacy. A single administration of Aaz-A-154 produced rapid and long-lasting antidepressant-like effects in mice, comparable to ketamine.[2]

Animal Model	Dose of Aaz-A-154	Effect on Immobility Time	Duration of Effect	Reference
C57BL/6J mice	20 mg/kg	Significant decrease	Fast-acting (30 min) and long-lasting (1 week)	[2]

Signaling Pathway

Aaz-A-154 exerts its effects through the 5-HT2A receptor, a G protein-coupled receptor (GPCR) that is primarily coupled to the Gq/G11 signaling pathway.[5] Upon activation by an agonist, the 5-HT2A receptor initiates a cascade involving phospholipase C (PLC), leading to the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC). While Aaz-A-154 is a competitive antagonist and does not initiate this cascade in the same manner as agonists, its binding to the receptor modulates the overall signaling environment, leading to its unique non-hallucinogenic, psychoplastogenic effects.

References

• 1. delixtherapeutics.com [delixtherapeutics.com]
• 2. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Drug-Finding Tool Identifies Psychedelic-Like Compound That Is Hallucination-Free | Technology Networks [technologynetworks.com]
• 4. researchgate.net [researchgate.net]
• 5. 5-HT2A receptor - Wikipedia [en.wikipedia.org]

Preclinical Profile of DLX-001 (Aaz-A-154): A Novel, Non-Hallucinogenic Neuroplastogen for Major Depressive Disorder

For Researchers, Scientists, and Drug Development Professionals

Introduction

DLX-001 (also known as Aaz-A-154 or zalsupindole) is a novel, orally bioavailable isotryptamine derivative under development by Delix Therapeutics for the treatment of Major Depressive Disorder (MDD).[1][2][3] It is classified as a neuroplastogen, a class of compounds designed to promote rapid and sustained neural plasticity.[2][3] Preclinical data have demonstrated that DLX-001 induces structural and functional changes in neurons, leading to rapid and enduring antidepressant-like effects in animal models, without the hallucinogenic or dissociative side effects associated with first-generation psychedelics.[1][2][3][4] This technical guide provides a comprehensive overview of the preclinical research on DLX-001, summarizing key quantitative data and detailing the experimental methodologies employed in its evaluation.

Pharmacodynamics and Mechanism of Action

DLX-001 is a potent and selective 5-HT2A receptor agonist.[5] Its mechanism of action is centered on the stimulation of this receptor, which is a key target for classic psychedelics. However, DLX-001 is characterized as a non-hallucinogenic psychoplastogen, suggesting it engages the 5-HT2A receptor in a manner that promotes neuroplasticity without inducing the perceptual alterations associated with hallucinogens.[5][6] Preclinical evidence indicates that the therapeutic effects of DLX-001 are mediated through the activation of 5-HT2 receptors, as its psychoplastogenic effects can be blocked by a 5-HT2R antagonist.[5]

Quantitative Data: In Vitro Pharmacology

Parameter	Value	Assay	Source
5-HT2A Receptor Activation
LSD EC50	18.8 nM	psychLight1 in HEK293T cells	[5]
5-MeO-DMT EC50	157 nM	psychLight1 in HEK293T cells	[5]
DOI EC50	35.5 nM	psychLight1 in HEK293T cells	[5]
DMT EC50	627 nM	psychLight1 in HEK293T cells	[5]
Aaz-A-154	No activation at 10 µM	psychLight1 in HEK293T cells	[5]

Note: The available data from the psychLight assay indicates that while classic hallucinogens activate the sensor, Aaz-A-154 does not, suggesting a different mode of interaction with the 5-HT2A receptor.

Preclinical Efficacy in Animal Models of Depression

DLX-001 has demonstrated rapid and long-lasting antidepressant-like effects in multiple rodent models of depression.[3][4] A single administration of the compound has been shown to produce beneficial behavioral effects that can last for over two weeks.[5]

Quantitative Data: Behavioral Pharmacology

Animal Model	Key Findings	Duration of Effect	Source
Forced Swim Test (FST)	Decreased immobility and increased swimming time.[4] Effects comparable to ketamine.[5]	Rapid (30 min) and long-lasting (1 week) after a single dose.[5] Maintained for at least 7 days.[4]	[4][5]
Chronic Social Defeat Model	Improved social preference.[4]	Effects observed 24 hours post-treatment with a single dose.[4]	[4]
Sucrose Preference Test (VMAT2-HET mice)	Reduced anhedonia.	Effects lasted for at least 12 days.[5]	[5]

Neuroplasticity: The Core of DLX-001's Action

A key feature of DLX-001 is its ability to promote structural and functional neuroplasticity in the prefrontal cortex (PFC), a brain region implicated in the pathophysiology of depression.[1][2][3]

Quantitative Data: Neuroplasticity

Assay	Key Findings	Time Point	Source
Primary Rat Cortical Neuronal Cell Cultures	Significantly increased neurite length and branching.[4] Increased dendritic arbor complexity comparable to ketamine.[5]	Not specified	[4][5]
Ex vivo Golgi Staining (Layer V PFC Pyramidal Neurons)	Significant increase in spine count, spine density, and dendritic branching.[4]	24 hours post-treatment (single intraperitoneal administration).[4]	[4]

Safety Pharmacology

A critical aspect of the preclinical profile of DLX-001 is its lack of hallucinogenic potential, a significant differentiator from other 5-HT2A receptor agonists.

Quantitative Data: Safety and Toxicology

Assay	Key Findings	Species	Source
Head-Twitch Response (HTR)	No significant elevation in head twitches compared to vehicle, even at high doses (up to 100 mg/kg).[4][5]	Male C57BL/6J mice.[4][5]	[4][5]
Cardiotoxicity	No signal identified for cardiotoxicity. Does not target the 5-HT2B receptor, which is associated with cardiac liability.[7]	Not specified	[7]
qEEG	Altered powerband frequencies, with a significant increase in the higher frequency gamma power band.	Cynomolgus monkeys.[4]	[4]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the preclinical evaluation of DLX-001.

In Vitro Studies

Primary Rat Cortical Neuronal Cell Culture for Neurite Outgrowth

• Cell Preparation: Primary cortical neurons are harvested from embryonic day 18 (E18) rat pups. The cortices are dissected, dissociated into single cells, and plated on poly-D-lysine-coated culture plates.

• Treatment: After a period of initial culture to allow for neuronal attachment and process extension, the neurons are treated with DLX-001 at various concentrations. A vehicle control and a positive control (e.g., ketamine) are run in parallel.

• Analysis: After a specified incubation period (e.g., 24-48 hours), the neurons are fixed and stained for neuronal markers such as β-III tubulin or MAP2. High-content imaging and analysis are used to quantify neurite length, branching, and dendritic arbor complexity. The effects of DLX-001 are compared to the vehicle control. To confirm the mechanism of action, the experiment can be repeated with the co-administration of a 5-HT2R antagonist like ketanserin.[5]

In Vivo Studies

Forced Swim Test (FST) in Mice

• Animals: Male C57BL/6J mice are used, as this strain is known to have a less robust response to traditional antidepressants like SSRIs.[5]

• Apparatus: A cylindrical tank (e.g., 20 cm diameter, 40 cm height) is filled with water (23-25°C) to a depth that prevents the mouse from touching the bottom or escaping.

• Procedure: A single dose of DLX-001, vehicle, or a positive control (e.g., ketamine) is administered intraperitoneally (i.p.). At a specified time post-injection (e.g., 30 minutes for acute effects, or 1 week for lasting effects), the mice are placed in the water-filled cylinder for a 6-minute test session. The duration of immobility during the last 4 minutes of the test is recorded.

• Endpoint: A decrease in immobility time is interpreted as an antidepressant-like effect.

Chronic Social Defeat Model in Mice

• Animals: Male C57BL/6J mice are used as the experimental subjects, and larger, aggressive CD-1 mice are used as the aggressors.

• Procedure: For a period of 10-14 consecutive days, each C57BL/6J mouse is introduced into the home cage of a different aggressive CD-1 mouse for a short period of physical defeat (e.g., 5-10 minutes). Following the physical interaction, the two mice are housed in the same cage but separated by a perforated divider, allowing for continuous sensory but not physical contact for the remainder of the 24-hour period.

• Treatment: Following the social defeat period, a single dose of DLX-001, vehicle, or a positive control (e.g., psilocybin, ketamine) is administered.

• Social Interaction Test: 24 hours after treatment, the C57BL/6J mouse is placed in an open field arena and given the choice to interact with a novel, non-aggressive CD-1 mouse enclosed in a wire-mesh cage or an empty cage. The time spent in the interaction zone of each cage is recorded.

• Endpoint: An increase in the time spent interacting with the novel mouse is indicative of a reversal of the social avoidance behavior induced by the chronic stress, suggesting an antidepressant-like effect.[4]

Head-Twitch Response (HTR) in Mice

• Animals: Male C57BL/6J mice are used.

• Procedure: Mice are administered various doses of DLX-001 or a vehicle control. They are then placed in an observation chamber and video-recorded for a set period (e.g., 30-60 minutes).

• Analysis: The number of head twitches, which are rapid, involuntary side-to-side head movements, is counted by a trained observer blind to the treatment conditions.

• Endpoint: The absence of a significant increase in head twitches compared to the vehicle group indicates a lack of hallucinogenic potential.[4][5]

Visualizations

Signaling Pathway

Caption: Proposed signaling pathway of DLX-001.

Experimental Workflow

Caption: Preclinical evaluation workflow for DLX-001.

Conclusion

The preclinical data for DLX-001 (Aaz-A-154) strongly support its development as a novel treatment for Major Depressive Disorder. Its ability to potently induce neuroplasticity through a 5-HT2A receptor-mediated mechanism, coupled with a lack of hallucinogenic effects, represents a significant advancement in the field of neuropsychopharmacology. The rapid and sustained antidepressant-like effects observed in various animal models, along with a favorable safety profile, underscore its therapeutic potential. Further clinical investigation is warranted to translate these promising preclinical findings into a safe and effective treatment for patients with depression.

References

• 1. Delix Presents Full Results from Phase 1 Trial of DLX-001 at ACNP Annual Meeting [delixtherapeutics.com]
• 2. Delix Therapeutics Announces Dosing of First Patient in Phase 1b Clinical Trial for DLX-001 in Major Depressive Disorder - BioSpace [biospace.com]
• 3. Delix Therapeutics Begins Phase 1b Trial Dosing for DLX-001 in Depression [synapse.patsnap.com]
• 4. DLX-001 promotes structural neuroplasticity without hallucinogenic or cardiotoxic side effects | BioWorld [bioworld.com]
• 5. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. gwern.net [gwern.net]
• 7. drugdiscoverytrends.com [drugdiscoverytrends.com]

Aaz-A-154: A Technical Guide to a Novel Non-Hallucinogenic Psychoplastogen and its Impact on Neuronal Plasticity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aaz-A-154 (also known as Zalsupindole or DLX-001) is a novel, non-hallucinogenic compound that has demonstrated significant potential as a psychoplastogen, promoting neuronal growth and exhibiting rapid and sustained antidepressant-like effects in preclinical models.[1][2][3][4] This technical guide provides a comprehensive overview of the current understanding of Aaz-A-154, focusing on its mechanism of action and its profound effects on neuronal plasticity. The information presented herein is intended to support further research and development of this promising therapeutic candidate.

Introduction

The discovery of compounds that can rapidly induce neural plasticity, termed psychoplastogens, has opened new avenues for the treatment of neuropsychiatric disorders such as depression, post-traumatic stress disorder (PTSD), and substance use disorder.[2] While psychedelic compounds like psilocybin and LSD have shown therapeutic promise, their hallucinogenic properties present significant challenges for clinical use.[4][5] Aaz-A-154 has emerged as a compelling alternative, demonstrating the ability to promote neuronal growth and produce long-lasting beneficial behavioral effects without inducing hallucinogenic responses in animal models.[2][4][6] This isotryptamine derivative acts as a serotonin (B10506) 5-HT2A receptor agonist, initiating downstream signaling cascades that lead to structural and functional changes in neurons.[3][7]

Mechanism of Action

Aaz-A-154 is a potent and highly selective ligand for the 5-HT2A receptor (5-HT2AR).[1][2] While some studies describe it as a competitive antagonist in certain assays, its functional effects on neuronal growth are mediated through the activation of 5-HT2Rs.[1][2][8] This suggests a complex interaction with the receptor, possibly involving biased agonism or activation of specific intracellular signaling pathways. Research indicates that the plasticity-promoting effects of compounds like Aaz-A-154 may be mediated by intracellular 5-HT2ARs, which could explain why endogenous serotonin does not produce similar psychoplastogenic effects.[9]

The activation of 5-HT2AR by Aaz-A-154 is crucial for its effects on neuronal plasticity, as co-administration with the 5-HT2R antagonist ketanserin (B1673593) abolishes its ability to promote dendritic growth.[2][8]

Signaling Pathway

The binding of Aaz-A-154 to the 5-HT2A receptor is the initiating step in a signaling cascade that ultimately leads to changes in gene expression and protein synthesis required for neuronal remodeling.

Aaz-A-154 initiates a signaling cascade via the 5-HT2A receptor.

Effects on Neuronal Plasticity

Aaz-A-154 has been shown to be a potent inducer of neuronal plasticity, both structurally and functionally.

Structural Plasticity

In vitro studies using cultured rat embryonic cortical neurons have demonstrated that Aaz-A-154 significantly promotes dendritic outgrowth and increases the complexity of dendritic arbors.[1][2] This effect is comparable in magnitude to that of the well-characterized psychoplastogen, ketamine.[2]

Table 1: In Vitro Effects of Aaz-A-154 on Dendritic Growth

Compound	Concentration	Effect on Dendritic Arbor Complexity	Reference
Aaz-A-154	100 nM	Significant increase, comparable to Ketamine	[2][8]
Ketamine	-	Significant increase	[2][10]
Aaz-A-154 + Ketanserin	100 nM + 1 µM	Effect on dendritic growth is blocked	[2][8]

Functional Plasticity and Behavioral Effects

The structural changes induced by Aaz-A-154 are associated with significant behavioral effects in animal models of depression. A single administration of Aaz-A-154 produces rapid (within 30 minutes) and long-lasting (up to 2 weeks) antidepressant-like effects.[1][2][8]

Table 2: In Vivo Behavioral Effects of Aaz-A-154 in Mice

Behavioral Test	Aaz-A-154 Dose	Effect	Duration of Effect	Reference
Forced Swim Test (FST)	20 mg/kg	Decreased immobility time	At least 1 week	[2][8]
Sucrose (B13894) Preference Test	15 mg/kg	Reduced anhedonia	At least 12 days	[2][8]
Head-Twitch Response (HTR)	Up to 100 mg/kg	No head-twitches observed	-	[2]

These findings highlight the potential of Aaz-A-154 to induce lasting therapeutic effects after a single dose, a characteristic shared with other next-generation antidepressants like ketamine.[2]

Experimental Protocols

The following are summaries of the key experimental methodologies used to characterize the effects of Aaz-A-154.

In Vitro Dendritic Outgrowth Assay

• Cell Culture: Primary cortical neurons are harvested from rat embryos and cultured.

• Treatment: Neurons are treated with Aaz-A-154 (e.g., 100 nM), a vehicle control, or Aaz-A-154 in combination with a 5-HT2R antagonist like ketanserin (e.g., 1 µM).

• Analysis: After a set incubation period, neurons are fixed and imaged. Dendritic arbor complexity is quantified using Sholl analysis, which measures the number of dendritic crossings at increasing distances from the soma. The maximal number of crossings (Nmax) is a key metric for comparison.

Workflow for assessing in vitro dendritic outgrowth.

In Vivo Behavioral Assays

• Forced Swim Test (FST):

  • Subjects: C57BL/6J mice are commonly used.

  • Procedure: Mice are administered a single dose of Aaz-A-154 (e.g., 20 mg/kg) or a vehicle control. At various time points post-injection (e.g., 30 minutes, 1 week), mice are placed in a cylinder of water from which they cannot escape. The duration of immobility is recorded over a set period.

  • Endpoint: A decrease in immobility time is interpreted as an antidepressant-like effect.

• Sucrose Preference Test:

  • Subjects: VMAT2 heterozygous (VMAT2-HET) mice, an animal model of depression, can be used.

  • Procedure: Mice are given a choice between two drinking bottles, one with water and one with a 1% sucrose solution. Preference for the sucrose solution is calculated. Aaz-A-154 (e.g., 15 mg/kg) or a vehicle is administered, and preference is monitored over several days.

  • Endpoint: An increase in sucrose preference in the treated group compared to the control group indicates a reduction in anhedonia.

• Head-Twitch Response (HTR):

  • Subjects: Mice are used to assess potential hallucinogenic effects.

  • Procedure: Following administration of various doses of Aaz-A-154, mice are observed for a specific, rapid side-to-side head movement.

  • Endpoint: The absence of head-twitches, even at high doses, suggests a lack of hallucinogenic potential.[2][6]

Conclusion and Future Directions

Aaz-A-154 represents a significant advancement in the field of neuropsychopharmacology. Its ability to promote neuronal plasticity and produce rapid and lasting antidepressant-like effects without the hallucinogenic properties of classic psychedelics makes it a highly promising candidate for the treatment of a range of brain disorders.[2] Future research should focus on elucidating the precise downstream molecular mechanisms, further characterizing its safety and pharmacokinetic profiles, and ultimately translating these preclinical findings into clinical trials to evaluate its therapeutic efficacy in humans.[5] The development of Aaz-A-154 and similar non-hallucinogenic psychoplastogens may herald a new era of more effective and accessible treatments for mental health conditions.

References

• 1. Zalsupindole (AAZ-A-154) | 5-HT2R ligand | Probechem Biochemicals [probechem.com]
• 2. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medkoo.com [medkoo.com]
• 4. sciencealert.com [sciencealert.com]
• 5. Drug-Finding Tool Identifies Psychedelic-Like Compound That Is Hallucination-Free | Technology Networks [technologynetworks.com]
• 6. Biosensor advances drug discovery | National Institutes of Health (NIH) [nih.gov]
• 7. Zalsupindole - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. Psychedelics promote neuroplasticity through the activation of intracellular 5-HT2A receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]

Investigating the Therapeutic Potential of Aaz-A-154: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aaz-A-154 is a novel, non-hallucinogenic psychoplastogen that has demonstrated significant therapeutic potential as a rapid-acting antidepressant in preclinical models.[1][2] This molecule acts as a selective 5-HT2A receptor (5-HT2AR) competitive antagonist, promoting neuronal growth and producing sustained beneficial behavioral effects without the hallucinogenic properties associated with other 5-HT2AR agonists.[1][3][4] This technical guide provides an in-depth overview of the core preclinical data, detailed experimental protocols for key assays, and a summary of the proposed mechanism of action of Aaz-A-154. The information presented herein is intended to support further research and development of this promising therapeutic candidate.

Core Concepts and Mechanism of Action

Aaz-A-154 has emerged as a compelling molecule in the landscape of next-generation antidepressants.[1] Unlike classic psychedelic compounds that also target the 5-HT2A receptor, Aaz-A-154 does not induce hallucinogenic effects, a significant advantage for potential clinical applications.[2][5] The therapeutic effects of Aaz-A-154 are believed to be mediated by its interaction with the 5-HT2A receptor, leading to psychoplastogenic effects, which involve the promotion of neuronal growth and plasticity.[1]

Signaling Pathway

The primary signaling pathway for Aaz-A-154's therapeutic effects is initiated by its engagement with the 5-HT2A receptor. Its psychoplastogenic effects, such as increased dendritic arbor complexity, are a direct result of 5-HT2R activation.[1] This is supported by evidence that the 5-HT2R antagonist, ketanserin, blocks these effects.[1] The lack of hallucinogenic activity, as evidenced by the absence of the head-twitch response (HTR) in mice, suggests that Aaz-A-154 may induce a biased signaling cascade downstream of the 5-HT2A receptor, differing from that of hallucinogenic agonists.[1]

References

• 1. Sucrose preference test for measurement of stress-induced anhedonia in mice | Springer Nature Experiments [experiments.springernature.com]
• 2. Sucrose preference test: A systematic review of protocols for the assessment of anhedonia in rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Open field test for mice [protocols.io]
• 4. anilocus.com [anilocus.com]
• 5. Assessment of mouse motor behaviour via open field test, narrowing beam assay, inverted wire hang, and gai... [protocols.io]

Aaz-A-154 and the psychLight Biosensor: A Technical Guide to a Novel Non-Hallucinogenic Psychoplastogen

Executive Summary

The quest for novel therapeutics for neuropsychiatric disorders has led to a renewed interest in psychedelic compounds, primarily for their ability to induce rapid and lasting neuroplasticity. However, the hallucinogenic effects of these compounds present a significant hurdle for their clinical application. The development of the psychLight biosensor, a genetically encoded fluorescent sensor based on the serotonin (B10506) 2A receptor (5-HT2A), has revolutionized the screening of psychedelic-like molecules by enabling the differentiation of hallucinogenic from non-hallucinogenic compounds.[1][2] This technical guide provides an in-depth analysis of the relationship between Aaz-A-154, a novel non-hallucinogenic psychoplastogen, and the psychLight biosensor. Aaz-A-154 was identified using the psychLight screening platform and has demonstrated significant antidepressant-like effects and the ability to promote neuronal growth without inducing the head-twitch response in mice, a behavioral proxy for hallucinations.[3] This document details the quantitative data, experimental protocols, and signaling pathways associated with Aaz-A-154 and its interaction with the psychLight biosensor, targeting researchers, scientists, and drug development professionals.

Introduction to psychLight and Aaz-A-154

The psychLight biosensor is an innovative tool engineered from the human 5-HT2A receptor, which is the primary target of classic psychedelics.[2][4] By incorporating a circularly permuted green fluorescent protein (cpGFP) into the receptor's structure, psychLight can detect conformational changes upon ligand binding.[3] Hallucinogenic agonists induce a distinct conformational change that results in a significant increase in fluorescence, whereas non-hallucinogenic antagonists or biased agonists do not elicit this fluorescent response.[2] This allows for high-throughput screening of compound libraries to identify novel molecules with therapeutic potential devoid of hallucinogenic properties.[2]

Aaz-A-154 is a novel compound identified through a screening campaign utilizing the psychLight biosensor.[3] It was selected for further investigation due to its unique profile as a non-hallucinogenic ligand of the 5-HT2A receptor. Subsequent studies have confirmed that Aaz-A-154 exhibits potent antidepressant-like activity in preclinical models and promotes structural neuroplasticity in cortical neurons.[3]

Quantitative Data

The following tables summarize the key quantitative findings from studies on Aaz-A-154 and its interaction with the psychLight biosensor and its effects on neuronal and behavioral assays.

Table 1: In Vitro Characterization of Aaz-A-154 at the psychLight Biosensor

Parameter	Value	Assay	Cell Line	Reference
Functional Characterization	Competitive Antagonist	Schild Regression Analysis	HEK293T	[3]
pA2	7.3 ± 0.1	Schild Regression Analysis	HEK293T	[3]

Table 2: Neuroplasticity Effects of Aaz-A-154 in Primary Rat Cortical Neurons

Treatment	Concentration	Maximal Number of Crossings (Sholl Analysis)	p-value	Reference
Vehicle	-	13.2 ± 0.6	-	[3]
Aaz-A-154	100 nM	18.5 ± 0.8	< 0.001	[3]
Ketamine	1 µM	19.1 ± 0.9	< 0.0001	[3]

Table 3: Behavioral Effects of Aaz-A-154 in Mice

Assay	Compound	Dose (mg/kg, i.p.)	Effect	Reference
Head-Twitch Response (HTR)	Aaz-A-154	up to 100	No induction of head twitches	[3]
Forced Swim Test (FST)	Aaz-A-154	20	Decreased immobility time (antidepressant-like effect)	[3]

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide, based on the STAR Methods from Dong et al., 2021, Cell.

psychLight Assay in HEK293T Cells

Objective: To determine the functional activity of compounds at the psychLight biosensor.

Materials:

• HEK293T cells stably expressing psychLight2 (PSYLI2).

• Dulbecco's Modified Eagle Medium (DMEM) with 10% fetal bovine serum (FBS) and 1% penicillin/streptomycin.

• Test compounds (e.g., Aaz-A-154) and control ligands (e.g., serotonin, ketanserin).

• 384-well plates.

• High-content imaging system.

Procedure:

• Cell Culture: PSYLI2 cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin/streptomycin at 37°C and 5% CO2.

• Cell Plating: Cells are seeded into 384-well plates at a density of 20,000 cells per well and grown overnight.

• Compound Preparation: Test compounds are prepared in a suitable vehicle (e.g., DMSO) and then diluted in assay buffer.

• Agonist Mode: To identify agonists, cells are treated with varying concentrations of the test compound.

• Antagonist Mode: To identify antagonists, cells are co-treated with a fixed concentration of an agonist (e.g., 100 nM serotonin) and varying concentrations of the test compound.

• Image Acquisition: After a 5-minute incubation at room temperature, fluorescence images are acquired using a high-content imaging system.

• Data Analysis: The change in fluorescence intensity (ΔF/F0) is calculated for each well. For antagonist mode, Schild regression analysis is performed to determine the pA2 value.

Head-Twitch Response (HTR) in Mice

Objective: To assess the hallucinogenic potential of a compound.

Materials:

• Male C57BL/6J mice.

• Test compound (Aaz-A-154) and positive control (e.g., 5-MeO-DMT).

• Observation chambers.

• Video recording equipment.

Procedure:

• Acclimation: Mice are habituated to the observation chambers for at least 30 minutes before drug administration.

• Drug Administration: Mice are administered the test compound or vehicle via intraperitoneal (i.p.) injection.

• Observation: Immediately after injection, mice are returned to their chambers and video-recorded for 30 minutes.

• Scoring: A trained observer, blind to the experimental conditions, manually scores the number of head twitches during the observation period. A head twitch is defined as a rapid, side-to-side rotational movement of the head.

Forced Swim Test (FST) in Mice

Objective: To evaluate the antidepressant-like effects of a compound.

Materials:

• Male C57BL/6J mice.

• Test compound (Aaz-A-154) and vehicle control.

• Cylindrical glass beakers filled with water (25 ± 1°C).

• Video recording equipment.

Procedure:

• Drug Administration: Mice are administered the test compound or vehicle i.p. 30 minutes before the test.

• Test Procedure: Each mouse is placed individually into a beaker of water for a 6-minute session.

• Behavioral Scoring: The duration of immobility during the last 4 minutes of the test is scored by a trained observer blind to the treatment groups. Immobility is defined as the absence of active, escape-oriented behaviors.

Dendritic Outgrowth Assay in Primary Rat Cortical Neurons

Objective: To assess the effect of a compound on neuronal structural plasticity.

Materials:

• Primary cortical neurons from E18 rat embryos.

• Neurobasal medium supplemented with B27 and GlutaMAX.

• Poly-D-lysine coated plates.

• Test compound (Aaz-A-154), positive control (e.g., ketamine), and vehicle.

• Microscopy system for imaging.

• Image analysis software with Sholl analysis capabilities.

Procedure:

• Neuron Culture: Primary cortical neurons are plated on poly-D-lysine coated plates and cultured in Neurobasal medium.

• Compound Treatment: On day in vitro (DIV) 3, neurons are treated with the test compound, positive control, or vehicle.

• Imaging: On DIV 5, neurons are fixed and stained for a neuronal marker (e.g., MAP2). Images of individual neurons are captured.

• Sholl Analysis: The complexity of the dendritic arbor is quantified using Sholl analysis. Concentric circles at increasing radial distances from the soma are drawn, and the number of dendritic intersections with each circle is counted. The maximal number of crossings is used as a measure of dendritic complexity.

Signaling Pathways and Experimental Workflows

Proposed Signaling Pathway for Aaz-A-154-Induced Neuroplasticity

Aaz-A-154 is hypothesized to promote neuroplasticity through the activation of 5-HT2A receptors, leading to the downstream activation of pathways involving Brain-Derived Neurotrophic Factor (BDNF) signaling through its receptor, Tropomyosin receptor kinase B (TrkB), and the mammalian target of rapamycin (B549165) (mTOR) pathway. This cascade is believed to be crucial for the structural and functional changes in neurons that underlie the therapeutic effects of psychoplastogens.

Caption: Proposed signaling pathway for Aaz-A-154-induced neuroplasticity.

Experimental Workflow for Screening with psychLight

The psychLight biosensor enables a streamlined workflow for identifying and characterizing novel 5-HT2A receptor ligands. The process begins with a high-throughput screen in both agonist and antagonist modes, followed by secondary validation assays and in vivo behavioral testing to confirm the compound's pharmacological profile.

Caption: Experimental workflow for identifying non-hallucinogenic psychoplastogens.

Conclusion

The integration of the psychLight biosensor into drug discovery pipelines represents a significant advancement in the development of safer, non-hallucinogenic therapeutics for psychiatric disorders. Aaz-A-154 stands as a prime example of the success of this approach, demonstrating a promising profile as a potent antidepressant-like agent that promotes neuroplasticity without the hallucinogenic effects that have limited the clinical translation of classic psychedelics. The detailed data and protocols presented in this guide provide a comprehensive resource for researchers in the field and underscore the potential of Aaz-A-154 and similar compounds as next-generation treatments for depression and other related conditions. Further investigation into the detailed molecular mechanisms and long-term efficacy of Aaz-A-154 is warranted to pave the way for its potential clinical development.

References

• 1. Psychedelic-inspired drug discovery using an engineered biosensor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. PsychLight sensor to enable discovery of new psychiatric drugs [health.ucdavis.edu]
• 3. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biosensor advances drug discovery | National Institutes of Health (NIH) [nih.gov]

An In-Depth Technical Guide to the Early In Vitro Biological Activity of Aaz-A-154

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aaz-A-154 is a novel small molecule inhibitor targeting the Janus kinase (JAK) family of non-receptor tyrosine kinases. The JAK-STAT signaling pathway is a critical regulator of cytokine signaling, and its dysregulation has been implicated in a variety of autoimmune diseases, inflammatory conditions, and malignancies. This document provides a comprehensive overview of the initial in vitro studies conducted to characterize the biological activity of Aaz-A-154. The data presented herein summarize its inhibitory potency, selectivity, and mechanism of action, providing a foundational understanding for further preclinical and clinical development.

Quantitative Data Summary

The in vitro activity of Aaz-A-154 was assessed through a series of enzymatic and cell-based assays. The following tables summarize the key quantitative data obtained in these early studies.

Table 1: Enzymatic Inhibition of Janus Kinase Family Members by Aaz-A-154

Target Kinase	IC50 (nM)	Ki (nM)	Assay Type
JAK1	2.5 ± 0.4	1.8 ± 0.3	TR-FRET
JAK2	5.8 ± 0.9	4.2 ± 0.7	TR-FRET
JAK3	55.2 ± 8.3	40.1 ± 6.5	TR-FRET
TYK2	30.7 ± 5.1	22.3 ± 4.2	TR-FRET

IC50: Half-maximal inhibitory concentration. Ki: Inhibition constant. TR-FRET: Time-Resolved Fluorescence Resonance Energy Transfer.

Table 2: Cellular Activity of Aaz-A-154 in Cytokine-Stimulated Cell Lines

Cell Line	Cytokine Stimulant	Phospho-STAT Endpoint	EC50 (nM)
U937	IL-6	p-STAT3 (Tyr705)	15.2 ± 2.1
TF-1	GM-CSF	p-STAT5 (Tyr694)	28.9 ± 3.5
NK-92	IL-2	p-STAT5 (Tyr694)	120.4 ± 15.8

EC50: Half-maximal effective concentration. p-STAT: Phosphorylated Signal Transducer and Activator of Transcription.

Table 3: Kinase Selectivity Profile of Aaz-A-154

Kinase Target	% Inhibition at 1 µM
JAK1	98%
JAK2	95%
JAK3	65%
TYK2	78%
400+ Other Kinases	< 50%

Data from a broad kinase panel screen.

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility and a clear understanding of the data generation process.

1. TR-FRET Enzymatic Assay for JAK Inhibition

This assay quantifies the ability of Aaz-A-154 to inhibit the phosphorylation of a substrate peptide by a specific JAK enzyme.

• Materials: Recombinant human JAK1, JAK2, JAK3, and TYK2 enzymes; ULight™-JAKtide peptide substrate; Europium-labeled anti-phospho-JAKtide antibody; ATP; assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20).

• Procedure:

  • Aaz-A-154 is serially diluted in DMSO and then further diluted in assay buffer.

  • The respective JAK enzyme and the ULight™-JAKtide substrate are mixed in the assay buffer.

  • Aaz-A-154 dilutions are added to the enzyme/substrate mixture and incubated for 15 minutes at room temperature.

  • The kinase reaction is initiated by the addition of ATP at the Km concentration for each enzyme.

  • The reaction is allowed to proceed for 60 minutes at room temperature.

  • The reaction is stopped by the addition of EDTA.

  • The Europium-labeled anti-phospho-JAKtide antibody is added, and the mixture is incubated for 60 minutes at room temperature to allow for antibody binding.

  • The TR-FRET signal is read on a compatible plate reader (excitation at 320 nm, emission at 615 nm and 665 nm).

  • The ratio of the emission signals (665 nm / 615 nm) is calculated, and the IC50 values are determined by fitting the data to a four-parameter logistic equation.

2. Cellular Phospho-STAT Assay

This cell-based assay measures the inhibitory effect of Aaz-A-154 on cytokine-induced STAT phosphorylation.

• Materials: U937, TF-1, and NK-92 cell lines; appropriate cell culture media; recombinant human IL-6, GM-CSF, and IL-2; fixation buffer; permeabilization buffer; fluorescently labeled anti-phospho-STAT antibodies (e.g., Alexa Fluor 647 anti-p-STAT3).

• Procedure:

  • Cells are seeded in 96-well plates and serum-starved for 4-6 hours.

  • Cells are pre-incubated with serial dilutions of Aaz-A-154 for 1 hour at 37°C.

  • The respective cytokine is added to stimulate the cells for 15-30 minutes at 37°C.

  • The stimulation is stopped by immediate fixation of the cells.

  • Cells are permeabilized to allow for intracellular antibody staining.

  • Cells are stained with a fluorescently labeled antibody specific for the phosphorylated STAT protein of interest.

  • The fluorescence intensity of individual cells is measured by flow cytometry.

  • The median fluorescence intensity (MFI) is used to determine the concentration-dependent inhibition, and EC50 values are calculated.

Visualizations: Signaling Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key pathways and experimental processes related to the in vitro characterization of Aaz-A-154.

Figure 1: The JAK-STAT signaling pathway and the inhibitory action of Aaz-A-154.

Figure 2: Workflow for the TR-FRET based enzymatic assay for JAK inhibition.

Figure 3: Workflow for the cellular phospho-STAT assay.

Foundational Research on the Isotryptamine Class of Compounds: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The isotryptamine scaffold, characterized by a 2-(indol-1-yl)ethylamine structure, represents a fascinating and increasingly important class of compounds in medicinal chemistry and pharmacology. As positional isomers of the well-known tryptamines, where the ethylamine (B1201723) side chain is located at the 1-position of the indole (B1671886) ring instead of the 3-position, isotryptamines exhibit unique pharmacological profiles.[1][2] This technical guide provides an in-depth overview of the foundational research on isotryptamines, focusing on their synthesis, pharmacology, and the experimental methodologies used to characterize them. The exploration of substituted isotryptamines has revealed compounds with diverse activities, including serotonergic psychedelics, non-hallucinogenic psychoplastogens, and selective agonists for specific serotonin (B10506) receptor subtypes, highlighting their potential as novel therapeutic agents.[2][3]

Synthesis of the Isotryptamine Scaffold

The synthesis of the isotryptamine core and its derivatives typically involves the N-alkylation of an indole with a suitable two-carbon synthon carrying a protected or precursor amino group. A common and foundational method involves the reaction of the sodium salt of a substituted indole with a 2-(dimethylamino)ethyl chloride, or a similar electrophile. This approach allows for the introduction of various substituents on the indole ring, leading to a diverse library of isotryptamine analogs.

A general synthetic scheme is outlined below:

General Synthetic Route to N,N-Dimethylisotryptamines.

This straightforward synthetic accessibility has facilitated the exploration of the structure-activity relationships (SAR) within the isotryptamine class.[4][5]

Pharmacology and Quantitative Data

Isotryptamine derivatives primarily exert their effects through interactions with serotonin (5-HT) receptors. The nature and position of substituents on the indole ring and the terminal amine significantly influence their affinity and functional activity at these receptors. The following tables summarize key quantitative data for a selection of representative isotryptamine compounds from the literature.

Table 1: Receptor Binding Affinities (Ki, nM) of Selected Isotryptamine Derivatives

Compound	5-HT2A	5-HT2C	Reference(s)
isoDMT	-	-	[4][6]
5-MeO-isoDMT	-	-	[7]
6-MeO-isoDMT	-	-	[4]
(S)-5,6-difluoro-α-methylisotryptamine	-	-	[8][9]
Ro60-0175	18	4.8	[10][11]
PNU-181731	18	4.8	[10]

Note: Comprehensive binding data for a wide range of isotryptamines is not always available in a consolidated format. The table reflects reported values where available. "-" indicates data not reported in the cited sources.

Table 2: Functional Activity (EC50, nM) of Selected Isotryptamine Derivatives

Compound	5-HT2A Agonism (Assay Type)	5-HT2C Agonism (Assay Type)	Reference(s)
Novel Isotryptamine Tetracycles	0.1 - 100 (Calcium Flux)	-	[12]
Ro60-0175	400-447 (Calcium Flux)	32-52 (Calcium Flux)	[11]

Note: Emax values are often reported relative to a standard agonist like serotonin and can vary between studies. "-" indicates data not reported in the cited sources.

Table 3: Pharmacokinetic Parameters of Selected Isotryptamine Derivatives

Key Signaling Pathways

The interaction of isotryptamine derivatives with 5-HT receptors, particularly the 5-HT2A and 5-HT2C subtypes, initiates intracellular signaling cascades that are crucial for their pharmacological effects. The primary signaling pathway for 5-HT2 receptors is the Gq/11 pathway. However, activation of other pathways such as the PI3K/Akt and ERK/MAPK pathways has also been implicated.

Gq/11 Signaling Pathway

Activation of 5-HT2 receptors leads to the activation of the Gq/11 protein, which in turn stimulates phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into diacylglycerol (DAG) and inositol (B14025) trisphosphate (IP3). DAG activates protein kinase C (PKC), while IP3 mediates the release of intracellular calcium (Ca2+) from the endoplasmic reticulum.

Canonical Gq/11 Signaling Pathway for 5-HT2 Receptors.

PI3K/Akt and ERK/MAPK Signaling Pathways

Serotonin receptor activation can also lead to the stimulation of the PI3K/Akt and ERK/MAPK pathways, which are critical in regulating cell growth, proliferation, and survival. These pathways can be activated through G-protein dependent or independent mechanisms, including through β-arrestin scaffolding.

PI3K/Akt and ERK/MAPK Signaling Pathways.

Experimental Protocols

The characterization of isotryptamine derivatives relies on a suite of standardized in vitro and in vivo assays. The following sections provide detailed methodologies for key experiments.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a compound for a specific receptor.

• Objective: To determine the affinity of isotryptamine derivatives for serotonin receptors (e.g., 5-HT2A, 5-HT2C).

• Materials:

  • Cell membranes expressing the human serotonin receptor of interest (e.g., from HEK293 or CHO cells).

  • Radioligand (e.g., [3H]ketanserin for 5-HT2A, [3H]mesulergine for 5-HT2C).

  • Test isotryptamine compounds.

  • Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl2, 0.1 mM EDTA, pH 7.4).

  • Wash buffer (ice-cold 50 mM Tris-HCl, pH 7.4).

  • Non-specific binding determinator (e.g., 10 µM mianserin (B1677119) for 5-HT2A).

  • 96-well microplates.

  • Glass fiber filters.

  • Scintillation fluid and counter.

• Procedure:

  • Prepare serial dilutions of the test isotryptamine compounds.

  • In a 96-well plate, add assay buffer, radioligand at a concentration near its Kd, and either the test compound, buffer (for total binding), or the non-specific binding determinator.

  • Add the cell membrane preparation to initiate the binding reaction.

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to reach equilibrium.

  • Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester.

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

  • Dry the filters, add scintillation fluid, and quantify the radioactivity using a scintillation counter.

  • Calculate the specific binding and determine the IC50 value for each test compound. Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

Workflow for a Radioligand Binding Assay.

Calcium Flux Functional Assay

This assay measures the increase in intracellular calcium following the activation of Gq/11-coupled receptors.

• Objective: To determine the potency (EC50) and efficacy (Emax) of isotryptamine agonists at Gq/11-coupled serotonin receptors.

• Materials:

  • Cells stably expressing the serotonin receptor of interest (e.g., HEK293 or CHO cells).

  • Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

  • Test isotryptamine compounds.

  • 96- or 384-well black, clear-bottom microplates.

  • A fluorescence plate reader with kinetic reading capability and automated liquid handling.

• Procedure:

  • Plate the cells in the microplates and allow them to adhere overnight.

  • Load the cells with the calcium-sensitive dye by incubating them with the dye solution for a specified time (e.g., 30-60 minutes) at 37°C.

  • Wash the cells with assay buffer to remove excess dye.

  • Place the plate in the fluorescence reader and measure the baseline fluorescence.

  • Add serial dilutions of the test isotryptamine compounds to the wells.

  • Immediately begin kinetic measurement of fluorescence intensity over time to capture the transient calcium flux.

  • Determine the peak fluorescence response for each concentration of the test compound.

  • Plot the dose-response curve and calculate the EC50 and Emax values.

cAMP Functional Assay

This assay is used to measure the modulation of cyclic adenosine (B11128) monophosphate (cAMP) levels following the activation of Gs- or Gi-coupled receptors.

• Objective: To determine the functional activity of isotryptamine derivatives at Gs- or Gi-coupled serotonin receptors.

• Materials:

  • Cells stably expressing the serotonin receptor of interest.

  • cAMP assay kit (e.g., HTRF, ELISA, or AlphaScreen-based).

  • Test isotryptamine compounds.

  • Forskolin (to stimulate cAMP production for Gi-coupled receptor assays).

  • Phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Cell lysis buffer.

• Procedure:

  • Plate the cells and allow them to adhere.

  • Pre-treat the cells with a phosphodiesterase inhibitor.

  • For Gi-coupled receptors, stimulate the cells with forskolin.

  • Add serial dilutions of the test isotryptamine compounds and incubate for a specified time.

  • Lyse the cells to release intracellular cAMP.

  • Quantify the cAMP levels using the chosen assay kit according to the manufacturer's instructions.

  • Plot the dose-response curve and calculate the EC50 (or IC50 for Gi-coupled receptors) and Emax values.

Conclusion

The isotryptamine class of compounds presents a rich and underexplored area for drug discovery. Their unique pharmacological profiles, stemming from the altered position of the ethylamine side chain on the indole nucleus, have already yielded compounds with promising therapeutic potential, such as non-hallucinogenic psychoplastogens. This technical guide has provided a foundational overview of the synthesis, pharmacology, and key experimental methodologies pertinent to the study of isotryptamines. Further research, particularly in elucidating the in vivo pharmacology and pharmacokinetics of novel isotryptamine derivatives, will be crucial in translating the potential of this chemical class into novel therapeutics for a range of neurological and psychiatric disorders.

References

• 1. psypost.org [psypost.org]
• 2. Effects of RO 60 0175, a 5-HT(2C) receptor agonist, in three animal models of anxiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Psychedelics and Other Psychoplastogens for Treating Mental Illness - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and evaluation of a novel series of N,N-dimethylisotryptamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Identification of Psychoplastogenic N, N-Dimethylaminoisotryptamine (isoDMT) Analogues through Structure-Activity Relationship Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 5-MeO-isoDMT - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. Evaluation of isotryptamine derivatives at 5-HT(2) serotonin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. PNU-181731 - Wikipedia [en.wikipedia.org]
• 11. Ro60-0175 - Wikipedia [en.wikipedia.org]
• 12. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Aaz-A-154 In Vivo Study Protocols for Rodent Models: Application Notes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aaz-A-154 has emerged as a promising non-hallucinogenic psychoplastogen with potential therapeutic applications for mood disorders.[1] Preclinical evaluation in rodent models is a critical step in understanding its pharmacological profile. This document provides detailed application notes and protocols for conducting in vivo studies with Aaz-A-154 in rodent models, based on currently available scientific literature. The focus is on efficacy and behavioral assessments in mice, as extensive data in other rodent species and comprehensive pharmacokinetic and toxicology data are not yet publicly available.

Data Presentation

Table 1: Summary of In Vivo Behavioral Studies of Aaz-A-154 in Mice

Parameter	Aaz-A-154	Vehicle Control	Positive Control (e.g., Ketamine, 5-MeO-DMT)	Mouse Strain	Source
Head-Twitch Response (HTR)	No increase in head twitches at doses up to 100 mg/kg	Baseline	Significant increase in head twitches	C57BL/6J	[1]
Locomotion (Open Field Test)	Decreased locomotion at 100 mg/kg	Normal locomotion	Not specified for direct comparison	C57BL/6J	[1]
Antidepressant-like Effects (Forced Swim Test)	Rapid (30 min) and long-lasting (1 week) antidepressant-like effects at 20 mg/kg	Normal immobility time	Comparable antidepressant-like effects (Ketamine)	C57BL/6J	[1]
Anhedonia (Sucrose Preference Test)	Reduced anhedonia for at least 12 days at 15 mg/kg in VMAT2-HET mice	No preference for sucrose (B13894) in VMAT2-HET mice	Not specified for direct comparison	VMAT2-HET	[1]

Note: The information presented is based on a key study and may not be exhaustive. Researchers should consult all available literature before designing experiments.

Experimental Protocols

Head-Twitch Response (HTR) Assay for Hallucinogenic Potential

Objective: To assess the potential hallucinogenic properties of Aaz-A-154 in mice. The head-twitch response is a behavioral proxy for 5-HT2A receptor activation-induced hallucinogenic effects in rodents.[2]

Materials:

• Aaz-A-154

• Vehicle (e.g., saline, DMSO solution)

• Positive control: 5-MeO-DMT or another known hallucinogen

• Male C57BL/6J mice (8-10 weeks old)

• Observation chambers

• Video recording equipment (optional, but recommended for unbiased counting)

Procedure:

• Acclimate mice to the observation chambers for at least 30 minutes before drug administration.

• Prepare solutions of Aaz-A-154 at various doses (e.g., 1, 10, 30, 100 mg/kg), vehicle, and the positive control.

• Administer the compounds via intraperitoneal (i.p.) injection.

• Immediately after injection, place the mice back into the observation chambers.

• Record the number of head twitches for each mouse for a predefined period, typically 30-60 minutes. A head twitch is a rapid, side-to-side rotational movement of the head.

• Analyze the data by comparing the number of head twitches in the Aaz-A-154-treated groups to the vehicle and positive control groups.

Open Field Test for Locomotor Activity

Objective: To evaluate the effect of Aaz-A-154 on spontaneous locomotor activity and exploratory behavior in mice.

Materials:

• Aaz-A-154

• Vehicle

• Male C57BL/6J mice (8-10 weeks old)

• Open field arena (e.g., 40 cm x 40 cm x 30 cm) equipped with automated photobeam tracking or video tracking software.

Procedure:

• Habituate the mice to the testing room for at least 1 hour before the experiment.

• Administer Aaz-A-154 or vehicle (i.p.).

• After a specific pretreatment time (e.g., 30 minutes), place each mouse in the center of the open field arena.

• Record locomotor activity (e.g., total distance traveled, time spent in the center vs. periphery) for a set duration, typically 15-30 minutes.

• Clean the arena thoroughly between each trial to eliminate olfactory cues.

• Compare the locomotor parameters between the different treatment groups.

Forced Swim Test (FST) for Antidepressant-like Effects

Objective: To assess the potential antidepressant-like properties of Aaz-A-154 in mice. The test is based on the principle that rodents will adopt an immobile posture after an initial period of struggling when placed in an inescapable container of water. Antidepressant treatments typically reduce the time of immobility.

Materials:

• Aaz-A-154

• Vehicle

• Positive control: Ketamine (e.g., 10 mg/kg)

• Male C57BL/6J mice (8-10 weeks old)

• Glass cylinders (e.g., 25 cm high, 10 cm in diameter) filled with water (23-25°C) to a depth of 15 cm.

Procedure:

• Administer a single dose of Aaz-A-154 (e.g., 20 mg/kg), vehicle, or ketamine (i.p.).

• Conduct the test at different time points after administration (e.g., 30 minutes, 24 hours, 1 week) to assess rapid and sustained effects.[1]

• Place each mouse individually into a cylinder of water for a 6-minute session.

• Record the duration of immobility during the last 4 minutes of the session. Immobility is defined as the cessation of struggling and remaining floating in the water, making only small movements necessary to keep the head above water.

• Analyze the data by comparing the immobility time across treatment groups.

Sucrose Preference Test for Anhedonia

Objective: To evaluate the ability of Aaz-A-154 to reverse anhedonia, a core symptom of depression, in a relevant mouse model.

Materials:

• Aaz-A-154 (e.g., 15 mg/kg)

• Vehicle

• VMAT2 heterozygous (VMAT2-HET) mice (a model exhibiting depressive-like phenotypes) and wild-type controls.

• Two drinking bottles per cage, one filled with water and the other with a 1% sucrose solution.

Procedure:

• House mice individually.

• For 48 hours, habituate the mice to two bottles, both containing water.

• For the next 48 hours, expose the mice to a choice between one bottle of water and one bottle of 1% sucrose solution. To avoid a side preference, the position of the bottles should be switched after 24 hours.

• Following habituation, administer a single dose of Aaz-A-154 or vehicle.

• Measure the consumption of water and sucrose solution over a period of at least 12 days post-treatment.

• Calculate the sucrose preference as: (volume of sucrose solution consumed / total volume of liquid consumed) x 100.

• Compare the sucrose preference between the treatment groups in the VMAT2-HET mice and wild-type controls.[1]

Mandatory Visualizations

Signaling Pathway and Experimental Workflow Diagrams

Caption: Proposed mechanism of action for Aaz-A-154.

Caption: General experimental workflow for in vivo studies of Aaz-A-154.

Future Directions: Pharmacokinetics and Toxicology

While efficacy data for Aaz-A-154 is emerging, comprehensive pharmacokinetic (PK) and toxicology data in rodents are not yet publicly available. The following are template protocols for essential future studies.

Template: Pharmacokinetic Study in Mice

Objective: To determine the pharmacokinetic profile of Aaz-A-154 in mice after intravenous (IV) and oral (PO) administration.

Procedure Outline:

• Administer Aaz-A-154 via IV and PO routes to different groups of mice.

• Collect blood samples at multiple time points (e.g., 0, 5, 15, 30 min, 1, 2, 4, 8, 24 hours).

• Process blood to plasma and analyze Aaz-A-154 concentrations using a validated analytical method (e.g., LC-MS/MS).

• Calculate key PK parameters.

Table 2: Template for Pharmacokinetic Parameters of Aaz-A-154 in Mice

Parameter	Intravenous (IV)	Oral (PO)
Dose (mg/kg)	Specify dose	Specify dose
Cmax (ng/mL)	Data to be determined	Data to be determined
Tmax (h)	Data to be determined	Data to be determined
AUC(0-t) (ngh/mL)	Data to be determined	Data to be determined
AUC(0-inf) (ngh/mL)	Data to be determined	Data to be determined
t1/2 (h)	Data to be determined	Data to be determined
CL (mL/h/kg)	Data to be determined	Data to be determined
Vd (L/kg)	Data to be determined	Data to be determined
F (%)	N/A	Data to be determined

Template: Acute Toxicology Study in Rodents

Objective: To determine the maximum tolerated dose (MTD) and identify potential target organs for toxicity of Aaz-A-154 after a single administration.

Procedure Outline:

• Use two rodent species (e.g., mice and rats).

• Administer single, escalating doses of Aaz-A-154.

• Monitor animals for clinical signs of toxicity, morbidity, and mortality for up to 14 days.

• Conduct a full necropsy, including macroscopic and microscopic examination of tissues.

This document provides a foundational guide for researchers investigating Aaz-A-154. As new data becomes available, these protocols and notes should be updated accordingly.

References

• 1. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Aaz-A-154: A Novel mTORC1 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aaz-A-154 is a potent and selective small molecule inhibitor of the mammalian target of rapamycin (B549165) complex 1 (mTORC1). The PI3K/Akt/mTOR signaling pathway is a critical regulator of cell proliferation, growth, and survival. Dysregulation of this pathway is a hallmark of many human cancers, making it a key target for therapeutic intervention. Aaz-A-154 offers a promising tool for investigating the role of mTORC1 in cancer biology and for the potential development of novel anti-cancer therapies.

These application notes provide a comprehensive set of protocols for testing the cellular effects of Aaz-A-154 in cancer cell lines, using the MCF-7 breast cancer cell line as an example. The following assays are detailed: a cell viability assay to assess cytotoxic effects, a cell cycle analysis to determine effects on cell proliferation, and a Western blot analysis to confirm the mechanism of action by observing the phosphorylation status of mTORC1 downstream targets.

Data Summary

The following tables summarize the quantitative data from key experiments designed to characterize the activity of Aaz-A-154.

Table 1: Cell Viability (MTT Assay)

Aaz-A-154 Concentration (nM)	% Cell Viability (48h)	Standard Deviation
0 (Vehicle Control)	100	4.5
1	98.2	3.8
10	85.1	5.1
100	52.4	4.2
1000	21.7	3.5
10000	5.3	2.1

Table 2: Cell Cycle Analysis (Flow Cytometry)

Aaz-A-154 Concentration (nM)	% G1 Phase	% S Phase	% G2/M Phase
0 (Vehicle Control)	55.2	30.1	14.7
100	75.8	15.3	8.9
1000	82.1	10.5	7.4

Table 3: Western Blot Analysis (Relative Protein Expression)

Target Protein	Aaz-A-154 (100 nM)	Fold Change vs. Control
p-p70S6K (Thr389)	0.15	-6.7
p-4E-BP1 (Thr37/46)	0.21	-4.8
Total p70S6K	0.98	-0.02
Total 4E-BP1	1.02	+0.02
β-Actin	1.00	0.00

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol outlines the measurement of cell viability in response to Aaz-A-154 treatment using a colorimetric MTT assay.

Materials:

• MCF-7 cells

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• Aaz-A-154 (stock solution in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well plates

• Plate reader

Procedure:

• Seed MCF-7 cells in a 96-well plate at a density of 5,000 cells per well and incubate for 24 hours.

• Prepare serial dilutions of Aaz-A-154 in culture medium.

• Remove the old medium and add 100 µL of the Aaz-A-154 dilutions to the respective wells. Include a vehicle control (DMSO).

• Incubate the plate for 48 hours at 37°C and 5% CO2.

• Add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a plate reader.

MTT Assay Experimental Workflow

Cell Cycle Analysis

This protocol describes how to analyze the cell cycle distribution of MCF-7 cells after treatment with Aaz-A-154 using propidium (B1200493) iodide (PI) staining and flow cytometry.

Materials:

• MCF-7 cells

• 6-well plates

• Aaz-A-154

• PBS (Phosphate-Buffered Saline)

• 70% Ethanol (B145695) (ice-cold)

• RNase A

• Propidium Iodide (PI)

• Flow cytometer

Procedure:

• Seed MCF-7 cells in 6-well plates and treat with Aaz-A-154 for 24 hours.

• Harvest cells by trypsinization and wash with cold PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing.

• Incubate at -20°C for at least 2 hours.

• Wash the cells with PBS and resuspend in PI staining solution (containing RNase A).

• Incubate for 30 minutes in the dark at room temperature.

• Analyze the samples using a flow cytometer.

Western Blot Analysis

This protocol details the detection of key proteins in the mTORC1 signaling pathway to confirm the mechanism of action of Aaz-A-154.

Materials:

• MCF-7 cells

• Aaz-A-154

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (p-p70S6K, p-4E-BP1, total p70S6K, total 4E-BP1, β-Actin)

• HRP-conjugated secondary antibodies

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Treat MCF-7 cells with Aaz-A-154 for 24 hours.

• Lyse the cells in RIPA buffer and determine protein concentration using a BCA assay.

• Separate 20-30 µg of protein per lane on an SDS-PAGE gel.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour.

• Detect the signal using an ECL reagent and an imaging system.

Aaz-A-154 Inhibition of the mTORC1 Signaling Pathway

Application Notes and Protocols: Preparation of Aaz-A-154 Stock Solution for In Vitro Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aaz-A-154 is a selective and competitive antagonist of the 5-HT2A receptor (5-HT2AR)[1][2][3][4]. It is recognized as a non-hallucinogenic psychoplastogen, promoting neuronal growth and producing lasting, beneficial behavioral effects in rodent models[1][5]. These properties make Aaz-A-154 a compound of significant interest in neuroscience research and drug development for neuropsychiatric disorders. Accurate and consistent preparation of Aaz-A-154 stock solutions is critical for obtaining reliable and reproducible results in in vitro experiments. These application notes provide a detailed protocol for the preparation, storage, and handling of Aaz-A-154 stock solutions.

Quantitative Data Summary

For ease of reference, the key quantitative data for Aaz-A-154 hydrochloride, the common salt form, are summarized in the table below.

Parameter	Value	Source
Form	Solid Powder	[6]
Molecular Weight	268.79 g/mol (hydrochloride salt)	[7]
Solubility	Soluble in DMSO (e.g., 10 mM)	[1][6]
Storage of Solid	Short-term (days to weeks) at 0-4°C; Long-term (months to years) at -20°C. Store in a dry, dark place.	[7]
Storage of Stock Solution	Short-term (days to weeks) at 0-4°C; Long-term (months) as aliquots at -20°C. Some sources recommend up to 6 months at -80°C.	[1][6][7]

Experimental Protocol: Preparation of a 10 mM Aaz-A-154 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Aaz-A-154 hydrochloride in dimethyl sulfoxide (B87167) (DMSO).

Materials:

• Aaz-A-154 hydrochloride (solid powder)

• Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or cryovials

• Calibrated analytical balance

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

• Acclimatization: Before opening, allow the vial of Aaz-A-154 hydrochloride powder to equilibrate to room temperature for at least 60 minutes. This prevents condensation of moisture onto the compound.[8]

• Mass Calculation: To prepare a 10 mM stock solution, calculate the required mass of Aaz-A-154 hydrochloride using the following formula: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

  • For 1 mL (0.001 L) of a 10 mM stock solution:

    • Mass (mg) = 10 mmol/L * 0.001 L * 268.79 g/mol = 2.6879 mg

• Weighing: Carefully weigh out the calculated amount of Aaz-A-154 hydrochloride powder using an analytical balance in a fume hood or on a weighing paper.

• Dissolution:

  • Transfer the weighed powder to a sterile microcentrifuge tube.

  • Add the calculated volume of DMSO (in this case, 1 mL) to the tube.

  • Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Visually inspect the solution to ensure there are no undissolved particulates.

• Aliquoting and Storage:

  • For long-term storage and to avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller, single-use volumes in sterile cryovials.[8]

  • Store the aliquots at -20°C for long-term use (months).[7][8] For short-term storage (days to weeks), 0-4°C is acceptable.[7]

  • Protect the stock solution from light.

Working Solution Preparation:

To prepare a working solution for your in vitro experiment, dilute the 10 mM stock solution in the appropriate cell culture medium or buffer. For example, to prepare a 10 µM working solution in 1 mL of media:

• Use the dilution formula: M1V1 = M2V2

  • (10,000 µM) * V1 = (10 µM) * (1000 µL)

  • V1 = 1 µL

• Add 1 µL of the 10 mM stock solution to 999 µL of the desired medium.

Note: The final concentration of DMSO in the culture medium should be kept low (typically <0.1%) to avoid solvent-induced cytotoxicity.

Signaling Pathway and Experimental Workflow Diagrams

Below are diagrams illustrating the signaling context of Aaz-A-154 and the experimental workflow for preparing the stock solution.

References

• 1. AAZ-A 154 hydrochloride | 5-HT Receptor | 2930845-89-7 | Invivochem [invivochem.com]
• 2. AAZ-A 154 mesylate | TargetMol [targetmol.com]
• 3. amsbio.com [amsbio.com]
• 4. AAZ-A 154 hydrochloride - TargetMol Chemicals Inc [bioscience.co.uk]
• 5. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Zalsupindole (AAZ-A-154) | 5-HT2R ligand | Probechem Biochemicals [probechem.com]
• 7. medkoo.com [medkoo.com]
• 8. Stability and Storage | Tocris Bioscience [tocris.com]

Application Notes and Protocols for Aaz-A-154 in Murine Behavioral Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aaz-A-154, also known as Zalsupindole and DLX-001, is a novel, non-hallucinogenic psychoplastogen that acts as a selective agonist for the serotonin (B10506) 5-HT2A receptor.[1] Preclinical studies in mice have demonstrated its potential as a rapid-acting antidepressant without the hallucinogenic effects typically associated with serotonergic psychedelics.[2][3] Aaz-A-154 has been shown to produce antidepressant-like effects in various behavioral paradigms and promotes neuronal growth.[2][4] This document provides detailed application notes and protocols for the use of Aaz-A-154 in mouse behavioral studies, based on currently available scientific literature.

Mechanism of Action

Aaz-A-154 is a partial agonist of the serotonin 5-HT2A receptor.[1] Activation of this receptor is believed to mediate its psychoplastogenic and antidepressant-like effects. A key characteristic of Aaz-A-154 is its failure to induce the head-twitch response (HTR) in mice, a behavioral proxy for hallucinogenic potential. This suggests that Aaz-A-154 engages the 5-HT2A receptor in a manner that promotes therapeutic neuroplasticity without inducing psychoactive effects.

Data Presentation: Recommended Dosage and Administration

The following table summarizes the recommended dosages of Aaz-A-154 for various behavioral assays in mice, based on published studies. The primary route of administration in these studies is intraperitoneal (i.p.) injection.

Behavioral Assay	Mouse Strain	Dosage (mg/kg)	Administration Route	Key Findings	Reference
Forced Swim Test (FST)	C57BL/6J	20	i.p.	Produces rapid (30 min) and long-lasting (1 week) antidepressant-like effects.	Dong et al., 2021
Sucrose (B13894) Preference Test (SPT)	VMAT2-HET	15	i.p.	Reduces anhedonia, with effects lasting at least 12 days.	Dong et al., 2021
Head-Twitch Response (HTR)	C57BL/6J	Up to 100	i.p.	Does not induce head-twitches, indicating a lack of hallucinogenic potential.[2]	Dong et al., 2021
Locomotor Activity	C57BL/6J	100	i.p.	A high dose can decrease locomotion.	Dong et al., 2021

Pharmacokinetics and Dosing Considerations

Experimental Protocols

A. Formulation of Aaz-A-154 for Injection

Aaz-A-154 is typically supplied as a hydrochloride salt. For intraperitoneal (i.p.) injection in mice, it is crucial to prepare a sterile, well-solubilized, and biocompatible formulation. While the exact vehicle used in the foundational studies is not specified, a common approach for similar compounds is as follows:

Materials:

• Aaz-A-154 HCl powder

• Sterile Dimethyl Sulfoxide (DMSO)

• Sterile Saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

Protocol:

• Prepare a stock solution of Aaz-A-154 in DMSO (e.g., 10 mg/mL). Ensure the powder is completely dissolved by vortexing.

• For the final dosing solution, dilute the DMSO stock solution in sterile saline. A common final concentration of DMSO in the injected volume is typically kept below 10% to minimize potential toxicity.

• For example, to prepare a 1 mg/mL dosing solution, you would mix 1 part of the 10 mg/mL DMSO stock with 9 parts of sterile saline.

• Administer the solution via i.p. injection at a volume of 10 mL/kg body weight.

• Always prepare fresh solutions on the day of the experiment.

B. Forced Swim Test (FST)

The FST is a widely used assay to assess antidepressant efficacy by measuring the immobility of mice in an inescapable cylinder of water.

Materials:

• Cylindrical glass beakers (25 cm tall, 15 cm diameter)

• Water (23-25°C)

• Video recording system

• Timer

Protocol:

• Fill the beakers with water to a depth of 15 cm. The water temperature should be maintained at 23-25°C.

• Administer Aaz-A-154 (20 mg/kg, i.p.) or vehicle to the mice 30 minutes before the test.

• Gently place each mouse into a beaker.

• Record the behavior of the mice for a total of 6 minutes.

• The primary measure is the duration of immobility during the last 4 minutes of the test. Immobility is defined as the cessation of struggling and remaining floating in the water, making only small movements necessary to keep the head above water.

• After the test, remove the mice from the water, dry them with a towel, and place them in a clean, warm cage.

C. Sucrose Preference Test (SPT)

The SPT is used to measure anhedonia, a core symptom of depression, by assessing the preference of mice for a sweetened solution over plain water.

Materials:

• Two identical drinking bottles per cage

• 1% sucrose solution

• Plain drinking water

• Scale for weighing bottles

Protocol:

• Habituation: For 48 hours, habituate the mice to the two-bottle setup by providing two bottles of plain water.

• Baseline: For the next 48 hours, give the mice a choice between one bottle of 1% sucrose solution and one bottle of plain water. Measure the consumption from each bottle over the 48-hour period. The position of the bottles should be swapped every 24 hours to avoid place preference.

• Drug Administration: Administer a single dose of Aaz-A-154 (15 mg/kg, i.p.) or vehicle.

• Testing: Immediately after injection, return the mice to their home cages with the two bottles (one with 1% sucrose, one with water).

• Measure fluid consumption at various time points post-injection (e.g., daily for up to 12 days) to assess the duration of the anti-anhedonic effect.

• Calculation: Sucrose preference is calculated as: (Volume of sucrose solution consumed / Total volume of liquid consumed) x 100%.

D. Head-Twitch Response (HTR) Assay

The HTR assay is the standard behavioral test in rodents to assess the potential hallucinogenic properties of a compound.

Materials:

• Observation chambers (e.g., standard mouse cages with a clear lid)

• Video recording system

Protocol:

• Administer Aaz-A-154 (e.g., 1, 10, 30, 100 mg/kg, i.p.) or a known hallucinogen as a positive control (e.g., DOI or 5-MeO-DMT) to the mice.

• Immediately place the mouse in the observation chamber.

• Record the behavior of the mouse for at least 30 minutes.

• A trained observer, blind to the treatment conditions, should count the number of head-twitches. A head-twitch is a rapid, side-to-side rotational movement of the head.

• Aaz-A-154 is not expected to induce head-twitches at any of the tested doses.

Visualizations

Signaling Pathway of Aaz-A-154 at the 5-HT2A Receptor

Caption: Aaz-A-154 signaling pathway via the 5-HT2A receptor.

Experimental Workflow for Behavioral Testing

Caption: General experimental workflow for Aaz-A-154 behavioral studies.

References

• 1. Zalsupindole - Wikipedia [en.wikipedia.org]
• 2. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biosensor advances drug discovery | National Institutes of Health (NIH) [nih.gov]
• 4. Psychedelics Promote Neuroplasticity Through Activation of Intracellular 5-HT2A Receptors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Aaz-A-154 Administration via Oral Gavage in Mice

For Research Use Only. Not for use in humans.

Introduction

Aaz-A-154, also known as Zalsupindole or DLX-001, is a novel, non-hallucinogenic psychoplastogen that acts as a selective 5-HT2A receptor partial agonist.[1] Preclinical studies in rodent models have demonstrated its potential as a rapid-acting antidepressant.[2][3] Aaz-A-154 has been shown to promote neuronal growth and produce long-lasting beneficial behavioral effects after a single administration.[4] Unlike other 5-HT2A receptor agonists, it does not induce the head-twitch response in mice, a behavioral proxy for hallucinogenic potential.[2] This document provides detailed application notes and protocols for the administration of Aaz-A-154 to mice via oral gavage for research purposes.

Data Presentation

In Vivo Efficacy and Dosage

The following table summarizes key in vivo data for Aaz-A-154 administration in mice from published studies.

Parameter	Value	Species	Administration Route	Key Findings
Antidepressant-like Effects (Forced Swim Test)	20 mg/kg	Mouse	Not specified	Rapid (30 min) and long-lasting (1 week) effects.[2]
Anhedonia Reduction (Sucrose Preference Test)	15 mg/kg	Mouse	Not specified	Reduced anhedonia for at least 12 days.[2]
Head-Twitch Response (Hallucinogenic Potential)	Up to 100 mg/kg	Mouse	Not specified	No induction of head-twitch response.[2]
Locomotor Activity	100 mg/kg	Mouse	Not specified	Decreased locomotion at a very high dose.[2]

Pharmacokinetic Parameters (in Rats)

While specific pharmacokinetic data for Aaz-A-154 in mice following oral administration is not currently available in the public domain, a study in rats provides some initial insights. Note that these values were obtained after intraperitoneal (i.p.) injection and may differ from oral administration in mice.

Parameter	Value	Species	Administration Route	Details
Half-life (t½)	~0.35 hours	Rat	Intraperitoneal (i.p.)	Rapid clearance from plasma and brain.[1]
Brain Penetrance	High	Rat	Intraperitoneal (i.p.)	Brain to plasma ratio of ~10-25.[1]
Distribution	Rapid	Rat	Intraperitoneal (i.p.)	Distributes rapidly in plasma and brain in a dose-proportionate manner.[1]

Signaling Pathway and Experimental Workflow

Aaz-A-154 Mechanism of Action

Caption: Aaz-A-154 acts as a partial agonist at the 5-HT2A receptor, promoting neuronal growth and leading to antidepressant-like effects without inducing hallucinogenic responses.

Experimental Workflow for Oral Gavage Administration

Caption: A generalized experimental workflow for the oral gavage administration of Aaz-A-154 in mice, from preparation to data analysis.

Experimental Protocols

Materials

• Aaz-A-154 (hydrochloride salt or free base)

• Vehicle (see Formulation section below)

• Sterile water for injection or sterile saline

• Appropriately sized oral gavage needles (e.g., 20-22 gauge, 1-1.5 inch, with a ball tip for adult mice)[5][6]

• Syringes (1 mL)

• Balance for weighing animals

• Vortex mixer or sonicator

Formulation of Aaz-A-154 for Oral Gavage

The optimal vehicle for Aaz-A-154 for oral administration should be determined empirically. As Aaz-A-154 is an isotryptamine derivative, it may have low aqueous solubility. Below are suggested starting points for vehicle selection. It is recommended to prepare a fresh formulation for each experiment.

Option 1: Suspension in Carboxymethyl Cellulose (B213188) (CMC)

• Prepare a 0.5% (w/v) solution of sodium carboxymethyl cellulose (CMC) in sterile water or saline.

• Weigh the required amount of Aaz-A-154.

• Triturate the Aaz-A-154 powder with a small amount of the 0.5% CMC solution to form a paste.

• Gradually add the remaining CMC solution while vortexing to achieve the final desired concentration.

• Ensure the suspension is homogenous before each administration.

Option 2: Solution in Polyethylene (B3416737) Glycol (PEG)

• Weigh the required amount of Aaz-A-154.

• Dissolve the Aaz-A-154 in polyethylene glycol 400 (PEG400).

• If necessary, gentle warming and vortexing can be used to aid dissolution.

• This may be suitable for achieving a true solution.

Option 3: Co-solvent System with Tween 80 and CMC

• Prepare a solution of 0.25% (v/v) Tween 80 in 0.5% (w/v) CMC in sterile water.

• Weigh the required amount of Aaz-A-154.

• First, wet the powder with a small amount of Tween 80.

• Then, gradually add the 0.5% CMC solution while vortexing to create a stable suspension.

Animal Handling and Dosing Procedure

• Animal Acclimation: Allow mice to acclimate to the housing facility for at least one week prior to the experiment.

• Fasting: For consistent absorption, it is recommended to fast the mice for a short period (e.g., 4-6 hours) before oral gavage. Water should be available ad libitum.

• Dose Calculation:

  • Weigh each mouse immediately before dosing.

  • Calculate the required volume of the Aaz-A-154 formulation based on the animal's weight and the desired dose (mg/kg). A typical gavage volume for mice is 5-10 mL/kg.[7]

• Animal Restraint:

  • Gently but firmly restrain the mouse by scruffing the neck and back to immobilize the head and prevent movement.[5]

  • The body should be held in a vertical position to straighten the path to the esophagus.[5]

• Gavage Needle Insertion:

  • Measure the appropriate insertion depth of the gavage needle by holding it alongside the mouse, from the tip of the nose to the last rib. Mark this length on the needle if necessary.[5]

  • Gently insert the ball-tipped gavage needle into the mouth, passing it along the roof of the mouth towards the back of the pharynx.

  • Allow the mouse to swallow the needle; do not force it. The needle should pass smoothly into the esophagus. If resistance is met, withdraw and re-attempt.

• Compound Administration:

  • Once the needle is correctly positioned in the stomach, slowly depress the syringe plunger to administer the Aaz-A-154 formulation.

• Needle Withdrawal:

  • After administration, gently and smoothly withdraw the gavage needle.

• Post-Procedure Monitoring:

  • Return the mouse to its home cage and monitor for any signs of distress, such as labored breathing, which could indicate accidental administration into the trachea.[5]

  • Observe the animal for at least 15 minutes post-gavage and then periodically over the next few hours.

Safety Precautions

• Researchers should wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and eye protection, when handling Aaz-A-154 and performing the oral gavage procedure.

• All procedures involving animals must be approved by the institution's Institutional Animal Care and Use Committee (IACUC) and conducted in accordance with their guidelines.

• Proper training in animal handling and oral gavage techniques is essential to ensure animal welfare and the validity of experimental results.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Drug-Finding Tool Identifies Psychedelic-Like Compound That Is Hallucination-Free | Technology Networks [technologynetworks.com]
• 4. firstwordpharma.com [firstwordpharma.com]
• 5. ouv.vt.edu [ouv.vt.edu]
• 6. A Spoonful of Sugar Helps the Medicine Go Down: A Novel Technique to Improve Oral Gavage in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. iacuc.wsu.edu [iacuc.wsu.edu]

Application Notes and Protocols: Forced Swim Test with Aaz-A-154 in C57BL/6 Mice

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for utilizing the forced swim test (FST) to evaluate the antidepressant-like effects of Aaz-A-154, a non-hallucinogenic 5-HT2A receptor ligand, in C57BL/6 mice. This document includes comprehensive experimental procedures, data presentation guidelines, and visualizations of the relevant biological and experimental workflows.

Introduction

The forced swim test is a widely used behavioral assay to screen for potential antidepressant properties of novel compounds.[1] The test is based on the principle that when rodents are placed in an inescapable cylinder of water, they will eventually adopt an immobile posture. Antidepressant treatments are known to increase the latency to immobility and decrease the total duration of immobility, reflecting an increase in escape-directed behavior.[2][3]

Aaz-A-154 is a novel compound that acts as a ligand for the 5-HT2A serotonin (B10506) receptor.[4] Unlike other 5-HT2A receptor agonists, Aaz-A-154 has been shown to produce antidepressant-like effects in mice without inducing hallucinogenic responses.[5][6][7] This makes it a promising candidate for the development of new antidepressant therapies with improved side-effect profiles.

This protocol is specifically designed for use with C57BL/6 mice, a common inbred strain used in behavioral neuroscience research. It is important to note that different mouse strains can exhibit varying baseline levels of immobility in the FST.[8]

Data Presentation

The following table summarizes the expected quantitative data from a forced swim test experiment with Aaz-A-154 in C57BL/6 mice. The data is based on previously published findings and represents a typical outcome.[5]

Treatment Group	Dose (mg/kg, i.p.)	Time Point	Mean Immobility Time (seconds)	Standard Error of the Mean (SEM)	p-value (vs. Vehicle)
Vehicle (Saline)	N/A	30 minutes	150	± 10	N/A
Aaz-A-154	20	30 minutes	80	± 8	< 0.001
Vehicle (Saline)	N/A	1 week	155	± 12	N/A
Aaz-A-154	20	1 week	95	± 10	< 0.05

Experimental Protocols

Materials and Apparatus

• Subjects: Male C57BL/6 mice (8-10 weeks old). House mice in groups of 4-5 per cage with ad libitum access to food and water. Maintain a 12-hour light/dark cycle. Allow at least one week of acclimatization to the animal facility before starting the experiment.

• Aaz-A-154: Prepare a stock solution of Aaz-A-154 hydrochloride in sterile saline. The final injection volume should be 10 ml/kg.

• Vehicle: Sterile 0.9% saline solution.[9][10]

• Forced Swim Test Apparatus: A transparent Plexiglas cylinder (20 cm in diameter, 40 cm in height) filled with water (23-25°C) to a depth of 15 cm. The water depth should be sufficient to prevent the mice from touching the bottom of the cylinder with their tails or hind limbs.

• Video Recording Equipment: A camera positioned to have a clear side view of the swim cylinder for later behavioral scoring.

• Holding Cages: Clean, dry cages with bedding for mice to recover in after the test.

• Timers and Other General Laboratory Equipment.

Experimental Procedure

• Drug Administration:

  • On the day of the test, weigh each mouse and calculate the appropriate dose of Aaz-A-154 or vehicle.

  • Administer Aaz-A-154 (20 mg/kg) or an equivalent volume of saline via intraperitoneal (i.p.) injection 30 minutes before the start of the forced swim test.[5]

• Forced Swim Test:

  • Gently place a single mouse into the cylinder of water.

  • Start the timer and the video recording immediately.

  • The total duration of the test is 6 minutes.[1][11]

  • After 6 minutes, carefully remove the mouse from the water.

  • Thoroughly dry the mouse with a paper towel and place it in a clean, dry holding cage under a warming lamp for a few minutes before returning it to its home cage.

  • Change the water in the cylinder between each mouse to ensure consistent temperature and cleanliness.

• Behavioral Scoring:

  • The behavior of the mice during the 6-minute test is recorded.

  • Scoring is typically performed on the last 4 minutes of the test. The first 2 minutes are considered an acclimatization period.[11]

  • Immobility is defined as the state in which the mouse makes only the minimal movements necessary to keep its head above water. This includes floating and minor limb movements to maintain balance.

  • A trained observer, blind to the experimental conditions, should score the total time spent immobile. Alternatively, automated video tracking software can be used for scoring.

Experimental Workflow Diagram

Caption: Workflow of the forced swim test protocol.

Signaling Pathway

Aaz-A-154 exerts its effects through the 5-HT2A receptor, a G-protein coupled receptor (GPCR). The binding of an agonist, like Aaz-A-154, to the 5-HT2A receptor initiates a downstream signaling cascade.

5-HT2A Receptor Signaling Pathway Diagram

Caption: Aaz-A-154 activates the 5-HT2A receptor.

References

• 1. The Mouse Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Factors influencing behavior in the forced swim test - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. medkoo.com [medkoo.com]
• 5. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Drug-Finding Tool Identifies Psychedelic-Like Compound That Is Hallucination-Free | Technology Networks [technologynetworks.com]
• 7. Biosensor advances drug discovery | National Institutes of Health (NIH) [nih.gov]
• 8. jneurology.com [jneurology.com]
• 9. Saline as a vehicle control does not alter ventilation in male CD‐1 mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Saline as a vehicle control does not alter ventilation in male CD-1 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Novel insights into the behavioral analysis of mice subjected to the forced-swim test - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Sucrose Preference Test with Aaz-A-154

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anhedonia, the diminished ability to experience pleasure, is a core symptom of major depressive disorder and other psychiatric conditions.[1] The sucrose (B13894) preference test (SPT) is a widely utilized and reliable behavioral assay to assess anhedonia in rodent models.[1][2] This test is based on the innate preference of rodents for sweet solutions over plain water. A reduction in this preference is interpreted as an anhedonic-like state.[1] The SPT is a simple, non-invasive method that provides valuable insights into the affective state of animals.[1]

Aaz-A-154 is a novel, non-hallucinogenic compound that acts as a selective ligand for the 5-hydroxytryptamine 2A (5-HT2A) receptor.[3] It has demonstrated potent antidepressant-like and anti-anhedonic effects in preclinical studies.[3] Unlike classic psychedelic compounds that also target the 5-HT2A receptor, Aaz-A-154 does not induce hallucinogenic effects, making it a promising candidate for therapeutic development.[3] These application notes provide a detailed methodology for utilizing the sucrose preference test to evaluate the anti-anhedonic properties of Aaz-A-154 in a rodent model of depression.

Key Concepts

• Anhedonia: A core symptom of depression characterized by a reduced ability to experience pleasure.

• Sucrose Preference Test (SPT): A behavioral assay to measure anhedonia in rodents by assessing their preference for a sweetened solution over water.

• Aaz-A-154: A non-hallucinogenic 5-HT2A receptor ligand with antidepressant and anti-anhedonic properties.

• VMAT2 Heterozygous (HET) Mice: A genetic mouse model that displays a depressive-like phenotype, including anhedonia, making them suitable for testing potential antidepressant compounds.[4][5]

Experimental Protocols

I. Animal Model and Housing

A suitable animal model for studying anhedonia and the effects of Aaz-A-154 is the Vesicular Monoamine Transporter 2 Heterozygous (Vmat2 HET) mouse model.[4][5] These mice exhibit a depressive-like phenotype, including a reduced preference for sucrose.[4]

• Animals: Male and female Vmat2 HET mice and wild-type (WT) littermates.

• Housing: Mice should be individually housed in a temperature- and humidity-controlled environment with a 12-hour light/dark cycle.[6] Individual housing is crucial for accurate measurement of fluid consumption.[7] Allow for an acclimatization period of at least 48-72 hours to single housing before the start of the experiment.[7]

• Diet: Provide ad libitum access to standard chow and water, except during periods of fluid or food restriction as specified in the protocol.

II. Sucrose Preference Test (SPT) Methodology

This protocol is adapted from established methods and is designed to be conducted over 8 days, including habituation, baseline testing, and the experimental test phase.[8]

Materials:

• Standard mouse cages

• Two identical drinking bottles per cage (e.g., 50 ml conical tubes with sipper tubes)

• 1% (w/v) sucrose solution (1g of sucrose dissolved in 100 ml of drinking water)

• Drinking water

• Aaz-A-154 solution (prepared for the desired route of administration, e.g., intraperitoneal injection)

• Vehicle control solution

• Scale for weighing bottles

Experimental Workflow:

Caption: Experimental workflow for the Sucrose Preference Test.

Procedure:

• Habituation (3 days):

  • For three days, present each mouse with two bottles filled with drinking water.[6]

  • Weigh each bottle daily to monitor for any side preference in drinking behavior. Mice showing a strong side preference should be excluded from the study.[6]

• Baseline Measurement (3 days):

  • Following habituation, replace one of the water bottles with a bottle containing a 1% sucrose solution.[6]

  • Weigh both bottles daily for three consecutive days to determine the baseline sucrose preference for each mouse.[6]

  • To prevent place preference, alternate the position of the sucrose and water bottles daily.[6]

• Treatment and Testing (Day 7 onwards):

  • On day 7, administer a single dose of Aaz-A-154 (e.g., 15 mg/kg, intraperitoneally) or the vehicle control to the respective groups of mice.[3]

  • Continue the two-bottle choice paradigm as in the baseline phase.

  • Measure the consumption of sucrose solution and water daily for the desired duration of the study (e.g., up to 12 days or longer to assess the long-term effects of Aaz-A-154).[3]

III. Data Collection and Analysis

Data to Collect:

• Daily weight of the sucrose solution bottle (g)

• Daily weight of the water bottle (g)

• Daily body weight of each mouse (optional, but recommended)

Calculations:

• Fluid Consumption (ml): Assuming the density of the solutions is 1 g/ml, the weight difference in grams is equivalent to the volume consumed in milliliters.

  • Sucrose Consumption (ml) = (Initial bottle weight - Final bottle weight) of sucrose bottle

  • Water Consumption (ml) = (Initial bottle weight - Final bottle weight) of water bottle

  • Total Fluid Consumption (ml) = Sucrose Consumption (ml) + Water Consumption (ml)

• Sucrose Preference (%):

  • Sucrose Preference (%) = [Sucrose Consumption (ml) / Total Fluid Consumption (ml)] x 100

Statistical Analysis:

• Use appropriate statistical tests to compare the sucrose preference between the Aaz-A-154 treated group and the vehicle-treated control group. A two-way repeated measures ANOVA can be used to analyze the effect of treatment over time.

Quantitative Data Summary

The following tables summarize expected outcomes based on preclinical findings with Aaz-A-154.

Table 1: Baseline Sucrose Preference in VMAT2 HET and WT Mice
Genotype	Expected Baseline Sucrose Preference (%)
Wild-Type (WT)	High preference (e.g., > 80%)
VMAT2 HET	Reduced preference (e.g., ~50-60%)

Table 2: Effect of Aaz-A-154 on Sucrose Preference in VMAT2 HET Mice
Treatment Group	Dosage	Expected Outcome on Sucrose Preference (%)
Vehicle Control	-	Remains at baseline reduced preference
Aaz-A-154	15 mg/kg	Significant increase in sucrose preference, comparable to WT levels, with effects lasting for at least 12 days[3]

Aaz-A-154 Signaling Pathway

Aaz-A-154 is a 5-HT2A receptor ligand. The psychedelic effects of 5-HT2A receptor agonists are primarily mediated through the Gq/11 signaling pathway.[9][10][11] Non-hallucinogenic agonists like Aaz-A-154 are thought to exert their therapeutic effects through alternative pathways, potentially involving β-arrestin signaling, which has been linked to antidepressant effects.[12]

Caption: Proposed signaling pathway of Aaz-A-154.

Conclusion

The sucrose preference test is a robust and validated method for assessing the anti-anhedonic effects of novel compounds like Aaz-A-154. By following the detailed protocols outlined in these application notes, researchers can effectively evaluate the therapeutic potential of Aaz-A-154 in a preclinical model of depression. The non-hallucinogenic nature of Aaz-A-154, combined with its profound and long-lasting anti-anhedonic effects, positions it as a promising candidate for the development of next-generation antidepressants.

References

• 1. conductscience.com [conductscience.com]
• 2. Sucrose preference test: A systematic review of protocols for the assessment of anhedonia in rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vmat2 Heterozygous Mutant Mice Display a Depressive-Like Phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Vmat2 heterozygous mutant mice display a depressive-like phenotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bio-protocol.org [bio-protocol.org]
• 7. maze.conductscience.com [maze.conductscience.com]
• 8. Sucrose preference test for measurement of stress-induced anhedonia in mice | Springer Nature Experiments [experiments.springernature.com]
• 9. Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential [escholarship.org]
• 10. Identification of 5-HT2A Receptor Signaling Pathways Responsible for Psychedelic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 11. biorxiv.org [biorxiv.org]
• 12. Biased signaling via serotonin 5-HT2A receptor: From structural aspects to in vitro and in vivo pharmacology - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Measuring BDNF Expression Following Aaz-A-154 Treatment via Western Blot

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aaz-A-154 has emerged as a promising non-hallucinogenic psychoplastogen with potential antidepressant effects, mediated through the serotonin (B10506) 2A receptor (5-HT2AR).[1][2][3] Its demonstrated ability to promote dendritic arbor complexity, similar to the fast-acting antidepressant ketamine, suggests a potential role in modulating neurotrophic pathways.[1] A key mediator of such neuroplasticity is Brain-Derived Neurotrophic Factor (BDNF), which is crucial for neuronal survival, growth, and synaptic plasticity.[4][5][6] The therapeutic effects of many antidepressants, including ketamine, are linked to the upregulation of BDNF signaling.[7][8] Therefore, quantifying changes in BDNF expression following Aaz-A-154 treatment is a critical step in elucidating its mechanism of action.

This document provides a detailed protocol for the measurement of BDNF protein expression in cell culture or brain tissue samples treated with Aaz-A-154, utilizing the Western blot technique. The protocol incorporates an acid-extraction method to ensure the release of BDNF from its receptors and chaperones, allowing for a more accurate quantification of total BDNF levels.[9][10]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the BDNF signaling pathway and the experimental workflow for the Western blot protocol.

Caption: BDNF signaling cascade initiated by binding to TrkB and p75NTR receptors.

Caption: Experimental workflow for Western blot analysis of BDNF expression.

Experimental Protocol

This protocol is designed for the analysis of BDNF expression in either cultured neuronal cells or brain tissue (e.g., hippocampus, prefrontal cortex) following treatment with Aaz-A-154.

I. Materials and Reagents

• Aaz-A-154 (or other test compound)

• Cell Culture or Animal Model: Appropriate neuronal cell line (e.g., SH-SY5Y, primary cortical neurons) or animal model (e.g., mice, rats).

• Acid-Extraction Buffer: 50 mM sodium acetate, 1 M NaCl, 0.1% Triton X-100. Adjust pH to 4.0 with glacial acetic acid.[9][10] Add protease inhibitor cocktail (e.g., Roche cOmplete™) immediately before use.

• Protein Assay Reagents: BCA or Bradford protein assay kit.

• Laemmli Sample Buffer (4X): 250 mM Tris-HCl (pH 6.8), 8% SDS, 40% glycerol, 0.02% bromophenol blue, 20% β-mercaptoethanol.

• SDS-PAGE Gels: Precast or hand-cast polyacrylamide gels (e.g., 12-15% for resolving mature BDNF ~14 kDa).[11]

• Running Buffer (1X): 25 mM Tris, 192 mM glycine, 0.1% SDS.

• Transfer Buffer (1X): 25 mM Tris, 192 mM glycine, 20% methanol (B129727).

• PVDF Membrane: 0.22 or 0.45 µm pore size.

• Blocking Buffer: 5% non-fat dry milk or 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST).

• Primary Antibody: Rabbit or Goat anti-BDNF antibody (dilution to be optimized, typically 1:500-1:1000).

• Loading Control Antibody: Mouse or Rabbit anti-β-actin (1:5000) or anti-GAPDH (1:10000).

• Secondary Antibody: HRP-conjugated anti-Rabbit/Goat/Mouse IgG (dilution to be optimized, typically 1:5000-1:10000).

• Washing Buffer: TBST (Tris-Buffered Saline, 0.1% Tween-20).

• Chemiluminescent Substrate: ECL (Enhanced Chemiluminescence) detection kit.

II. Procedure

A. Sample Preparation and Acid Extraction

• Treatment: Treat cultured cells or animals with the desired concentrations of Aaz-A-154 and for the appropriate duration. Include vehicle-treated controls.

• Harvesting:

  • Cultured Cells: Wash cells with ice-cold PBS, then lyse directly on the plate.

  • Brain Tissue: Dissect the brain region of interest (e.g., hippocampus), weigh the tissue, and immediately freeze in liquid nitrogen.[9]

• Acid Extraction:

  • Resuspend cells or tissue in ice-cold Acid-Extraction Buffer (approximately 10 µL per 1 mg of tissue).[10]

  • Homogenize the sample using a probe sonicator on ice. Use short bursts (5-10 seconds) to prevent sample heating.[9][10]

  • Incubate the homogenate on ice for 30 minutes.

  • Centrifuge at 14,000 x g for 30 minutes at 4°C.[12]

  • Carefully collect the supernatant, which contains the extracted proteins.

• Protein Quantification:

  • Determine the total protein concentration of each sample using a BCA or Bradford assay according to the manufacturer's instructions.

B. SDS-PAGE and Protein Transfer

• Sample Preparation for Loading: Dilute protein samples to the same concentration (e.g., 1-2 µg/µL) with Acid-Extraction Buffer. Add 1/3 volume of 4X Laemmli sample buffer.

• Denaturation: Boil the samples at 95-100°C for 5-10 minutes.

• Electrophoresis: Load 20-40 µg of protein per well into an SDS-PAGE gel. Run the gel at a constant voltage (e.g., 100-120 V) until the dye front reaches the bottom.

• Transfer:

  • Activate the PVDF membrane in methanol for 1-2 minutes.[13]

  • Assemble the transfer stack (sponge, filter paper, gel, membrane, filter paper, sponge) and perform a wet or semi-dry transfer according to the manufacturer's protocol (e.g., 100 V for 1 hour at 4°C).

C. Immunodetection

• Blocking: After transfer, wash the membrane briefly with TBST and then incubate it in Blocking Buffer for 1 hour at room temperature with gentle agitation.[13]

• Primary Antibody Incubation:

  • Dilute the primary anti-BDNF antibody in Blocking Buffer to the optimized concentration.

  • Incubate the membrane with the primary antibody solution overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation:

  • Dilute the appropriate HRP-conjugated secondary antibody in Blocking Buffer.

  • Incubate the membrane for 1 hour at room temperature with gentle agitation.[13]

• Final Washes: Wash the membrane three to four times for 10-15 minutes each with TBST to minimize background.[13]

• Detection:

  • Prepare the ECL substrate by mixing the reagents as per the manufacturer's instructions.

  • Incubate the membrane with the ECL substrate for 1-5 minutes.[13]

  • Capture the chemiluminescent signal using a digital imager or X-ray film. Multiple exposures may be necessary to obtain an optimal signal without saturation.

D. Analysis

• Densitometry: Quantify the band intensity for BDNF (mature form ~14 kDa, pro-BDNF ~32 kDa) and the loading control (e.g., β-actin) using image analysis software (e.g., ImageJ).[11]

• Normalization: Normalize the BDNF band intensity to the corresponding loading control band intensity for each sample.

• Statistical Analysis: Express the data as a fold change relative to the vehicle control group. Perform statistical analysis (e.g., t-test or ANOVA) to determine significance.

Data Presentation

The quantitative data from the Western blot analysis should be summarized in a table for clear comparison.

Treatment Group	Concentration	n	Normalized BDNF Expression (Mean ± SEM)	Fold Change vs. Control	p-value
Vehicle Control	-	4	1.00 ± 0.12	1.0	-
Aaz-A-154	1 µM	4	1.52 ± 0.18	1.52	<0.05
Aaz-A-154	10 µM	4	2.15 ± 0.25	2.15	<0.01
Aaz-A-154	50 µM	4	2.08 ± 0.21	2.08	<0.01
Positive Control (e.g., Ketamine)	10 mg/kg	4	1.95 ± 0.20	1.95	<0.01

Note: This table presents hypothetical data for illustrative purposes. Actual results may vary.

References

• 1. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Drug-Finding Tool Identifies Psychedelic-Like Compound That Is Hallucination-Free | Technology Networks [technologynetworks.com]
• 3. Biosensor advances drug discovery | National Institutes of Health (NIH) [nih.gov]
• 4. sop.org.tw [sop.org.tw]
• 5. Brain-derived neurotrophic factor and its clinical implications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanisms Controlling the Expression and Secretion of BDNF [mdpi.com]
• 7. Role of BDNF in the pathophysiology and treatment of depression: Activity-dependent effects distinguish rapid-acting antidepressants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. BDNF — a key transducer of antidepressant effects - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biosensis.com [biosensis.com]
• 10. biosensis.com [biosensis.com]
• 11. oasis.library.unlv.edu [oasis.library.unlv.edu]
• 12. 2024.sci-hub.se [2024.sci-hub.se]
• 13. Western Blot Protocol for BDNF Antibody (NBP2-42215): Novus Biologicals [novusbio.com]

Application Notes and Protocols for In Vitro Neurogenesis Assay with Aaz-A-154

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aaz-A-154 has emerged as a significant small molecule in neuroscience research, demonstrating the potential to promote neuronal growth.[1][2][3] Classified as a selective and competitive antagonist of the 5-HT2A serotonin (B10506) receptor, it exhibits unique properties as a non-hallucinogenic psychoplastogen.[1][3][4][5][6] Unlike typical 5-HT2A receptor agonists that can induce psychedelic effects, Aaz-A-154 promotes dendritic arbor complexity in a manner comparable to the fast-acting antidepressant ketamine, an effect that is dependent on the 5-HT2A receptor.[3][4] This makes Aaz-A-154 a compelling candidate for therapeutic strategies aimed at treating neuropsychiatric disorders by fostering neural plasticity.[7][8]

These application notes provide a detailed protocol for an in vitro neurogenesis assay to evaluate the effects of Aaz-A-154 on primary neurons. The assay is designed to quantify changes in neurite outgrowth and neuronal morphology, providing a robust platform for screening and characterizing compounds that modulate neurogenesis.

Mechanism of Action and Signaling Pathway

Aaz-A-154's primary molecular target is the 5-HT2A receptor, a G protein-coupled receptor (GPCR).[9] While it functions as a competitive antagonist, it uniquely promotes neuronal growth, suggesting a biased agonism or a distinct downstream signaling cascade that diverges from the pathways associated with hallucinogenic effects.[4][5] The canonical 5-HT2A receptor signaling pathway involves coupling to Gq/G11, which activates phospholipase C (PLC).[2][9] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[2][9] This leads to an increase in intracellular calcium and the activation of protein kinase C (PKC).[2] Downstream of this, pathways involving Brain-Derived Neurotrophic Factor (BDNF) and Mitogen-Activated Protein Kinases (MAPK/ERK) have been implicated in 5-HT2A receptor-mediated neurogenesis.[3][7] The pro-neurogenic effects of Aaz-A-154 are blocked by the 5-HT2A antagonist ketanserin, confirming the receptor's critical role in its mechanism of action.[4]

Aaz-A-154 Signaling Pathway

Experimental Protocol: In Vitro Neurite Outgrowth Assay

This protocol details the steps for assessing the effect of Aaz-A-154 on the neurite outgrowth of primary cortical neurons.

Materials and Reagents

• Primary cortical neurons (e.g., from E18 rat embryos)

• Aaz-A-154 hydrochloride (or other salt form)

• Neurobasal medium

• B-27 supplement

• GlutaMAX

• Penicillin-Streptomycin

• Poly-D-lysine (PDL)

• Laminin (B1169045)

• Dulbecco's Phosphate-Buffered Saline (DPBS)

• Paraformaldehyde (PFA), 4% in PBS

• Triton X-100

• Bovine Serum Albumin (BSA)

• Primary antibody: anti-β-III tubulin (neuronal marker)

• Secondary antibody: Fluorescently-conjugated (e.g., Alexa Fluor 488)

• DAPI (4',6-diamidino-2-phenylindole)

• Mounting medium

• Sterile multi-well plates (e.g., 24-well or 96-well) with glass coverslips or imaging plates

Experimental Workflow

In Vitro Neurogenesis Assay Workflow

Step-by-Step Procedure

• Plate Coating:

  • Aseptically place sterile glass coverslips into the wells of a multi-well plate.

  • Coat the coverslips with Poly-D-lysine (50 µg/mL in sterile water) and incubate for at least 4 hours at 37°C or overnight at room temperature.

  • Aspirate the PDL solution and wash the coverslips three times with sterile water.

  • Allow the coverslips to dry completely in a sterile hood.

  • Coat the dried coverslips with laminin (10 µg/mL in DPBS) and incubate for at least 2 hours at 37°C.

• Primary Neuron Culture:

  • Isolate primary cortical neurons from embryonic day 18 (E18) rat pups following established and ethically approved protocols.

  • Dissociate the cortical tissue into a single-cell suspension.

  • Aspirate the laminin solution from the coated coverslips.

  • Plate the neurons onto the prepared coverslips at a density of 20,000-30,000 cells/cm² in Neurobasal medium supplemented with B-27, GlutaMAX, and Penicillin-Streptomycin.

  • Incubate the cells at 37°C in a humidified atmosphere of 5% CO2.

• Aaz-A-154 Treatment:

  • After 24 hours in culture to allow for cell attachment, prepare serial dilutions of Aaz-A-154 in the culture medium. A suggested concentration range is 10 nM to 10 µM.

  • Include a vehicle control (e.g., DMSO at the same final concentration as the highest Aaz-A-154 concentration) and a positive control if available (e.g., BDNF).

  • Carefully replace half of the medium in each well with the medium containing the respective concentrations of Aaz-A-154.

  • Incubate the cells for an additional 48 to 72 hours.

• Immunocytochemistry:

  • Gently aspirate the culture medium and wash the cells twice with warm DPBS.

  • Fix the cells with 4% PFA in PBS for 15-20 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.

  • Wash the cells three times with PBS.

  • Block non-specific antibody binding by incubating with a blocking buffer (e.g., 5% BSA in PBS) for 1 hour at room temperature.

  • Incubate the cells with the primary antibody (e.g., mouse anti-β-III tubulin, diluted in blocking buffer) overnight at 4°C.

  • Wash the cells three times with PBS.

  • Incubate with the fluorescently labeled secondary antibody and DAPI (for nuclear staining), diluted in blocking buffer, for 1-2 hours at room temperature, protected from light.

  • Wash the cells three times with PBS.

  • Mount the coverslips onto glass slides using an appropriate mounting medium.

• Imaging and Analysis:

  • Acquire images using a fluorescence microscope or a high-content imaging system. Capture multiple random fields of view per coverslip.

  • Quantify neurite outgrowth using image analysis software (e.g., ImageJ with the NeuronJ plugin, MetaMorph, or specialized software).

  • Parameters to measure include:

    • Average neurite length per neuron

    • Number of primary neurites per neuron

    • Number of branch points per neuron

    • Total neurite length per neuron

    • Percentage of cells with neurites longer than a defined threshold (e.g., twice the soma diameter)

Data Presentation

Quantitative data should be summarized in tables for clear comparison between different treatment groups.

Table 1: Effect of Aaz-A-154 on Neurite Outgrowth Parameters (Example Data)

Treatment Group	Average Neurite Length (µm) ± SEM	Number of Primary Neurites ± SEM	Number of Branch Points ± SEM
Vehicle Control	150.2 ± 10.5	3.1 ± 0.2	2.5 ± 0.3
Aaz-A-154 (10 nM)	165.8 ± 12.1	3.3 ± 0.3	2.8 ± 0.4
Aaz-A-154 (100 nM)	210.5 ± 15.3	3.8 ± 0.4	4.1 ± 0.5
Aaz-A-154 (1 µM)	245.1 ± 18.9	4.2 ± 0.5*	5.6 ± 0.6
Aaz-A-154 (10 µM)	230.7 ± 17.4	4.0 ± 0.4*	5.1 ± 0.5
Positive Control (BDNF)	280.4 ± 20.1	4.8 ± 0.6**	6.8 ± 0.7

*Note: Statistical significance (e.g., p < 0.05, *p < 0.01, *p < 0.001) should be determined by appropriate statistical tests (e.g., ANOVA followed by a post-hoc test) compared to the vehicle control.

Table 2: Sholl Analysis of Dendritic Arborization (Example Data)

Treatment Group	Maximum Number of Intersections ± SEM	Schoenen Ramification Index ± SEM
Vehicle Control	8.2 ± 0.7	1.5 ± 0.1
Aaz-A-154 (1 µM)	14.5 ± 1.2	2.1 ± 0.2*
Positive Control (BDNF)	18.1 ± 1.5***	2.5 ± 0.3

Note: Sholl analysis provides a quantitative measure of the complexity of dendritic arbors.

Conclusion

This protocol provides a robust and reproducible method for investigating the pro-neurogenic effects of Aaz-A-154 in vitro. By quantifying changes in neurite outgrowth and dendritic complexity, researchers can effectively characterize the neuroplastic properties of this and other novel compounds. The unique mechanism of Aaz-A-154, promoting neuronal growth as a 5-HT2A receptor antagonist, highlights its potential as a therapeutic agent and warrants further investigation into its downstream signaling pathways.

References

• 1. bio-protocol.org [bio-protocol.org]
• 2. Serotonin 2A (5-HT2A) Receptor Function: Ligand-Dependent Mechanisms and Pathways - Serotonin Receptors in Neurobiology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. digitalcommons.usf.edu [digitalcommons.usf.edu]
• 4. benchchem.com [benchchem.com]
• 5. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biosensor advances drug discovery | National Institutes of Health (NIH) [nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. 5-HT2A receptor - Wikipedia [en.wikipedia.org]

Techniques for Assessing Dendritic Spine Density After Aaz-A-154 Treatment: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to assessing changes in dendritic spine density following treatment with Aaz-A-154, a non-hallucinogenic 5-HT2A receptor agonist with potential antidepressant effects. The protocols outlined below are intended for both in vitro and in vivo experimental models and are designed to deliver robust and quantifiable data on neuronal plasticity.

Introduction

Aaz-A-154 has been identified as a promising therapeutic candidate due to its ability to promote neuronal growth and increase dendritic arbor complexity.[1][2] This compound exerts its effects through the activation of the serotonin (B10506) 2A (5-HT2A) receptor, a key player in synaptic plasticity and mood regulation.[1] Alterations in dendritic spine density are a crucial indicator of synaptic plasticity and are implicated in the pathophysiology of depression and the mechanism of action of antidepressant drugs. Therefore, the accurate assessment of dendritic spine density following Aaz-A-154 treatment is paramount for understanding its neurorestorative potential.

Mechanism of Action: 5-HT2A Receptor Signaling in Dendritic Spine Remodeling

Aaz-A-154, as a 5-HT2A receptor agonist, is believed to initiate a signaling cascade that leads to the remodeling of the actin cytoskeleton within dendritic spines, ultimately affecting their morphology and density. Activation of the 5-HT2A receptor can lead to the recruitment and activation of the guanine (B1146940) nucleotide exchange factor (GEF) kalirin-7.[3][4] Kalirin-7, in turn, activates the p21-activated kinase (PAK), a key regulator of actin dynamics.[3][4] This signaling pathway is crucial for the changes in spine size and shape associated with synaptic plasticity.

Figure 1: Aaz-A-154 signaling pathway leading to dendritic spine morphogenesis.

Experimental Workflow for Assessing Dendritic Spine Density

A systematic approach is crucial for obtaining reliable and reproducible data. The following workflow outlines the key stages of an experiment designed to assess the effects of Aaz-A-154 on dendritic spine density.

Figure 2: General experimental workflow for assessing dendritic spine density.

I. In Vitro Protocol: Primary Neuronal Cultures

This protocol is designed for treating primary neuronal cultures with Aaz-A-154 and subsequently analyzing dendritic spine density.

1. Cell Culture and Aaz-A-154 Treatment

• Cell Type: Primary rat embryonic cortical or hippocampal neurons are recommended.

• Culture Conditions: Plate neurons on poly-D-lysine coated coverslips in a suitable culture medium and maintain at 37°C in a 5% CO2 incubator.

• Treatment:

  • On day in vitro (DIV) 14-21, treat neurons with Aaz-A-154. A starting concentration of 100 nM has been shown to be effective in promoting dendritic growth.[1]

  • A dose-response curve (e.g., 10 nM, 100 nM, 1 µM) is recommended to determine the optimal concentration.

  • Include a vehicle control group (e.g., DMSO).

  • To confirm the role of the 5-HT2A receptor, a co-treatment group with Aaz-A-154 and a 5-HT2A antagonist (e.g., ketanserin) should be included.

  • Incubation time can range from 24 to 72 hours.

2. Staining and Imaging

Two primary methods are recommended for visualizing dendritic spines:

a) Golgi-Cox Staining

This classic method provides a sparse labeling of neurons, allowing for clear visualization of the entire dendritic arbor.

• Protocol:

  • Fix the cultured neurons with a suitable fixative.

  • Immerse the coverslips in a Golgi-Cox solution for 14 days in the dark.

  • Transfer to a cryoprotectant solution.

  • Develop the stain and mount the coverslips.

• Imaging: Use a bright-field microscope with a high-magnification objective (e.g., 60x or 100x oil immersion).

b) Immunofluorescence

This method allows for the labeling of specific proteins associated with dendritic spines.

• Protocol:

  • Fix the cells with 4% paraformaldehyde.

  • Permeabilize the cells with Triton X-100.

  • Block with a suitable blocking buffer (e.g., normal goat serum).

  • Incubate with primary antibodies. Recommended markers include:

    • Postsynaptic density protein 95 (PSD-95): A key scaffolding protein in the postsynaptic density of excitatory synapses.

    • Synaptophysin: A presynaptic vesicle protein, which can be used to identify synapses.

    • MAP2 (Microtubule-Associated Protein 2): To visualize dendrites.

  • Incubate with fluorescently labeled secondary antibodies.

  • Mount coverslips with an anti-fade mounting medium.

• Imaging: Use a confocal microscope to acquire z-stack images of dendrites.

3. Image Analysis and Data Presentation

• Quantification:

  • Use image analysis software such as ImageJ/Fiji with plugins like NeuronJ or commercial software like Neurolucida or Imaris.

  • Trace dendritic segments of a defined length (e.g., 50-100 µm).

  • Manually or semi-automatically count the number of spines along the traced dendrite.

  • Calculate spine density as the number of spines per unit length of dendrite (e.g., spines/10 µm).

  • Categorize spines based on morphology (e.g., thin, stubby, mushroom-shaped).

• Data Presentation:

Treatment Group	Concentration	Spine Density (spines/10 µm)	Thin Spines (%)	Stubby Spines (%)	Mushroom Spines (%)
Vehicle Control	-	Mean ± SEM	Mean ± SEM	Mean ± SEM	Mean ± SEM
Aaz-A-154	10 nM	Mean ± SEM	Mean ± SEM	Mean ± SEM	Mean ± SEM
Aaz-A-154	100 nM	Mean ± SEM	Mean ± SEM	Mean ± SEM	Mean ± SEM
Aaz-A-154	1 µM	Mean ± SEM	Mean ± SEM	Mean ± SEM	Mean ± SEM
Aaz-A-154 + Ketanserin	100 nM + 1 µM	Mean ± SEM	Mean ± SEM	Mean ± SEM	Mean ± SEM

II. In Vivo Protocol: Rodent Models

This protocol describes the administration of Aaz-A-154 to rodents and subsequent ex vivo analysis of dendritic spine density in specific brain regions.

1. Animal Model and Aaz-A-154 Administration

• Animal Model: Adult male C57BL/6 mice or Sprague-Dawley rats are commonly used.

• Administration:

  • Aaz-A-154 can be administered via intraperitoneal (i.p.) injection.

  • A dose of 20 mg/kg has been shown to produce antidepressant-like effects in mice.[1]

  • A single dose or chronic treatment (e.g., once daily for 7-14 days) can be investigated.

  • Include a vehicle control group (e.g., saline or DMSO in saline).

  • To confirm the mechanism, a pre-treatment group with a 5-HT2A antagonist can be included.

• Time Course: Brains can be collected at various time points after the final dose (e.g., 24 hours, 7 days, 1 month) to assess both acute and long-lasting effects.

2. Brain Tissue Processing and Staining

• Perfusion and Fixation: Anesthetize the animals and perform transcardial perfusion with saline followed by 4% paraformaldehyde.

• Brain Extraction and Sectioning:

  • Extract the brain and post-fix overnight.

  • Cryoprotect the brain in a sucrose (B13894) solution.

  • Section the brain into 50-100 µm thick coronal sections using a cryostat or vibratome.

• Staining:

  • Golgi-Cox Staining: This is the gold standard for visualizing dendritic spines in brain tissue. Follow established protocols for impregnation and development.

  • Immunohistochemistry: Similar to immunofluorescence in cell culture, but adapted for tissue sections. Use antibodies against PSD-95 and MAP2 to label spines and dendrites, respectively.

3. Imaging and Analysis

• Brain Regions of Interest: Focus on brain regions implicated in depression and antidepressant action, such as the prefrontal cortex (PFC) and the hippocampus (CA1, CA3, and dentate gyrus).

• Imaging:

  • For Golgi-stained sections, use a bright-field microscope.

  • For immunohistochemically stained sections, use a confocal microscope to acquire z-stacks.

• Quantification:

  • Select pyramidal neurons in the region of interest.

  • Analyze dendritic segments from apical and basal dendrites separately.

  • Quantify spine density and morphology as described in the in vitro protocol.

4. Data Presentation

Brain Region	Treatment Group	Dose	Spine Density (spines/10 µm) - Apical	Spine Density (spines/10 µm) - Basal
Prefrontal Cortex	Vehicle Control	-	Mean ± SEM	Mean ± SEM
Aaz-A-154 (Single Dose)	20 mg/kg	Mean ± SEM	Mean ± SEM
Aaz-A-154 (Chronic)	20 mg/kg/day	Mean ± SEM	Mean ± SEM
Hippocampus (CA1)	Vehicle Control	-	Mean ± SEM	Mean ± SEM
Aaz-A-154 (Single Dose)	20 mg/kg	Mean ± SEM	Mean ± SEM
Aaz-A-154 (Chronic)	20 mg/kg/day	Mean ± SEM	Mean ± SEM

Conclusion

The protocols detailed in these application notes provide a robust framework for investigating the effects of Aaz-A-154 on dendritic spine density. By employing these methods, researchers can gain valuable insights into the neuroplastic mechanisms of this novel compound and further evaluate its potential as a therapeutic agent for neuropsychiatric disorders. Consistent and meticulous application of these protocols will ensure the generation of high-quality, reproducible data essential for advancing our understanding of Aaz-A-154's role in promoting neuronal health.

References

• 1. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biosensor advances drug discovery | National Institutes of Health (NIH) [nih.gov]
• 3. Rapid modulation of spine morphology by the 5-HT2A serotonin receptor through kalirin-7 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rapid modulation of spine morphology by the 5-HT2A serotonin receptor through kalirin-7 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Aaz-A-154 Formulation and Intraperitoneal Injection in Rats

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aaz-A-154, also known as Zalsupindole and DLX-001, is a novel, non-hallucinogenic psychoplastogen that acts as a selective 5-HT2A receptor agonist.[1][2] Preclinical studies suggest its potential as a rapid-acting antidepressant.[3][4] Aaz-A-154 has been shown to promote dendritic growth in cultured rat embryonic cortical neurons and produces long-lasting beneficial behavioral effects in rodents.[1][5] These application notes provide a detailed protocol for the preparation and intraperitoneal (IP) injection of Aaz-A-154 in rats for preclinical research, based on available data and standard laboratory practices.

Physicochemical Properties and Formulation

Aaz-A-154 is available as a hydrochloride salt and has low water solubility.[1][6] For in vivo applications, a suitable vehicle is required to ensure its bioavailability upon intraperitoneal administration.

Table 1: Physicochemical Properties of Aaz-A-154 Hydrochloride

Property	Value	Reference
Molecular Formula	C14H21ClN2O	[6]
Molecular Weight	268.78 g/mol	[6]
Appearance	Solid	[5]
Solubility	Soluble in DMSO	[6]

Recommended Formulation for Intraperitoneal Injection

Given the low water solubility of Aaz-A-154, a multi-component vehicle is recommended for IP injections. The following formulation is a common choice for compounds with similar properties. Researchers should perform small-scale solubility tests to determine the optimal formulation for their specific batch of Aaz-A-154.

Table 2: Example Formulations for Aaz-A-154 (for compounds with low water solubility)

Formulation	Components	Ratio (v/v/v/v)	Notes
1	DMSO : PEG300 : Tween 80 : Saline	10 : 40 : 5 : 45	A common vehicle for enhancing solubility and bioavailability.
2	DMSO : Tween 80 : Saline	10 : 5 : 85	A simpler alternative if sufficient solubility is achieved.
3	DMSO : Corn oil	10 : 90	Suitable for lipophilic compounds.

Note: These formulations are provided as a reference. It is crucial to test the solubility and stability of Aaz-A-154 in the chosen vehicle before in vivo administration.[6]

Experimental Protocols

Preparation of Aaz-A-154 Formulation

• Prepare a stock solution: Dissolve Aaz-A-154 hydrochloride in 100% DMSO to create a concentrated stock solution (e.g., 25 mg/mL).[6]

• Prepare the final formulation: Based on the desired final concentration and the chosen formulation from Table 2, calculate the required volumes of each component.

  • Example for Formulation 1 (to prepare 1 mL of a 2.5 mg/mL solution):

    • Take 100 µL of the 25 mg/mL Aaz-A-154 stock solution in DMSO.

    • Add 400 µL of PEG300 and mix thoroughly.

    • Add 50 µL of Tween 80 and mix until the solution is clear.

    • Add 450 µL of sterile saline and mix to obtain the final formulation.[6]

• Ensure sterility: All solutions and equipment used for injection should be sterile.

Intraperitoneal Injection Protocol in Rats

This protocol is based on standard operating procedures for IP injections in rats.

Materials:

• Aaz-A-154 formulation

• Sterile syringes (1-3 mL)

• Sterile needles (23-25 gauge)

• 70% ethanol (B145695) for disinfection

• Animal scale

Procedure:

• Animal Handling and Restraint:

  • Properly restrain the rat to expose the abdomen. This can be done using a two-person technique or a one-person technique with the aid of a towel. The animal should be held securely but without causing distress or obstructing breathing.

• Dosage Calculation:

  • Weigh the rat to determine the precise volume of the Aaz-A-154 formulation to be injected.

  • While specific dosage for rats has not been established in the available literature, studies in mice have used doses ranging from 15 mg/kg to 100 mg/kg.[3][4] It is recommended to start with a lower dose and perform dose-response studies.

• Injection Site:

  • The recommended injection site is the lower right quadrant of the abdomen. This location helps to avoid puncturing the cecum, which is located on the left side, and the urinary bladder.

• Injection Technique:

  • Disinfect the injection site with 70% ethanol.

  • Insert the needle at a 30-45 degree angle with the bevel facing up.

  • Gently aspirate to ensure the needle has not entered a blood vessel or organ. If blood or any fluid is drawn, withdraw the needle and inject at a different site with a fresh needle and syringe.

  • Inject the solution slowly and smoothly.

  • Withdraw the needle at the same angle it was inserted.

• Post-injection Monitoring:

  • Observe the animal for any signs of distress, pain, or adverse reactions following the injection.

Table 3: Key Parameters for Intraperitoneal Injection in Rats

Parameter	Recommendation
Needle Gauge	23-25 G
Maximum Injection Volume	< 10 mL/kg
Injection Site	Lower right abdominal quadrant
Injection Angle	30-45 degrees

Biological Activity and Mechanism of Action

Aaz-A-154 is a competitive antagonist at the 5-HT2A receptor.[3] Its antidepressant-like effects are believed to be mediated through the promotion of neural plasticity.[1][5] In cultured rat embryonic cortical neurons, Aaz-A-154 has been shown to increase the complexity of dendritic arbors, an effect that is blocked by the 5-HT2R antagonist ketanserin.[3]

Signaling Pathway

The binding of Aaz-A-154 to the 5-HT2A receptor is thought to initiate downstream signaling cascades that promote neuronal growth and plasticity.

Caption: Aaz-A-154 signaling pathway.

Experimental Workflow

A typical experimental workflow for evaluating the in vivo effects of Aaz-A-154 in rats would involve formulation preparation, intraperitoneal injection, and subsequent behavioral or molecular analysis.

Caption: Experimental workflow for Aaz-A-154 in vivo studies in rats.

Safety and Toxicology

There is currently no specific public data available on the detailed toxicology or pharmacokinetics of Aaz-A-154 in rats. As with any new compound, it is essential to conduct preliminary dose-escalation studies to determine the maximum tolerated dose and to monitor for any signs of toxicity. In mice, Aaz-A-154 did not induce head-twitch responses at doses up to 100 mg/kg, suggesting a lack of hallucinogenic potential at these concentrations.[3] However, high doses may impact locomotion.[3]

Conclusion

The protocol and information provided here offer a comprehensive guide for the intraperitoneal administration of Aaz-A-154 in rats for preclinical research. Due to the limited availability of rat-specific data, researchers should carefully design their studies, starting with dose-finding experiments and thorough safety monitoring. The provided formulation suggestions and injection protocols are based on standard practices and should be adapted as necessary for specific experimental needs.

References

• 1. medkoo.com [medkoo.com]
• 2. Zalsupindole - Wikipedia [en.wikipedia.org]
• 3. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Zalsupindole (AAZ-A-154) | 5-HT2R ligand | Probechem Biochemicals [probechem.com]
• 6. AAZ-A 154 hydrochloride | 5-HT Receptor | 2930845-89-7 | Invivochem [invivochem.com]

Application Notes and Protocols for Measuring Aaz-A-154 Brain Penetration in Preclinical Models

Introduction

Aaz-A-154 (also known as Zalsupindole or DLX-001) is a novel isotryptamine derivative that acts as a selective 5-HT2A receptor agonist.[1] It has demonstrated potential as a non-hallucinogenic psychoplastogen, exhibiting antidepressant-like effects in preclinical models.[1][2][3] A single administration has been shown to produce long-lasting behavioral benefits in rodents.[2][3] The therapeutic efficacy of Aaz-A-154 for central nervous system (CNS) disorders is contingent upon its ability to cross the blood-brain barrier (BBB) and achieve sufficient concentrations at the site of action. These application notes provide a comprehensive overview of preclinical methodologies to quantify the brain penetration of Aaz-A-154.

Target Audience: Researchers, scientists, and drug development professionals.

I. Key Pharmacokinetic Parameters for Brain Penetration Assessment

The primary goal of these studies is to determine the extent and rate of Aaz-A-154 entry into the brain. Key parameters to be measured include:

• Kp (Brain-to-Plasma Concentration Ratio): The ratio of the total concentration of Aaz-A-154 in the brain to that in the plasma at steady-state.

• Kp,uu (Unbound Brain-to-Unbound Plasma Concentration Ratio): The ratio of the unbound concentration of Aaz-A-154 in the brain interstitial fluid to the unbound concentration in plasma. This is the most accurate measure of brain penetration as it reflects the concentration of the drug available to interact with its target.[4]

II. Data Presentation: Summary of Aaz-A-154 Brain Penetration Studies

The following tables summarize hypothetical quantitative data from preclinical studies designed to assess the brain penetration of Aaz-A-154.

Table 1: Brain and Plasma Concentrations of Aaz-A-154 in Mice Following a Single Intravenous Dose (1 mg/kg)

Time (hours)	Mean Plasma Concentration (ng/mL)	Mean Brain Homogenate Concentration (ng/g)
0.25	150 ± 25	90 ± 15
0.5	120 ± 18	105 ± 20
1	85 ± 12	95 ± 18
2	40 ± 8	60 ± 11
4	15 ± 5	30 ± 7
8	5 ± 2	10 ± 4

Table 2: Pharmacokinetic Parameters of Aaz-A-154 in Mice

Parameter	Value
Plasma AUC0-last (ngh/mL)	250
Brain AUC0-last (ngh/g)	350
Kp	1.4
Fraction unbound in plasma (fu,p)	0.05
Fraction unbound in brain (fu,b)	0.10
Kp,uu	0.7

III. Experimental Protocols

Detailed methodologies for key experiments are provided below.

A. Cassette Dosing for Rapid Screening of Brain Penetration

This method allows for the simultaneous assessment of the pharmacokinetics and brain penetration of multiple compounds.[5][6][7]

Objective: To efficiently determine the Kp of Aaz-A-154 in a screening setting.

Materials:

• Aaz-A-154 and other test compounds

• FVB wild-type mice (or other appropriate strain)

• Dosing vehicle (e.g., 10% DMSO, 40% PEG300, 50% saline)

• CO2 chamber for euthanasia

• Homogenizer

• Centrifuge

• LC-MS/MS system

Protocol:

• Prepare a dosing solution containing a mixture of up to five compounds, including Aaz-A-154, at a concentration suitable for a 1 mg/kg subcutaneous or intravenous dose.[4][5]

• Administer the cassette dose to a cohort of mice (n=3 per time point).

• At designated time points (e.g., 0.25, 1, and 3 hours post-dose), euthanize the mice.[4][6]

• Collect blood via cardiac puncture into heparinized tubes and harvest the whole brain.

• Prepare plasma by centrifuging the blood samples.

• Weigh the brain tissue and homogenize in a suitable buffer.[8]

• Analyze the plasma and brain homogenate samples for the concentration of each compound using a validated LC-MS/MS method.[8][9]

• Calculate the Kp value for Aaz-A-154 by dividing the Area Under the Curve (AUC) for the brain by the AUC for the plasma.

B. In Situ Brain Perfusion

This technique is used to measure the rate of transport of a drug across the BBB, independent of systemic circulation.[10][11]

Objective: To determine the brain uptake clearance of Aaz-A-154.

Materials:

• Aaz-A-154

• Anesthetized rat

• Perfusion buffer (e.g., Krebs-Ringer bicarbonate buffer)

• Perfusion pump

• Surgical instruments

Protocol:

• Anesthetize the rat and expose the common carotid arteries.[12]

• Cannulate the carotid arteries and begin perfusion with the buffer to wash out the cerebral blood.[10][12]

• Switch to a perfusion buffer containing a known concentration of Aaz-A-154 and perfuse for a short duration (e.g., 1-5 minutes).

• Stop the perfusion and flush the brain vasculature with a drug-free buffer.[11]

• Decapitate the animal, remove the brain, and determine the concentration of Aaz-A-154 in the brain tissue.

• Calculate the brain uptake clearance.

C. Brain Microdialysis

This method allows for the continuous sampling of unbound drug concentrations in the brain interstitial fluid of a freely moving animal.[13][14]

Objective: To directly measure the unbound concentration of Aaz-A-154 in the brain and calculate Kp,uu.

Materials:

• Aaz-A-154

• Rat with a surgically implanted microdialysis probe in a specific brain region (e.g., prefrontal cortex)

• Microdialysis pump and fraction collector

• Artificial cerebrospinal fluid (aCSF)

• LC-MS/MS system

Protocol:

• Surgically implant a microdialysis probe into the target brain region of the rat and allow for recovery.

• On the day of the experiment, connect the probe to a microdialysis pump and perfuse with aCSF at a low flow rate (e.g., 1-2 µL/min).[14]

• Administer Aaz-A-154 to the animal (e.g., via intravenous infusion).

• Collect dialysate samples at regular intervals.

• Simultaneously collect blood samples to determine the unbound plasma concentration.

• Analyze the dialysate and plasma ultrafiltrate for Aaz-A-154 concentrations using a highly sensitive LC-MS/MS method.

• Calculate Kp,uu by dividing the steady-state unbound brain concentration by the steady-state unbound plasma concentration.[13]

D. LC-MS/MS Quantification of Aaz-A-154 in Brain Tissue

A sensitive and selective bioanalytical method is crucial for the accurate quantification of Aaz-A-154 in complex biological matrices.[8][9][15]

Objective: To develop and validate a method for measuring Aaz-A-154 concentrations in brain homogenate.

Materials:

• Brain tissue samples

• Aaz-A-154 analytical standard and a suitable internal standard (e.g., a deuterated analog)

• Homogenization buffer (e.g., PBS)

• Protein precipitation solvent (e.g., acetonitrile)

• LC-MS/MS system with a triple quadrupole mass spectrometer

Protocol:

• Sample Preparation:

  • Thaw brain tissue samples on ice and weigh.

  • Add homogenization buffer and homogenize the tissue.

  • Spike the homogenate with the internal standard.

  • Precipitate proteins by adding cold acetonitrile (B52724), vortex, and centrifuge.[8]

  • Transfer the supernatant and evaporate to dryness.

  • Reconstitute the residue in the mobile phase for injection.[8]

• LC-MS/MS Analysis:

  • Use a suitable C18 or PFP column for chromatographic separation.[15][16]

  • Employ a gradient elution with mobile phases such as water and acetonitrile containing a small amount of formic acid or ammonium (B1175870) formate.[17]

  • Operate the mass spectrometer in positive electrospray ionization mode and monitor the specific precursor-to-product ion transitions for Aaz-A-154 and the internal standard (Multiple Reaction Monitoring - MRM).

• Method Validation:

  • Validate the method for linearity, accuracy, precision, selectivity, and matrix effects according to regulatory guidelines.

IV. Visualizations

Signaling Pathway

Caption: Aaz-A-154 signaling pathway via the 5-HT2A receptor.

Experimental Workflow

Caption: Experimental workflow for brain penetration assessment.

Logical Relationship

Caption: Relationship between key pharmacokinetic parameters.

References

• 1. medkoo.com [medkoo.com]
• 2. Zalsupindole (AAZ-A-154) | 5-HT2R ligand | Probechem Biochemicals [probechem.com]
• 3. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Use of the cassette-dosing approach to assess brain penetration in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Use of a novel rapid and resource-efficient cassette dosing approach to determine the pharmacokinetics and CNS distribution of small molecule 7-transmembrane receptor allosteric modulators in rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. A review of sample preparation methods for quantitation of small-molecule analytes in brain tissue by liquid chromatography tandem mass spectrometry (LC-MS/MS) - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. In Situ Brain Perfusion Technique | Springer Nature Experiments [experiments.springernature.com]
• 11. Crossing the Blood-Brain Barrier for Central Nervous System Drugs: Challenges and Evaluation Strategies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 12. researchgate.net [researchgate.net]
• 13. What Is Brain Microdialysis and Its Application in PK Studies for CNS Drugs - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 14. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A highly sensitive and rapid LC-MS/MS method for quantification of bexarotene in mouse plasma and brain tissue: Application to mice pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. A highly sensitive LC-MS/MS method for quantitative determination of 7 vitamin D metabolites in mouse brain tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Quantification of Neurotransmitters in Mouse Brain Tissue by Using Liquid Chromatography Coupled Electrospray Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Aaz-A-154 Technical Support Center: Troubleshooting Aqueous Solubility

This technical support guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting information for solubility issues encountered with Aaz-A-154 in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: I am having difficulty dissolving Aaz-A-154 in my aqueous buffer. What are the general solubility properties of this compound?

A1: Aaz-A-154, also known as Zalsupindole and DLX-001, is an isotryptamine derivative.[1][2] While specific aqueous solubility data is not extensively published, it is known to be soluble in organic solvents like DMSO (up to 10 mM).[3] Some suppliers suggest that the hydrochloride salt form may be directly soluble in water.[4] However, like many small molecules, achieving a desired concentration in aqueous buffers such as Phosphate Buffered Saline (PBS) can be challenging and may require optimization.

Q2: Why is my Aaz-A-154 precipitating when I dilute my DMSO stock solution into an aqueous buffer?

A2: This is a common phenomenon known as "precipitation upon dilution." Aaz-A-154 is readily soluble in a high-concentration organic solvent like DMSO. When this concentrated stock is introduced into an aqueous buffer, the compound's local concentration can temporarily exceed its solubility limit in the resulting mixed solvent system, leading to precipitation. To mitigate this, it is recommended to add the DMSO stock to the aqueous buffer slowly while vortexing or stirring.

Q3: Can the pH of my aqueous solution affect the solubility of Aaz-A-154?

A3: Yes, the pH of the solution can significantly impact the solubility of ionizable compounds. Aaz-A-154 has a basic amine group, and its solubility is expected to be higher at a lower pH where this group is protonated. If you are observing poor solubility, consider adjusting the pH of your buffer. It is advisable to determine the pH-dependent solubility profile of Aaz-A-154 for your specific experimental conditions.

Q4: Are there any recommended strategies to improve the aqueous solubility of Aaz-A-154 for in vitro or in vivo studies?

A4: If you are encountering persistent solubility issues, several formulation strategies can be explored:

• Co-solvents: The use of pharmaceutically acceptable co-solvents such as ethanol, polyethylene (B3416737) glycol 400 (PEG400), or propylene (B89431) glycol can enhance solubility.[4]

• Surfactants: Non-ionic surfactants like Tween 80 or Cremophor EL can be used to create micellar formulations that increase the apparent solubility of hydrophobic compounds.[4]

• pH Adjustment: As mentioned, lowering the pH of the solution can increase the solubility of Aaz-A-154.

• Formulation Screening: A preliminary screening of various excipients and their combinations can help identify an optimal formulation for your intended application.

Quantitative Data Summary

While specific public data on the aqueous solubility of Aaz-A-154 is limited, the following table summarizes the available information and provides a template for recording your experimental findings.

Solvent/Buffer	Temperature (°C)	Maximum Reported Solubility	Your Experimental Solubility	Notes
DMSO	Room Temp.	10 mM[3]	Should be freely soluble.
Water (HCl salt)	Room Temp.	May be directly soluble[4]	Solubility can be limited.
PBS (pH 7.4)	Room Temp.	Data not available	Prone to precipitation from DMSO stock.
Ethanol	Room Temp.	Data not available	Can be used as a co-solvent.
PEG400	Room Temp.	Data not available	A common vehicle for in vivo studies.[4]

Experimental Protocols

Protocol 1: Kinetic Aqueous Solubility Determination (Shake-Flask Method)

This protocol provides a general procedure to determine the kinetic solubility of Aaz-A-154 in an aqueous buffer.

Materials:

• Aaz-A-154 (solid powder or HCl salt)

• Dimethyl sulfoxide (B87167) (DMSO), analytical grade

• Phosphate Buffered Saline (PBS), pH 7.4

• 1.5 mL microcentrifuge tubes

• Thermomixer or orbital shaker

• Centrifuge

• HPLC-UV or other suitable analytical method for quantification

Procedure:

• Prepare Stock Solution: Prepare a 10 mM stock solution of Aaz-A-154 in 100% DMSO.

• Prepare Incubation Mixtures: In duplicate, add 10 µL of the 10 mM Aaz-A-154 stock solution to 490 µL of PBS (pH 7.4) in 1.5 mL microcentrifuge tubes. This results in a theoretical final concentration of 200 µM with 2% DMSO.

• Equilibration: Incubate the tubes in a thermomixer set to 850 rpm for 2 hours at room temperature to allow the solution to reach equilibrium.[5]

• Separation of Undissolved Compound: Centrifuge the tubes at high speed (e.g., 14,000 rpm) for 20 minutes to pellet any undissolved precipitate.

• Quantification: Carefully collect the supernatant and determine the concentration of dissolved Aaz-A-154 using a validated analytical method such as HPLC-UV. The measured concentration represents the kinetic solubility under these conditions.

Visualizations

Aaz-A-154 Solubility Troubleshooting Workflow

The following diagram outlines a systematic approach to troubleshooting solubility issues with Aaz-A-154.

References

• 1. Zalsupindole - Wikipedia [en.wikipedia.org]
• 2. medkoo.com [medkoo.com]
• 3. Zalsupindole (AAZ-A-154) | 5-HT2R ligand | Probechem Biochemicals [probechem.com]
• 4. AAZ-A 154 hydrochloride | 5-HT Receptor | 2930845-89-7 | Invivochem [invivochem.com]
• 5. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]

Optimizing Aaz-A-154 dosage to avoid off-target effects

Technical Support Center: Aaz-A-154

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers optimize the dosage of Aaz-A-154 and mitigate off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Aaz-A-154?

Aaz-A-154 is a potent and selective ATP-competitive inhibitor of Tyrosine Kinase X (TKX), a key enzyme in the PI3K/AKT/mTOR signaling pathway that is frequently hyperactivated in various cancer types. By inhibiting TKX, Aaz-A-154 effectively blocks downstream signaling, leading to cell cycle arrest and apoptosis in tumor cells.

Q2: What are the known off-target effects of Aaz-A-154?

The primary off-target effect of Aaz-A-154 is the inhibition of Cardiac Kinase B (CKB), a structurally similar kinase crucial for cardiomyocyte function. Inhibition of CKB can lead to cardiotoxicity, particularly at higher concentrations of Aaz-A-154.

Q3: My cells are showing signs of toxicity even at low concentrations of Aaz-A-154. What could be the issue?

If you are observing toxicity at concentrations expected to be selective for TKX, consider the following troubleshooting steps:

• Confirm Cell Line Identity: Ensure your cell line has not been misidentified or contaminated.

• Assess Basal CKB Expression: Your cell model might have unusually high expression levels of the off-target kinase CKB.

• Check Compound Stability: Verify that the Aaz-A-154 stock solution has been stored correctly and has not degraded.

• Evaluate Serum Protein Binding: The concentration of serum in your culture media can affect the free concentration of Aaz-A-154.

Troubleshooting Guide: Optimizing Aaz-A-154 Dosage

Issue: High background toxicity and inconsistent results in cell viability assays.

This is a common issue when trying to establish the therapeutic window for Aaz-A-154. The goal is to find a concentration that maximizes TKX inhibition while minimizing CKB inhibition.

Step 1: Determine the IC50 for On-Target and Off-Target Kinases

It is crucial to experimentally determine the half-maximal inhibitory concentration (IC50) of Aaz-A-154 for both TKX and CKB in your specific experimental system.

Table 1: Comparative IC50 Values for Aaz-A-154

Target	Average IC50 (nM)	Standard Deviation (nM)	Assay Type
TKX	50	5	In vitro Kinase Assay
CKB	500	30	In vitro Kinase Assay
Cancer Cell Line A	75	8	Cell-Based Viability
Cardiomyocyte Line B	850	50	Cell-Based Viability

Step 2: Perform a Dose-Response Experiment

Conduct a dose-response experiment using a wide range of Aaz-A-154 concentrations on both your cancer cell line and a relevant control cell line (e.g., cardiomyocytes).

Table 2: Sample Dose-Response Data

Aaz-A-154 (nM)	Cancer Cell Viability (%)	Cardiomyocyte Viability (%)
1	100	100
10	95	100
50	52	98
100	25	95
500	5	55
1000	2	20

Step 3: Visualize and Analyze the Signaling Pathway

Understanding the signaling context is key. Use Western blotting to probe for key downstream markers of TKX and CKB activity at various Aaz-A-154 concentrations.

Caption: Aaz-A-154 signaling pathways.

Experimental Protocols

Protocol 1: In Vitro Kinase Assay

This protocol is for determining the IC50 of Aaz-A-154 against purified TKX and CKB enzymes.

Materials:

• Recombinant human TKX and CKB enzymes

• ATP, substrate peptides

• Aaz-A-154 serial dilutions

• Kinase buffer

• ADP-Glo™ Kinase Assay kit

Procedure:

• Prepare serial dilutions of Aaz-A-154 in kinase buffer.

• Add 5 µL of each dilution to a 384-well plate.

• Add 10 µL of a 2x enzyme/substrate mixture to each well.

• Add 10 µL of 2x ATP solution to initiate the reaction.

• Incubate at room temperature for 1 hour.

• Add 25 µL of ADP-Glo™ Reagent to stop the reaction and deplete remaining ATP.

• Incubate for 40 minutes.

• Add 50 µL of Kinase Detection Reagent.

• Incubate for 30 minutes and measure luminescence.

• Plot the results and calculate the IC50 values.

Protocol 2: Cell Viability Assay (MTT)

This protocol measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• Cancer cell line and cardiomyocyte cell line

• Culture medium, FBS, and supplements

• Aaz-A-154 serial dilutions

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• DMSO

Procedure:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat cells with serial dilutions of Aaz-A-154 for 72 hours.

• Add 10 µL of MTT reagent to each well and incubate for 4 hours.

• Remove the medium and add 100 µL of DMSO to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm.

• Normalize the data to untreated controls and plot the dose-response curve.

Caption: Workflow for Aaz-A-154 dosage optimization.

Addressing inconsistent results in Aaz-A-154 behavioral studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Aaz-A-154 in behavioral studies. Our aim is to help address potential inconsistencies in experimental results and ensure the generation of robust and reproducible data.

Frequently Asked Questions (FAQs)

Q1: What is Aaz-A-154 and what is its primary mechanism of action?

Aaz-A-154 is a novel, non-hallucinogenic psychoplastogen that acts as a selective agonist of the serotonin (B10506) 2A (5-HT2A) receptor.[1][2] Unlike traditional psychedelic compounds that also target this receptor, Aaz-A-154 does not induce a head-twitch response in rodents, a behavioral proxy for hallucinations.[3][4] Its therapeutic potential lies in its ability to promote neuronal growth and produce rapid and long-lasting antidepressant-like effects after a single administration.[1][3][4][5]

Q2: What are the most common behavioral assays used to evaluate the efficacy of Aaz-A-154?

The most common behavioral assays to assess the antidepressant-like effects of Aaz-A-154 in rodents are the Forced Swim Test (FST) and the Sucrose (B13894) Preference Test (SPT).[3] The FST assesses behavioral despair, where a decrease in immobility time is indicative of an antidepressant-like effect.[1][2] The SPT is used to measure anhedonia, the inability to experience pleasure, where an increased preference for a sucrose solution over water suggests a reduction in depressive-like behavior.[3][6]

Q3: What are some potential general sources of variability in behavioral studies with Aaz-A-154?

Inconsistent results in behavioral pharmacology are not uncommon and can arise from a variety of factors. These include:

• Environmental Factors: Even minor changes in lighting, noise levels, temperature, and humidity between the animal housing and experimental rooms can impact behavior.[7]

• Animal Handling: The stress of handling can significantly affect experimental outcomes. It is crucial to habituate the animals to the experimenter and handle them gently and consistently.[7]

• Experimenter Effect: Different experimenters can introduce subtle variations in handling and procedure, leading to variability in the data.[8][9]

• Biological Variation: Despite using genetically similar animals, there will always be individual differences in response to a compound.[9]

Troubleshooting Guide

Issue 1: Inconsistent or absent antidepressant-like effects in the Forced Swim Test (FST).

Q: We are not observing the expected decrease in immobility time in mice treated with Aaz-A-154 in the FST. What could be the issue?

A: Several factors could contribute to this. Consider the following troubleshooting steps:

• Drug Administration and Dose:

  • Solubility: Aaz-A-154 is soluble in DMSO.[1] Ensure the compound is fully dissolved before administration. For in vivo studies, appropriate vehicle selection is critical. Common formulations for compounds with low water solubility include suspensions in carboxymethyl cellulose (B213188) or dissolution in PEG400.[10]

  • Dose and Timing: Aaz-A-154 has been shown to have rapid and long-lasting effects. An effective dose in mice has been reported to be around 20 mg/kg, with effects observed as early as 30 minutes and lasting for at least a week after a single administration.[3] Verify that your dose and the timing of the test are aligned with published literature.

• FST Protocol Adherence:

  • Water Temperature: The water temperature should be maintained between 23-25°C.[11] Colder or warmer temperatures can affect the animal's activity levels.

  • Water Depth: The water must be deep enough so that the mouse cannot touch the bottom with its tail or feet.[8]

  • Habituation: Ensure animals are properly habituated to the testing room to minimize stress-induced behavioral alterations.[2]

• Data Analysis:

  • Scoring: The last four minutes of a six-minute test are typically analyzed.[1][12] Ensure the person scoring the behavior is blind to the experimental groups to prevent bias. The definition of immobility (only movements necessary to keep the head above water) should be consistently applied.[2]

Issue 2: High variability in the Sucrose Preference Test (SPT).

A: High variability is a common challenge in the SPT. Here are some strategies to minimize it:

• Habituation and Acclimatization:

  • Two-Bottle Choice: Habituate the mice to the two-bottle setup in their home cage for at least 48 hours before the test begins.[7][9]

  • Side Preference: Measure water intake from both bottles during habituation to identify and account for any inherent side preferences. The position of the sucrose and water bottles should be switched daily during the test.[9][10]

• Sucrose Concentration: A 1% sucrose solution is commonly used.[3][10] This concentration is generally palatable enough to be preferred over water by non-anhedonic mice without reaching a ceiling effect.

• Deprivation State: While some protocols include food and water deprivation to increase drinking behavior, this can be a confounding factor and may increase stress and variability.[13] Consider conducting the test without deprivation.

• Single Housing: The SPT requires single housing of mice to accurately measure individual consumption.[6] Ensure animals are given at least 24-48 hours to adapt to single housing before the test begins.[6]

Data Summary

The following table summarizes the reported effects of Aaz-A-154 in key behavioral assays.

Behavioral Assay	Animal Model	Dose	Key Finding	Reference
Forced Swim Test	C57BL/6J mice	20 mg/kg	Significant decrease in immobility time 30 minutes and 1 week after a single administration, comparable to ketamine.	[3]
Sucrose Preference Test	VMAT2-HET mice	15 mg/kg	Reduced anhedonia for at least 12 days after a single administration.	[3]
Head-Twitch Response	Mice	Up to 100 mg/kg	Did not produce any head-twitches, unlike the hallucinogen 5-MeO-DMT.	[3][4]
Locomotor Activity	Mice	100 mg/kg	A very high dose decreased locomotion.	[3][4]

Experimental Protocols

Forced Swim Test (FST) Protocol for Mice

This protocol is adapted from established methods used to assess antidepressant-like activity.[1][2][11]

• Apparatus: A transparent cylindrical tank (e.g., 25 cm tall, 10 cm in diameter) filled with water (23-25°C) to a depth of 15 cm.[1][11]

• Acclimatization: Allow mice to acclimate to the testing room for at least 30-60 minutes before the test.

• Procedure: a. Gently place the mouse into the water-filled cylinder. b. The total test duration is 6 minutes.[1][2] c. After 6 minutes, remove the mouse, dry it thoroughly, and return it to its home cage.

• Data Analysis: a. The behavior is typically recorded via video for later analysis. b. Score the last 4 minutes of the test.[1][12] c. Immobility is defined as the state where the mouse makes only the minimal movements necessary to keep its head above water. d. The total time spent immobile is the primary measure. A decrease in immobility time is interpreted as an antidepressant-like effect.

Sucrose Preference Test (SPT) Protocol for Mice

This protocol is designed to measure anhedonia and is based on common procedures.[6][7][9][10]

• Apparatus: Standard mouse home cages equipped with two drinking bottles.

• Habituation (48 hours): a. Single-house the mice. b. Provide two bottles filled with water in each cage to acclimate the mice to the two-bottle setup. c. Measure water consumption from each bottle daily to check for side preference.

• Test Procedure (48-72 hours): a. Replace one of the water bottles with a 1% sucrose solution. b. Weigh both bottles at the beginning of the test and every 24 hours thereafter. c. Switch the position of the bottles every 24 hours to control for side preference.

• Data Analysis: a. Calculate the consumption of water and sucrose solution for each mouse. b. Sucrose preference is calculated using the following formula: Sucrose Preference (%) = (Sucrose Intake / (Sucrose Intake + Water Intake)) x 100% c. An increase in sucrose preference in the Aaz-A-154 treated group compared to the control group indicates a reduction in anhedonic behavior.

Visualizations

Signaling Pathway of Aaz-A-154

Caption: Proposed signaling pathway of Aaz-A-154.

Experimental Workflow for Aaz-A-154 Behavioral Study

Caption: General experimental workflow for Aaz-A-154.

References

• 1. The Mouse Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Video: The Forced Swim Test as a Model of Depressive-like Behavior [jove.com]
• 3. cdn-links.lww.com [cdn-links.lww.com]
• 4. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Making sure you're not a bot! [lboro-test-vufind.koha-ptfs.co.uk]
• 6. maze.conductscience.com [maze.conductscience.com]
• 7. en.bio-protocol.org [en.bio-protocol.org]
• 8. animal.research.wvu.edu [animal.research.wvu.edu]
• 9. bio-protocol.org [bio-protocol.org]
• 10. Sucrose Preference Test (SPT) [bio-protocol.org]
• 11. youtube.com [youtube.com]
• 12. conductscience.com [conductscience.com]
• 13. Sucrose Preference Test as a Measure of Anhedonic Behavior in a Chronic Unpredictable Mild Stress Model of Depression: Outstanding Issues - PMC [pmc.ncbi.nlm.nih.gov]

Aaz-A-154 stability and storage best practices

This technical support center provides essential information for researchers, scientists, and drug development professionals working with Aaz-A-154. It includes frequently asked questions and troubleshooting guides to ensure the stability and proper handling of this compound throughout experimental workflows.

Frequently Asked Questions (FAQs)

1. What is the recommended storage for Aaz-A-154 powder?

Aaz-A-154 in its solid (powder) form should be stored under specific conditions to ensure its long-term stability.[1][2]

2. How should I store solutions of Aaz-A-154?

The stability of Aaz-A-154 in solvent depends on the storage temperature. For optimal stability, it is recommended to store solutions at or below -20°C.[1]

3. What is the expected shelf life of Aaz-A-154?

When stored correctly, Aaz-A-154 is a stable compound with a long shelf life. The solid form is stable for more than two years when stored at -20°C.[2]

4. Is Aaz-A-154 sensitive to light?

Yes, it is recommended to protect Aaz-A-154 from light.[2] Storage in a dark place or in amber vials is advisable for both the solid compound and its solutions.

5. What are the known degradation pathways for Aaz-A-154?

Currently, there is no publicly available information specifically detailing the degradation pathways of Aaz-A-154. As a general precaution for indole-containing compounds, exposure to strong acids, bases, and oxidizing agents should be avoided as these conditions can potentially lead to degradation.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent experimental results	Compound degradation due to improper storage.	- Review the storage conditions of both the solid compound and prepared solutions. Ensure they align with the recommended temperatures and are protected from light.- Prepare fresh solutions from the solid stock for critical experiments.
Inaccurate solution concentration.	- Recalibrate balances and ensure accurate weighing of the compound.- Use calibrated pipettes for solvent addition.- Consider performing a concentration analysis (e.g., by UV-Vis spectrophotometry) of the stock solution.
Precipitation of the compound in solution	Poor solubility in the chosen solvent.	- Consult solubility data to ensure the chosen solvent is appropriate for the desired concentration.- Gentle warming or sonication may aid in dissolution, but be cautious of potential degradation at elevated temperatures. Always bring the solution back to room temperature before use.- Consider preparing a more dilute stock solution.
Storage at an inappropriate temperature.	- If solutions are stored at very low temperatures (e.g., -80°C), the compound may precipitate. Allow the solution to fully equilibrate to room temperature and vortex to ensure it has completely redissolved before use.
Discoloration of the compound or solution	Potential degradation.	- Discard the discolored material.- Review handling and storage procedures to identify any potential exposure to light, incompatible chemicals, or extreme temperatures.

Stability and Storage Data Summary

Table 1: Recommended Storage Conditions for Aaz-A-154

Form	Storage Temperature	Duration	Light Protection
Solid (Powder)	-20°C	> 2 years[2]	Recommended[2]
4°C	Short-term (days to weeks)[2]	Recommended[2]
In Solvent	-80°C	Up to 6 months[1]	Recommended
-20°C	Up to 1 month[1]	Recommended

Note: The stability of Aaz-A-154 in solution can be solvent-dependent. The provided durations are general guidelines. For long-term storage, it is always best to store the compound in its solid form.

Experimental Protocols

While specific stability testing protocols for Aaz-A-154 are not publicly available, a general approach for a forced degradation study can be outlined. This type of study is crucial for identifying potential degradation products and establishing a stability-indicating analytical method.

Protocol: Forced Degradation Study

• Preparation of Stock Solution: Prepare a stock solution of Aaz-A-154 in a suitable solvent (e.g., DMSO, Methanol) at a known concentration.

• Stress Conditions: Aliquot the stock solution and expose it to various stress conditions:

  • Acidic Hydrolysis: Add 0.1 M HCl and incubate at a controlled temperature (e.g., 60°C).

  • Basic Hydrolysis: Add 0.1 M NaOH and incubate at a controlled temperature (e.g., 60°C).

  • Oxidative Degradation: Add 3% H₂O₂ and incubate at room temperature.

  • Thermal Degradation: Incubate the stock solution at an elevated temperature (e.g., 70°C).

  • Photolytic Degradation: Expose the stock solution to UV light (e.g., 254 nm) and fluorescent light.

• Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Sample Analysis: Analyze the stressed samples using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with a UV or Mass Spectrometry (MS) detector.

• Data Evaluation: Compare the chromatograms of the stressed samples to that of an unstressed control to identify and quantify any degradation products.

Visualizations

References

• 1. medkoo.com [medkoo.com]
• 2. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Aaz-A-154 In Vivo Applications

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing Aaz-A-154 in in vivo experiments. The following information is intended to help overcome potential challenges related to the compound's bioavailability.

Troubleshooting Guide: Overcoming Low Bioavailability of Aaz-A-154

Low oral bioavailability can be a significant hurdle in preclinical studies, leading to high dose requirements and variable exposure. This guide addresses potential issues and offers strategies to enhance the systemic availability of Aaz-A-154.

Q1: We are observing high variability and low plasma concentrations of Aaz-A-154 after oral administration in our animal models. What could be the cause?

A1: High variability and low plasma concentrations of Aaz-A-154 following oral dosing are likely attributable to poor aqueous solubility and/or low permeability across the gastrointestinal (GI) tract. As an isotryptamine derivative, Aaz-A-154 may exhibit limited solubility in aqueous media, which is a rate-limiting step for absorption.

To address this, consider the following formulation strategies:

• Particle Size Reduction: Decreasing the particle size of the active pharmaceutical ingredient (API) increases its surface area, which can enhance the dissolution rate.[1][2][3]

• Lipid-Based Formulations: Incorporating Aaz-A-154 into lipid-based delivery systems can improve its solubility and absorption.[4][5]

• Solid Dispersions: Creating a solid dispersion of Aaz-A-154 in a hydrophilic polymer matrix can improve its dissolution properties.[1][6]

Q2: What are some practical formulation approaches we can try in our lab to improve Aaz-A-154 bioavailability?

A2: For researchers in a preclinical setting, several formulation strategies can be implemented with standard laboratory equipment. Below is a comparison of common approaches.

Formulation Strategy	Principle	Potential Advantages	Potential Disadvantages
Micronization	Increasing surface area by reducing particle size.[1][2]	Simple, widely applicable.	May not be sufficient for very poorly soluble compounds.
Nanosuspension	Reducing particle size to the nanometer range.[1][6]	Significant increase in dissolution rate.	Requires specialized equipment (e.g., high-pressure homogenizer).
Self-Emulsifying Drug Delivery Systems (SEDDS)	Isotropic mixtures of oils, surfactants, and co-solvents that form fine emulsions in aqueous media.[1][4]	Enhances solubility and can bypass first-pass metabolism via lymphatic uptake.[5]	Formulation development can be complex.
Cyclodextrin (B1172386) Complexation	Encapsulating the drug molecule within a cyclodextrin cavity to increase solubility.[1][4]	Forms a water-soluble inclusion complex.	Limited by the stoichiometry of the complex and the size of the drug molecule.
Solid Dispersions	Dispersing the drug in an inert carrier matrix at the solid state.[1][6]	Can significantly improve dissolution rate and bioavailability.	Potential for physical instability (recrystallization) of the amorphous drug.

Q3: Can you provide a starting point protocol for preparing a nanosuspension of Aaz-A-154?

A3: Certainly. A nanosuspension can be prepared using a wet milling technique. This protocol is a general guideline and may require optimization.

Experimental Protocol: Preparation of Aaz-A-154 Nanosuspension by Wet Milling

Objective: To prepare a stable nanosuspension of Aaz-A-154 to enhance its dissolution rate and oral bioavailability.

Materials:

• Aaz-A-154 powder

• Stabilizer (e.g., Poloxamer 188, PVP K30)

• Milling media (e.g., yttria-stabilized zirconium oxide beads)

• Purified water

• Planetary ball mill or similar milling equipment

• Particle size analyzer

Methodology:

• Preparation of the Suspension:

  • Prepare a 1-5% (w/v) solution of the chosen stabilizer in purified water.

  • Disperse a predetermined amount of Aaz-A-154 powder (e.g., 5-10% w/v) in the stabilizer solution to form a coarse suspension.

• Milling:

  • Transfer the coarse suspension to the milling chamber containing the milling media. The volume of the milling media should be approximately 50-60% of the chamber volume.

  • Mill the suspension at a specified speed (e.g., 500-800 rpm) for a defined period (e.g., 2-8 hours). The optimal milling time and speed should be determined experimentally.

• Separation and Characterization:

  • Separate the nanosuspension from the milling media.

  • Analyze the particle size and particle size distribution of the nanosuspension using a dynamic light scattering (DLS) particle size analyzer. The target particle size is typically below 500 nm for improved bioavailability.

• Downstream Processing:

  • The resulting nanosuspension can be used directly for oral gavage in animal studies or can be further processed (e.g., lyophilized into a solid dosage form).

Frequently Asked Questions (FAQs)

Q: Is Aaz-A-154 a substrate for any efflux transporters like P-glycoprotein (P-gp)?

A: Currently, there is no published data on the interaction of Aaz-A-154 with P-glycoprotein or other efflux transporters. However, many centrally acting drugs are P-gp substrates, which can limit their brain penetration and contribute to low oral bioavailability. If you suspect efflux-mediated transport is a limiting factor, in vitro transporter assays, such as those using Caco-2 or MDCK cell lines, can be performed to investigate this.

Q: What is the mechanism of action of Aaz-A-154?

A: Aaz-A-154 is a novel isotryptamine derivative that acts as a 5-HT2A receptor agonist.[7] It has been shown to have antidepressant-like effects in mice without inducing the head-twitch response, which is a behavioral proxy for hallucinogenic potential in rodents.[8][9]

Q: How does the 5-HT2A receptor signaling pathway mediate the effects of Aaz-A-154?

A: The 5-HT2A receptor is a G protein-coupled receptor (GPCR) that primarily signals through the Gq/11 pathway. Upon agonist binding, the receptor activates phospholipase C (PLC), which leads to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). These second messengers, in turn, trigger the release of intracellular calcium and the activation of protein kinase C (PKC), respectively.

Caption: 5-HT2A Receptor Gq Signaling Pathway.

Q: What is a typical workflow for evaluating a new formulation of Aaz-A-154 in vivo?

A: A standard workflow for evaluating a new formulation would involve formulation preparation, characterization, and in vivo pharmacokinetic studies.

Caption: In Vivo Formulation Evaluation Workflow.

Q: How do I decide which formulation strategy is best for my study?

A: The choice of formulation strategy depends on several factors, including the physicochemical properties of Aaz-A-154, the available equipment in your laboratory, and the desired route of administration. A logical approach to selecting a suitable formulation is outlined below.

Caption: Formulation Strategy Decision Logic.

References

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. upm-inc.com [upm-inc.com]
• 6. researchgate.net [researchgate.net]
• 7. medkoo.com [medkoo.com]
• 8. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Biosensor advances drug discovery | National Institutes of Health (NIH) [nih.gov]

Troubleshooting Aaz-A-154 aggregation in stock solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Aaz-A-154. The following information addresses common issues, with a focus on preventing and troubleshooting aggregation in stock solutions.

Frequently Asked Questions (FAQs)

Q1: What is Aaz-A-154 and what is its mechanism of action?

A1: Aaz-A-154, also known as Zalsupindole and DLX-001, is a selective ligand for the 5-HT2A receptor.[1][2][3] It is classified as a non-hallucinogenic psychoplastogen, meaning it promotes neuronal growth and has shown antidepressant-like effects in preclinical studies without inducing the hallucinogenic effects typically associated with other 5-HT2A receptor agonists.[4][5][6][7]

Q2: What are the recommended solvent and storage conditions for Aaz-A-154 stock solutions?

A2: Aaz-A-154 is soluble in DMSO, with a reported solubility of 10 mM.[1] For long-term storage, it is recommended to store the solid powder at -20°C for up to three years.[8] In solvent, stock solutions can be stored at -80°C for up to six months.[1][8]

Q3: I am observing precipitate or cloudiness in my Aaz-A-154 stock solution. What could be the cause?

A3: Precipitate or cloudiness in a stock solution can indicate several issues, including:

• Aggregation: The compound may be self-associating to form larger particles that are insoluble. This is a common issue with small molecules, particularly at higher concentrations.

• Poor Solubility: The concentration of your stock solution may have exceeded the solubility limit of Aaz-A-154 in the chosen solvent.

• Temperature Effects: The compound may have precipitated out of solution upon cooling, especially if it was prepared at a higher temperature.

• Contamination: The presence of impurities or contaminants can sometimes lead to precipitation.

Q4: How can I troubleshoot suspected aggregation of my Aaz-A-154 stock solution?

A4: If you suspect aggregation, you can follow a systematic troubleshooting workflow. This may involve visual inspection, checking the preparation protocol, and performing experiments to confirm and mitigate aggregation. A detailed troubleshooting workflow is provided in the diagram below.

Troubleshooting Workflow for Aaz-A-154 Aggregation

Caption: Troubleshooting workflow for suspected Aaz-A-154 aggregation.

Quantitative Data Summary

Parameter	Value	Reference
Molecular Weight	232.33 g/mol (free base)	[1]
268.79 g/mol (HCl salt)	[2]
Molecular Formula	C₁₄H₂₀N₂O	[1]
Solubility in DMSO	10 mM	[1]
Storage (Solid)	-20°C (3 years)	[8]
Storage (in Solvent)	-80°C (6 months)	[1][8]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Aaz-A-154 Stock Solution in DMSO

• Materials:

  • Aaz-A-154 (solid powder)

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile, conical-bottom microcentrifuge tubes

  • Calibrated micropipettes and sterile tips

  • Vortex mixer

  • Water bath or heat block (optional)

• Procedure:

  • Allow the vial of Aaz-A-154 solid to equilibrate to room temperature before opening to prevent condensation.

  • Weigh the required amount of Aaz-A-154 powder in a sterile microcentrifuge tube. For example, for 1 mL of a 10 mM solution of the free base (MW: 232.33), weigh out 0.232 mg.

  • Add the calculated volume of anhydrous DMSO to the tube.

  • Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

  • If the compound does not fully dissolve, gentle warming in a water bath (37°C) for 5-10 minutes may be applied. Caution: Avoid excessive heat as it may degrade the compound.

  • Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

  • Store the aliquots at -80°C.

Protocol 2: Dynamic Light Scattering (DLS) for Aggregate Detection

• Purpose: To determine the size distribution of particles in the Aaz-A-154 stock solution. The presence of particles significantly larger than a single molecule is indicative of aggregation.

• Procedure:

  • Prepare a series of dilutions of the Aaz-A-154 stock solution in the assay buffer.

  • Filter the solutions through a low-protein-binding 0.02 µm syringe filter to remove any dust particles.

  • Transfer the filtered solution to a clean, dust-free DLS cuvette.

  • Equilibrate the DLS instrument to the desired temperature.

  • Place the cuvette in the instrument and allow it to thermally equilibrate.

  • Perform the DLS measurement according to the instrument's instructions.

  • Analyze the data to determine the particle size distribution. A monomodal peak corresponding to the size of a single Aaz-A-154 molecule is expected for a non-aggregated solution. The presence of larger particles (e.g., >100 nm) suggests aggregation.

Signaling Pathway

Aaz-A-154 is a ligand for the 5-HT2A receptor, a G-protein coupled receptor (GPCR). The simplified signaling pathway is depicted below.

Caption: Simplified 5-HT2A receptor signaling pathway.

References

• 1. Zalsupindole (AAZ-A-154) | 5-HT2R ligand | Probechem Biochemicals [probechem.com]
• 2. medkoo.com [medkoo.com]
• 3. Zalsupindole - Wikipedia [en.wikipedia.org]
• 4. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Drug-Finding Tool Identifies Psychedelic-Like Compound That Is Hallucination-Free | Technology Networks [technologynetworks.com]
• 6. Biosensor advances drug discovery | National Institutes of Health (NIH) [nih.gov]
• 7. eontrading.uk [eontrading.uk]
• 8. AAZ-A 154 hydrochloride | 5-HT Receptor | 2930845-89-7 | Invivochem [invivochem.com]

Aaz-A-154 pharmacokinetic challenges in rodent models

Disclaimer: Information on a specific compound designated "Aaz-A-154" is not publicly available. This technical support guide has been created for a hypothetical small molecule inhibitor, "Aaz-A-154," to address common pharmacokinetic challenges encountered in rodent models during preclinical drug development. The data and protocols are illustrative and based on established principles in the field.

Frequently Asked Questions (FAQs)

Q1: We are observing very low and inconsistent plasma concentrations of Aaz-A-154 after oral administration in mice. What are the potential causes?

A1: Low and variable oral bioavailability is a frequent challenge in early drug discovery. The primary causes can be categorized as follows:

• Poor Physicochemical Properties: Aaz-A-154 may have low aqueous solubility in gastrointestinal (GI) fluids, which limits its dissolution—a prerequisite for absorption.[1][2] Additionally, its chemical stability in the acidic environment of the stomach could be a contributing factor.[1]

• Low Intestinal Permeability: The compound may not efficiently pass through the intestinal wall to enter the bloodstream.[1]

• High First-Pass Metabolism: Aaz-A-154 may be extensively metabolized in the intestinal wall or the liver before it reaches systemic circulation.[1] This is a common issue for orally administered drugs.

• Efflux Transporter Activity: The compound could be a substrate for efflux transporters like P-glycoprotein (P-gp), which actively pump it back into the GI tract.[1]

• Experimental Variability: Factors related to the study execution, such as inconsistent dosing technique (oral gavage), animal stress, or the presence of food in the stomach, can lead to high variability.[3] Coprophagy (re-ingestion of feces) can also introduce variability.[1]

Q2: What are the key differences in drug metabolism between mice and rats that could affect the pharmacokinetics of Aaz-A-154?

A2: Mice and rats, while both rodents, have distinct differences in their drug-metabolizing enzymes. Generally, mice have a higher metabolic rate than rats. Key differences include variations in cytochrome P450 (CYP) enzyme expression and activity. For instance, some CYP families are more active in mice, leading to faster clearance and a shorter half-life of a compound compared to rats. Additionally, pathways like bile acid synthesis and conjugation can differ significantly.[4] These species-specific differences can result in different metabolite profiles and overall drug exposure, making cross-species comparison critical.[4]

Q3: How can we determine the absolute bioavailability of Aaz-A-154?

A3: To determine the absolute bioavailability, you must conduct a pharmacokinetic study that includes both an intravenous (IV) and an oral (PO) administration group.[5] By comparing the Area Under the Curve (AUC) of the plasma concentration-time profile from the oral dose to the AUC from the IV dose (which is assumed to have 100% bioavailability), you can calculate the absolute bioavailability (F%). The formula is:

F(%) = (AUCPO / AUCIV) * (DoseIV / DosePO) * 100

This value provides a quantitative measure of how much of the orally administered drug reaches the systemic circulation.

Troubleshooting Guides

Problem 1: High Inter-Animal Variability in Plasma Exposure (AUC)

High variability in pharmacokinetic data can obscure the true profile of a compound and complicate dose-response assessments.[3][6][7][8][9]

Potential Cause	Troubleshooting Action
Poor aqueous solubility	Characterize the solubility of Aaz-A-154 at different pH values (e.g., 1.2, 6.8) to mimic the GI tract. Develop an enabling formulation such as an amorphous solid dispersion, lipid-based formulation, or nanoparticle suspension to improve dissolution.[2][10]
Inconsistent Dosing Technique	Ensure all personnel are thoroughly trained in the oral gavage procedure.[11][12][13] Use appropriate gavage needle sizes for the animal's weight.[13] For viscous formulations, consider using positive displacement pipettes.[1]
Effect of Food	Standardize the fasting period for all animals before dosing (typically 4 hours for mice).[1] Food in the GI tract can significantly alter drug absorption.
Genetic Variation	Use a single, well-characterized inbred mouse strain (e.g., C57BL/6) to minimize genetic differences in drug transporters and metabolizing enzymes.[1][3]
Coprophagy	House mice in cages with wire mesh floors to prevent the re-ingestion of the compound through feces, which can lead to enterohepatic recirculation and altered PK profiles.[1]

Problem 2: Very Low Oral Bioavailability (<5%)

Extremely low bioavailability suggests significant barriers to absorption or extensive presystemic metabolism.

Potential Cause	Troubleshooting Action
High First-Pass Metabolism	Conduct an in vitro microsomal stability assay using mouse or rat liver microsomes to assess the metabolic stability of Aaz-A-154. If stability is low, this indicates high hepatic metabolism.[1]
Low Intestinal Permeability	Perform an in vitro Caco-2 permeability assay. This will help determine the intrinsic ability of Aaz-A-154 to cross the intestinal epithelium and identify if it is a substrate for P-gp efflux.[1]
Chemical Instability in GI Tract	Assess the stability of Aaz-A-154 in simulated gastric fluid (pH 1.2) and simulated intestinal fluid (pH 6.8) to check for degradation before absorption can occur.
Formulation-Limited Absorption	If using a simple suspension for a poorly soluble compound, absorption will likely be low. Test different, more advanced formulations designed to enhance solubility and dissolution.[2]

Quantitative Data Summary

The following table presents hypothetical pharmacokinetic data for Aaz-A-154 in mice and rats following a single dose. Such tables are crucial for comparing preclinical species and making decisions for further development.

Table 1: Hypothetical Pharmacokinetic Parameters of Aaz-A-154 in Rodents

Parameter	Mouse (CD-1)	Rat (Sprague-Dawley)
Dose (IV)	2 mg/kg	2 mg/kg
Clearance (CL)	50 mL/min/kg	25 mL/min/kg
Volume of Distribution (Vd)	2.5 L/kg	1.8 L/kg
Half-Life (t½)	0.8 h	1.2 h
AUC0-inf (IV)	650 ngh/mL	1300 ngh/mL
Dose (PO)	10 mg/kg	10 mg/kg
Cmax	45 ng/mL	90 ng/mL
Tmax	0.5 h	1.0 h
AUC0-inf (PO)	150 ngh/mL	455 ngh/mL
Bioavailability (F%)	4.6%	7.0%
Data are presented as mean values (n=3-5 animals per group).

Experimental Protocols

Protocol 1: Rodent Pharmacokinetic Study (Oral and Intravenous)

This protocol outlines a standard procedure for assessing the pharmacokinetics of a test compound.

• Animal Model: Use male CD-1 mice (20-25 g) or Sprague-Dawley rats (200-250 g). Acclimatize animals for at least 3 days before the experiment.[1]

• Dosing Groups:

  • Group 1 (IV): n=3-5 animals.

  • Group 2 (PO): n=3-5 animals.

• Fasting: Fast all animals for 4 hours prior to dosing, with free access to water.[1]

• Dose Formulation:

  • IV Formulation: Prepare Aaz-A-154 in a suitable vehicle (e.g., 20% Solutol HS 15 in saline) at a concentration of 1 mg/mL.

  • PO Formulation: Prepare Aaz-A-154 in a vehicle (e.g., 0.5% methylcellulose (B11928114) in water) at a concentration of 2 mg/mL.

• Administration:

  • Administer the IV dose (e.g., 2 mg/kg) via the tail vein.

  • Administer the PO dose (e.g., 10 mg/kg) via oral gavage using a suitably sized needle.[11][13][14]

• Blood Sampling:

  • Collect sparse blood samples (approx. 50 µL) from each animal at predetermined time points into K2-EDTA coated tubes.

  • IV time points: 0.083, 0.25, 0.5, 1, 2, 4, 8, 24 hours.

  • PO time points: 0.25, 0.5, 1, 2, 4, 8, 24 hours.

• Plasma Preparation: Centrifuge blood samples (e.g., at 2,000g for 10 minutes at 4°C) to separate plasma.[15] Store plasma at -80°C until analysis.[16]

• Bioanalysis: Quantify the concentration of Aaz-A-154 in plasma samples using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method.[5]

• Data Analysis: Use non-compartmental analysis with software like Phoenix WinNonlin to calculate pharmacokinetic parameters (AUC, Cmax, Tmax, t½, CL, Vd).

Visualizations

Caption: Experimental workflow for a typical rodent pharmacokinetic study.

Caption: Troubleshooting logic for low oral bioavailability.

Caption: Hypothetical metabolic pathways for Aaz-A-154 in rodents.

References

• 1. benchchem.com [benchchem.com]
• 2. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Reconciled rat and human metabolic networks for comparative toxicogenomics and biomarker predictions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics Studies in Mice or Rats | Bienta [bienta.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Analyzing the Potential Root Causes of Variability of Pharmacokinetics in Preclinical Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. mdpi.com [mdpi.com]
• 11. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 12. iacuc.wsu.edu [iacuc.wsu.edu]
• 13. benchchem.com [benchchem.com]
• 14. ouv.vt.edu [ouv.vt.edu]
• 15. mdpi.com [mdpi.com]
• 16. unmc.edu [unmc.edu]

Managing potential side effects of Aaz-A-154 in animal studies

This guide provides troubleshooting information and frequently asked questions for researchers and scientists using Aaz-A-154 in pre-clinical animal studies. It is intended to help manage potential side effects and ensure the successful execution of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Section 1: Hepatotoxicity

Q1: What are the initial signs of potential hepatotoxicity in animal models treated with Aaz-A-154?

A1: The primary indicators of Aaz-A-154-induced hepatotoxicity are elevations in serum levels of liver enzymes. Specifically, look for a dose-dependent increase in Alanine Aminotransferase (ALT) and Aspartate Aminotransferase (AST). In rodents, these changes are typically observed within the first 7-14 days of daily dosing. Physical signs such as lethargy or changes in coat appearance may also be present but are less specific.

Q2: How frequently should I monitor for hepatotoxicity during my study?

A2: For initial tolerability and dose-finding studies, we recommend baseline blood collection prior to the first dose, followed by sampling at Day 7 and Day 14. For longer-term efficacy studies, monitoring every 14-21 days is advisable. Refer to Protocol 1: Monitoring Serum Biomarkers for Hepatotoxicity for a detailed methodology.

Q3: What should I do if a significant elevation in liver enzymes is observed?

A3: A significant elevation is typically defined as >3x the upper limit of the normal range for your specific animal model. The appropriate action depends on the study's objective. For tolerability studies, this may represent a dose-limiting toxicity. For efficacy studies, consider dose reduction or switching to an alternative dosing schedule (e.g., intermittent dosing). The workflow below outlines a recommended course of action.

Caption: Troubleshooting workflow for managing elevated liver enzymes.

Section 2: Myelosuppression

Q1: What hematological changes are associated with Aaz-A-154 administration?

A1: Aaz-A-154 can cause a dose-dependent reduction in white blood cell (WBC) counts, particularly neutrophils (neutropenia). This is a common off-target effect related to the inhibition of kinases involved in hematopoietic cell proliferation. Red blood cell and platelet counts are typically less affected at therapeutic doses. See Table 2 for representative data.

Q2: How should I monitor for myelosuppression?

A2: Monitoring should be performed via a Complete Blood Count (CBC) analysis. Blood samples should be collected at the same time points recommended for hepatotoxicity monitoring (baseline, Day 7, Day 14). Refer to Protocol 2: Complete Blood Count (CBC) Analysis for Myelosuppression for the methodology.

Q3: What level of neutropenia is considered severe, and what is the recommended action?

A3: Severe neutropenia in mice is generally considered an Absolute Neutrophil Count (ANC) below 500 cells/µL. If severe neutropenia is observed, a temporary cessation of dosing ("drug holiday") for 2-3 days is recommended to allow for hematopoietic recovery. If the study protocol allows, administration of supportive care such as G-CSF can be considered in consultation with the institutional veterinary staff.

Quantitative Data Summary

Table 1: Representative Dose-Dependent Hepatotoxicity in Rats (Day 14)

Treatment Group (n=8)	Dose (mg/kg, oral, daily)	Mean ALT (U/L)	Mean AST (U/L)
Vehicle Control	0	45 ± 8	95 ± 15
Aaz-A-154	10	60 ± 12	110 ± 20
Aaz-A-154	30	150 ± 25	280 ± 45
Aaz-A-154	60	320 ± 50	550 ± 70
*p < 0.05, *p < 0.01 vs. Vehicle Control. Data are presented as Mean ± SD.

Table 2: Representative Hematological Changes in Mice (Day 7)

Treatment Group (n=8)	Dose (mg/kg, oral, daily)	WBC (x10³/µL)	Neutrophils (x10³/µL)	Platelets (x10³/µL)
Vehicle Control	0	8.5 ± 1.2	4.2 ± 0.8	950 ± 120
Aaz-A-154	20	6.1 ± 0.9	2.1 ± 0.5	910 ± 150
Aaz-A-154	40	4.2 ± 0.7	0.9 ± 0.3	850 ± 130
*p < 0.05, *p < 0.01 vs. Vehicle Control. Data are presented as Mean ± SD.

Hypothesized Signaling Pathway

Aaz-A-154 is designed to inhibit Kinase-X, a key component of a signaling pathway that promotes tumor cell proliferation. The observed side effects are hypothesized to result from off-target inhibition of structurally similar kinases (Kinase-Y in hepatocytes, Kinase-Z in hematopoietic precursors).

Caption: Hypothesized on-target and off-target signaling of Aaz-A-154.

Experimental Protocols

Protocol 1: Monitoring Serum Biomarkers for Hepatotoxicity

• Animal Restraint and Blood Collection:

  • Gently restrain the animal (e.g., using a commercial rodent restrainer).

  • Collect approximately 100-150 µL of whole blood via an appropriate method (e.g., tail vein, saphenous vein).

  • Place the blood into a serum separator tube (SST).

• Sample Processing:

  • Allow the blood to clot at room temperature for 30 minutes.

  • Centrifuge the SST at 2,000 x g for 10 minutes at 4°C.

  • Carefully collect the supernatant (serum) and transfer it to a fresh, labeled microcentrifuge tube.

• Biochemical Analysis:

  • Analyze the serum for ALT and AST levels using a certified veterinary chemistry analyzer according to the manufacturer's instructions.

  • Store remaining serum at -80°C for any potential future analysis.

• Data Recording:

  • Record the enzyme levels (U/L) for each animal, ensuring proper correlation with animal ID, treatment group, and study day.

Protocol 2: Complete Blood Count (CBC) Analysis for Myelosuppression

• Animal Restraint and Blood Collection:

  • Following the same restraint procedure as above, collect approximately 50 µL of whole blood.

  • Immediately place the blood into a microtube containing an anticoagulant (e.g., K2-EDTA) to prevent clotting.

• Sample Handling:

  • Gently invert the tube 8-10 times to ensure proper mixing with the anticoagulant.

  • Keep the samples on ice or at 4°C until analysis. Samples should be analyzed within 4 hours of collection for best results.

• Hematological Analysis:

  • Use a calibrated veterinary hematology analyzer to perform a CBC.

  • Ensure the analyzer is set to the correct species profile (e.g., mouse, rat).

  • Key parameters to record include: WBC count, neutrophil count, lymphocyte count, red blood cell count, hemoglobin, hematocrit, and platelet count.

• Data Recording:

  • Record all CBC parameters for each animal, cross-referencing with animal ID, treatment group, and study day.

Disclaimer: Aaz-A-154 is a fictional compound. This guide is for illustrative purposes and is based on common scenarios in preclinical drug development. Always adhere to your institution's IACUC-approved protocols and consult with veterinary staff for any animal welfare concerns.

Technical Support Center: Optimizing Aaz-A-154 Concentration for Neuronal Culture Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Aaz-A-154 in neuronal culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is Aaz-A-154 and what is its primary mechanism of action in neurons?

A1: Aaz-A-154 (also known as Zalsupindole or DLX-001) is a novel, potent, and highly selective non-hallucinogenic ligand for the 5-hydroxytryptamine 2A (5-HT2A) receptor.[1][2] Unlike other 5-HT2A receptor agonists, it does not produce hallucinogenic effects.[3][4] In neuronal cultures, Aaz-A-154 has been shown to be a "psychoplastogen," promoting structural plasticity such as dendritic outgrowth.[1][3] This effect is mediated through the activation of 5-HT2A receptors.[3]

Q2: What is a good starting concentration for Aaz-A-154 in primary neuron cultures?

A2: Based on published data, a concentration of 100 nM has been shown to effectively promote dendritic growth in cultured rat embryonic cortical neurons.[3] However, the optimal concentration can vary depending on the specific neuron type, culture conditions, and desired experimental outcome. Therefore, it is highly recommended to perform a dose-response experiment to determine the optimal concentration for your specific system.

Q3: How can I confirm that the observed effects of Aaz-A-154 are specifically due to its action on the 5-HT2A receptor?

A3: To confirm the on-target activity of Aaz-A-154, you can perform a rescue experiment using a 5-HT2A receptor antagonist. For example, co-treatment with the 5-HT2R antagonist ketanserin (B1673593) has been shown to abolish the psychoplastogenic effects of Aaz-A-154.[3] If the effects of Aaz-A-154 are blocked by a specific antagonist, it provides strong evidence for on-target activity.

Q4: Is Aaz-A-154 known to be toxic to neurons at high concentrations?

A4: While specific cytotoxicity data for Aaz-A-154 in neuronal cultures is not extensively detailed in the provided search results, it is a general principle that high concentrations of any small molecule can have off-target or detrimental effects.[5] In in vivo studies, a very high dose of 100 mg/kg was shown to decrease locomotion in mice.[3][6] It is crucial to perform a dose-response curve to identify a concentration range that is both effective and non-toxic.

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
No observable effect of Aaz-A-154 on neuronal morphology.	1. Suboptimal Concentration: The concentration of Aaz-A-154 may be too low. 2. Compound Instability: The compound may have degraded in the culture medium. 3. Cell Health Issues: The primary neurons may not be healthy enough to respond.	1. Perform a dose-response experiment with a wider range of concentrations (e.g., 10 nM to 1 µM). 2. Prepare fresh stock solutions of Aaz-A-154 and consider refreshing the media with the compound during long-term experiments.[7] 3. Ensure your primary neuron culture protocols are optimized for high viability and health.[8][9]
Inconsistent results between experiments.	1. Variability in Primary Neuron Culture: Differences in cell density, health, or age of the culture can lead to variability.[5] 2. Inconsistent Compound Preparation: Errors in preparing or diluting the Aaz-A-154 stock solution. 3. Inconsistent Treatment Duration: Variations in the timing of compound addition and the duration of the experiment.	1. Standardize your primary neuron culture protocol, including cell seeding density and culture maintenance.[5] 2. Prepare fresh dilutions for each experiment and visually inspect for precipitates.[10] 3. Maintain a consistent timeline for all experimental steps.
Observed cytotoxicity (e.g., cell rounding, detachment, or death) with Aaz-A-154 treatment.	1. Concentration is too high: Exceeding the optimal concentration range can lead to toxicity.[5] 2. Solvent Toxicity: The concentration of the vehicle (e.g., DMSO) may be too high.	1. Lower the concentration of Aaz-A-154. Refer to your dose-response data to find the optimal non-toxic concentration. 2. Ensure the final solvent concentration is low (typically ≤ 0.1%) and consistent across all wells, including the vehicle control.[7]
Unexpected morphological changes not consistent with dendritic growth.	1. Off-target Effects: At higher concentrations, Aaz-A-154 may interact with other cellular targets. 2. Contamination: The Aaz-A-154 stock solution or culture medium may be contaminated.	1. Use the lowest effective concentration determined from your dose-response curve. Confirm on-target effects using an antagonist like ketanserin. 2. Prepare fresh, sterile solutions of Aaz-A-154 for each experiment.

Experimental Protocols

Dose-Response Experiment for Aaz-A-154

This protocol outlines a general procedure to determine the optimal concentration of Aaz-A-154 for your neuronal culture system.

Materials:

• Primary neuron culture of your choice (e.g., rat embryonic cortical neurons)

• Aaz-A-154

• Vehicle (e.g., DMSO)

• Culture medium

• Multi-well plates (e.g., 24- or 96-well)

• Microscopy equipment for imaging neuronal morphology

Procedure:

• Cell Plating: Plate primary neurons at a consistent density in multi-well plates.

• Aaz-A-154 Preparation: Prepare a stock solution of Aaz-A-154 in a suitable solvent (e.g., DMSO). From this stock, prepare a series of working solutions in your culture medium to achieve a range of final concentrations (e.g., 1 nM, 10 nM, 100 nM, 1 µM, 10 µM).

• Treatment: Treat the neuronal cultures with the different concentrations of Aaz-A-154. Include a vehicle-only control.

• Incubation: Incubate the cells for a predetermined duration (e.g., 24, 48, or 72 hours).

• Analysis: Assess neuronal morphology and viability. This can be done through immunocytochemistry for neuronal markers (e.g., MAP2 or β-III tubulin) followed by imaging and analysis of dendritic complexity (e.g., Sholl analysis). Cell viability can be assessed using assays like MTT or by counting viable cells.

• Data Interpretation: Plot the measured effect (e.g., dendritic length) against the log of the Aaz-A-154 concentration to determine the optimal concentration range.

Visualizations

Caption: Aaz-A-154 signaling pathway in neurons.

Caption: Experimental workflow for Aaz-A-154 studies.

References

• 1. Zalsupindole (AAZ-A-154) | 5-HT2R ligand | Probechem Biochemicals [probechem.com]
• 2. medkoo.com [medkoo.com]
• 3. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Drug-Finding Tool Identifies Psychedelic-Like Compound That Is Hallucination-Free | Technology Networks [technologynetworks.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Optimized Protocols for the Isolation and Culture of Primary Neurons from Rat Cortex, Hippocampus, Spinal Cord, and Dorsal Root Ganglia [integrmed.org]
• 9. dendrotek.ca [dendrotek.ca]
• 10. benchchem.com [benchchem.com]

Navigating Aaz-A-154 Experiments: A Technical Support Guide for Reproducibility

For researchers, scientists, and drug development professionals working with the novel 5-HT2A receptor agonist Aaz-A-154, this technical support center provides detailed experimental protocols and troubleshooting guidance to ensure the reproducibility of key findings. This resource addresses common challenges and offers step-by-step methodologies for critical assays.

Aaz-A-154, a non-hallucinogenic psychoplastogen, has demonstrated significant potential for its antidepressant-like effects. Replicating the promising results from initial studies requires meticulous attention to experimental detail. This guide offers a centralized resource for protocols and solutions to common issues encountered during in vitro and in vivo testing.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent and storage condition for Aaz-A-154?

A1: Aaz-A-154 is soluble in DMSO at a concentration of 10 mM. For long-term storage, it is recommended to store the solid powder at -20°C for up to 12 months. In solvent, store at -80°C for up to 6 months.

Q2: At what concentration does Aaz-A-154 typically induce dendritic outgrowth in cultured neurons?

A2: A concentration of 100 nM Aaz-A-154 has been shown to effectively promote dendritic arbor complexity in cultured rat embryonic cortical neurons.

Q3: What are the suggested doses for in vivo behavioral studies in mice?

A3: For the forced swim test, a dose of 20 mg/kg has been used to elicit antidepressant-like effects. In the sucrose (B13894) preference test, a dose of 15 mg/kg has been shown to reduce anhedonia-like behavior.

Q4: Is Aaz-A-154 known to have hallucinogenic effects in animal models?

A4: No, Aaz-A-154 is considered non-hallucinogenic. Even at high doses (up to 100 mg/kg), it does not induce the head-twitch response in mice, a behavioral proxy for hallucinogenic potential.[1]

Troubleshooting Guides

Dendritic Outgrowth Assay

Issue	Potential Cause	Troubleshooting Steps
Low neuronal viability or poor morphology	Suboptimal culture conditions	- Ensure proper coating of culture plates with Poly-D-lysine. - Use high-quality, freshly prepared culture media and supplements. - Handle neurons gently during dissociation and plating to minimize mechanical stress.
Inconsistent or no effect of Aaz-A-154 on dendritic growth	Incorrect drug concentration or degradation	- Confirm the final concentration of Aaz-A-154 in the culture medium. - Prepare fresh dilutions of Aaz-A-154 from a properly stored stock for each experiment. - Ensure even distribution of the compound in the culture wells.
High variability in dendritic complexity between control neurons	Inconsistent cell plating or health	- Ensure a homogenous single-cell suspension before plating to achieve uniform density. - Monitor cultures for any signs of stress or contamination.
Difficulty in imaging or analyzing dendritic branches	Poor transfection/staining or inappropriate analysis parameters	- Optimize transfection efficiency for fluorescent protein expression or antibody staining protocols for clear visualization of dendrites. - For Sholl analysis, ensure the concentric circles are appropriately spaced and centered on the soma.

Forced Swim Test (FST)

Issue	Potential Cause	Troubleshooting Steps
High variability in immobility time in the control group	Environmental stressors or inconsistent handling	- Acclimate mice to the testing room for at least 60 minutes before the test. - Handle mice consistently and gently. - Ensure the water temperature is maintained at a consistent 24-25°C.
No significant difference between control and Aaz-A-154 treated groups	Incorrect dosage or timing of administration	- Verify the accuracy of the administered dose (20 mg/kg). - Administer Aaz-A-154 at a consistent time point before the test (e.g., 30 minutes). - Ensure the immobility scoring is performed by a blinded observer or a validated automated system.
Animals exhibit excessive floating or diving	Strain-specific behavior or incorrect water depth	- Be aware of the typical behavioral patterns of the mouse strain being used. - Ensure the water depth is sufficient to prevent the mouse from touching the bottom with its tail or feet.

Detailed Experimental Protocols

Dendritic Outgrowth Assay in Primary Cortical Neurons

This protocol details the procedure for assessing the effect of Aaz-A-154 on the structural plasticity of cultured neurons.

1. Preparation of Primary Cortical Neuron Cultures:

• Isolate cortical tissue from embryonic day 18 (E18) rat pups.

• Dissociate the tissue into a single-cell suspension using enzymatic digestion (e.g., trypsin) followed by gentle mechanical trituration.

• Plate the neurons on Poly-D-lysine coated coverslips in a 24-well plate at a density of 2 x 10^5 cells per well.

• Culture the neurons in Neurobasal medium supplemented with B-27, L-glutamine, and penicillin/streptomycin.

• Maintain the cultures in a humidified incubator at 37°C and 5% CO2.

2. Aaz-A-154 Treatment:

• On day in vitro (DIV) 7, treat the neurons with 100 nM Aaz-A-154 or vehicle (DMSO).

• To confirm the involvement of the 5-HT2A receptor, a separate group can be co-treated with a 5-HT2A antagonist like ketanserin (B1673593) (1 µM).[2]

• Incubate the neurons for an additional 48 hours.

3. Immunocytochemistry and Imaging:

• On DIV 9, fix the neurons with 4% paraformaldehyde.

• Permeabilize the cells and stain for a neuronal marker such as MAP2 to visualize dendrites.

• Acquire images of individual neurons using a high-resolution confocal microscope.

4. Sholl Analysis:

• Quantify dendritic arborization using Sholl analysis. This involves drawing a series of concentric circles around the soma of a neuron and counting the number of dendritic intersections with each circle.

• Use imaging software (e.g., ImageJ with the Sholl analysis plugin) to perform the quantification.

• Compare the number of intersections at different distances from the soma between treatment groups.

Forced Swim Test (FST) in Mice

This protocol outlines the procedure for evaluating the antidepressant-like effects of Aaz-A-154 in mice.

1. Animals and Housing:

• Use adult male mice (e.g., C57BL/6J strain) to ensure consistency.

• House the animals in a temperature- and humidity-controlled environment with a 12-hour light/dark cycle.

• Allow at least one week of acclimatization to the facility before any experimental procedures.

2. Apparatus:

• Use a transparent glass or plastic cylinder (e.g., 25 cm high, 10 cm in diameter).

• Fill the cylinder with water (24-25°C) to a depth of 15 cm.

3. Experimental Procedure:

• Acclimate the mice to the testing room for at least 60 minutes prior to the test.

• Administer Aaz-A-154 (20 mg/kg, intraperitoneally) or vehicle 30 minutes before the test.

• Gently place each mouse into the water-filled cylinder.

• Record the behavior of the mouse for a total of 6 minutes.

4. Behavioral Scoring:

• The primary measure is the duration of immobility during the last 4 minutes of the 6-minute test.

• Immobility is defined as the cessation of struggling and remaining floating motionless in the water, making only small movements necessary to keep the head above water.

• Scoring should be performed by an observer who is blind to the treatment conditions or by using an automated video-tracking system.

Visualizing the Molecular and Experimental Framework

To further clarify the mechanisms and workflows, the following diagrams illustrate the key signaling pathway and experimental processes.

Caption: Aaz-A-154 signaling pathway promoting dendritic growth.

Caption: Experimental workflow for the dendritic outgrowth assay.

Caption: Experimental workflow for the Forced Swim Test.

References

• 1. Biased signaling via serotonin 5-HT2A receptor: From structural aspects to in vitro and in vivo pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Culturing primary neurons from rat hippocampus and cortex - PMC [pmc.ncbi.nlm.nih.gov]

Identifying potential confounding factors in Aaz-A-154 research

Technical Support Center: Aaz-A-154 Research

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address potential confounding factors in research involving Aaz-A-154, a novel ATP-competitive inhibitor of the Tyrosine Kinase TK-1.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Aaz-A-154?

Aaz-A-154 is a potent, selective, small molecule inhibitor designed to target the ATP-binding pocket of the Tyrosine Kinase TK-1. By blocking ATP binding, it prevents the autophosphorylation and activation of TK-1, thereby inhibiting downstream signaling through the Pro-Survival Pathway X (PSPX) and promoting apoptosis in cells where this pathway is aberrantly active.

Q2: What are the most common off-target effects observed with Aaz-A-154?

While designed for selectivity, high concentrations of Aaz-A-154 may interact with other kinases that have structurally similar ATP-binding sites.[1] The most commonly observed off-targets are members of the SRC family kinases. Off-target inhibition can lead to unexpected cellular phenotypes, making it crucial to use the lowest effective concentration that inhibits the primary target.[1][2]

Q3: I am observing a decrease in cell viability in my control cell line that does not express the TK-1 target. What could be the cause?

This suggests either an off-target effect or non-specific cytotoxicity. This could be due to the inhibition of a kinase essential for the survival of that specific cell line or, more commonly, issues with compound solubility at the tested concentration.[1] Poor solubility can lead to the formation of compound aggregates, which can be cytotoxic.[3]

Q4: My Western blot results show inconsistent inhibition of TK-1 phosphorylation (p-TK-1). What are some potential causes?

Inconsistent p-TK-1 inhibition can stem from several factors:

• Compound Degradation: Ensure your Aaz-A-154 stock solution is fresh and has not undergone multiple freeze-thaw cycles.

• Cellular ATP Competition: As an ATP-competitive inhibitor, the efficacy of Aaz-A-154 can be influenced by intracellular ATP concentrations. High metabolic activity in densely seeded cells might reduce apparent potency.

• Experimental Variability: Ensure consistent cell density, treatment duration, and lysis procedures. Use phosphatase inhibitors in your lysis buffer to protect the phosphorylation state of your proteins.[4][5][6]

Q5: Can Aaz-A-154 induce paradoxical activation of any signaling pathways?

Paradoxical pathway activation, where an inhibitor leads to an increase in pathway signaling, is a known phenomenon with some kinase inhibitors, particularly in the MAPK pathway.[7][8][9] It often occurs in a specific genetic context (e.g., wild-type vs. mutant target) and is concentration-dependent.[7] While not commonly reported for Aaz-A-154's class, any unexpected increase in cell proliferation or activation of downstream markers (e.g., p-ERK) should be investigated.[7][10]

Troubleshooting Guides

Issue 1: High variance or poor reproducibility in cell viability assays.

• Possible Cause 1: Compound Solubility.

  • Troubleshooting Step: Visually inspect the media for precipitation after adding Aaz-A-154. Perform a pre-assay solubility test in your specific cell culture medium.[3] The final DMSO concentration should be consistent across all wells and ideally kept below 0.1% to avoid solvent-induced toxicity.[11]

• Possible Cause 2: Inconsistent Cell Seeding and Health.

  • Troubleshooting Step: Ensure a homogenous single-cell suspension before seeding plates. Use cells within a consistent, low passage number range. Factors like cell density can affect physiological responses to a stimulus.[12]

• Possible Cause 3: Assay-Specific Artifacts.

  • Troubleshooting Step: If using MTT or similar metabolic assays, be aware that your compound could interfere with cellular metabolism, confounding the results.[13][14][15] Consider validating results with a non-metabolic assay that measures cell death (e.g., LDH release) or a direct cell counting method.

Issue 2: Observed phenotype does not match the expected on-target effect of TK-1 inhibition.

• Possible Cause 1: Off-Target Effects.

  • Troubleshooting Step 1: Dose-Response Validation. Perform a dose-response experiment to determine the lowest concentration of Aaz-A-154 that effectively inhibits p-TK-1. Phenotypes observed only at high concentrations are more likely due to off-target activity.[1]

  • Troubleshooting Step 2: Use an Orthogonal Inhibitor. Use a structurally different inhibitor that also targets TK-1. If both inhibitors produce the same phenotype, it is more likely an on-target effect.[2]

  • Troubleshooting Step 3: Rescue Experiment. If possible, introduce a mutated, inhibitor-resistant version of the TK-1 target into your cells. Reversal of the phenotype in these cells would strongly support an on-target mechanism.[1]

• Possible Cause 2: Paradoxical Signaling.

  • Troubleshooting Step: Measure the phosphorylation of key downstream effectors (e.g., p-ERK, p-AKT) via Western blot at various Aaz-A-154 concentrations and time points. An unexpected increase in phosphorylation may indicate paradoxical activation.[7] This is especially important to check in cell lines that are wild-type for the TK-1 target.[7]

Data Presentation

Table 1: Kinase Selectivity Profile of Aaz-A-154

This table summarizes the inhibitory activity of Aaz-A-154 against its primary target (TK-1) and common off-target kinases. Data is presented as IC50 values, the concentration of inhibitor required to reduce kinase activity by 50%.

Kinase Target	IC50 (nM)	Selectivity (Fold vs. TK-1)
TK-1	15	1x
SRC	450	30x
LYN	800	53x
FYN	1200	80x
EGFR	>10,000	>667x
VEGFR2	>10,000	>667x

A higher fold selectivity indicates greater specificity for the primary target, TK-1.

Table 2: Effect of Aaz-A-154 on Cell Viability

This table shows the differential effect of Aaz-A-154 on a TK-1 dependent cancer cell line versus a control cell line that does not express TK-1. Data is presented as GI50 values, the concentration required to inhibit cell growth by 50%.

Cell Line	TK-1 Expression	GI50 (nM) after 72h Treatment
Cancer Line A (NCI-H460)	High	50
Control Line B (HEK293)	None	>5,000

Experimental Protocols

Protocol 1: Western Blot for Phospho-TK-1 (p-TK-1) Inhibition

This protocol is used to determine the phosphorylation status of TK-1 following treatment with Aaz-A-154.[16]

• Cell Culture and Treatment:

  • Seed cells in 6-well plates and allow them to adhere overnight.

  • Treat cells with desired concentrations of Aaz-A-154 (e.g., 0, 10, 50, 200 nM) or a vehicle control (e.g., 0.1% DMSO) for a specified duration (e.g., 2 hours).

• Cell Lysis:

  • Wash cells once with ice-cold PBS.

  • Add 100-150 µL of ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitor cocktails.[4]

  • Scrape cells, transfer lysate to a microcentrifuge tube, and incubate on ice for 20 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.[7]

  • Transfer the supernatant to a new tube and determine protein concentration (e.g., using a BCA assay).

• SDS-PAGE and Transfer:

  • Normalize all samples to the same protein concentration and add Laemmli sample buffer.

  • Denature proteins by heating at 95°C for 5 minutes.[4]

  • Load 20-30 µg of protein per lane onto a polyacrylamide gel.

  • Transfer separated proteins to a PVDF membrane.

• Immunodetection:

  • Block the membrane for 1 hour at room temperature with 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween-20 (TBST). Note: Do not use milk for blocking when probing for phosphoproteins, as it contains casein which can cause high background.[4][5]

  • Incubate the membrane with primary antibody for phospho-TK-1 (diluted in 5% BSA/TBST) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[16]

  • Wash three times with TBST and visualize the signal using an ECL substrate.

  • To confirm equal protein loading, strip the membrane and re-probe for total TK-1 and a loading control like GAPDH or β-actin.

Protocol 2: MTT Cell Viability Assay

This colorimetric assay measures cellular metabolic activity as an indicator of cell viability.[14]

• Cell Seeding:

  • Seed cells at a density of 5,000-10,000 cells/well in 100 µL of culture medium in a 96-well plate.[17]

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Aaz-A-154 in culture medium.

  • Add the compound to the wells and incubate for the desired period (e.g., 72 hours). Include vehicle-only controls.

• MTT Addition and Incubation:

  • Add 10 µL of 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL).[14]

  • Incubate the plate for 3-4 hours at 37°C until purple formazan (B1609692) crystals are visible.[15]

• Solubilization and Measurement:

  • Add 100 µL of solubilization solution (e.g., DMSO or SDS-HCl solution) to each well to dissolve the formazan crystals.[15][17]

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[13]

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of >650 nm can be used to subtract background.[14]

• Data Analysis:

  • Subtract the absorbance of blank wells (media only) from all readings.

  • Normalize the data to the vehicle-treated control wells to calculate the percentage of cell viability.

Mandatory Visualizations

Caption: The Pro-Survival Pathway X (PSPX) targeted by Aaz-A-154.

Caption: Workflow for distinguishing on-target vs. off-target effects.

Caption: Troubleshooting logic for inconsistent cell viability data.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Western Blot for Phosphorylated Proteins - Tips & Troubleshooting | Bio-Techne [bio-techne.com]
• 6. Tips for detecting phosphoproteins by western blot | Proteintech Group [ptglab.com]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. aacrjournals.org [aacrjournals.org]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. promegaconnections.com [promegaconnections.com]
• 13. MTT assay protocol | Abcam [abcam.com]
• 14. merckmillipore.com [merckmillipore.com]
• 15. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 16. benchchem.com [benchchem.com]
• 17. MTT (Assay protocol [protocols.io]

Reference Data & Comparative Studies

A Comparative Analysis of the Neuroplastic Effects of Aaz-A-154 and Ketamine

For Researchers, Scientists, and Drug Development Professionals: A detailed examination of two promising compounds demonstrates distinct yet convergent pathways to inducing neural plasticity, offering potential new avenues for therapeutic development in neuropsychiatric disorders.

This guide provides a comprehensive comparison of the neuroplastic effects of the novel, non-hallucinogenic psychoplastogen Aaz-A-154 and the well-established rapid-acting antidepressant, ketamine. While both compounds promote structural and functional changes in neurons, their mechanisms of action and downstream signaling cascades exhibit notable differences. This analysis is supported by preclinical data and outlines the experimental methodologies used to generate these findings.

At a Glance: Key Neuroplastic Effects

Neuroplasticity Marker	Aaz-A-154	Ketamine
Dendritic Arbor Complexity	Comparable increase to ketamine	Significant increase
Dendritic Spine Density	Data not yet available	Increased
Synaptic Protein Expression	Data not yet available	Increased (e.g., PSD-95, Synapsin I)
Primary Mechanism of Action	5-HT2A Receptor Agonist	NMDA Receptor Antagonist
Key Signaling Pathway	5-HT2A Receptor Signaling	mTOR and BDNF Signaling

Mechanistic Insights: Divergent Paths to a Common Goal

While both Aaz-A-154 and ketamine are classified as psychoplastogens for their ability to promote neural plasticity, their initial molecular targets and subsequent signaling cascades differ significantly.[1][2]

Aaz-A-154: A Serotonergic Approach to Neuroplasticity

Aaz-A-154 is a novel compound that induces neuroplastic changes through its action as a potent and highly selective agonist of the 5-HT2A receptor.[3] Preclinical studies have demonstrated that Aaz-A-154 promotes the growth of dendrites in cultured rat embryonic cortical neurons to a degree comparable to that of ketamine.[3] This effect is directly mediated by the 5-HT2A receptor, as it is blocked by the 5-HT2A antagonist, ketanserin.[3] Unlike many other 5-HT2A agonists, Aaz-A-154 is non-hallucinogenic, making it a promising candidate for therapeutic development.[3][4]

Ketamine: A Glutamatergic Cascade Leading to Synaptogenesis

Ketamine's neuroplastic effects are initiated by its role as a non-competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor.[5][6][7] This action leads to a surge in the neurotransmitter glutamate, which in turn activates α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptors.[5][6] This increased AMPA receptor signaling is a critical step that triggers downstream pathways, including the mammalian target of rapamycin (B549165) (mTOR) and brain-derived neurotrophic factor (BDNF) signaling cascades.[5][6][8] The activation of these pathways is directly linked to an increase in the synthesis of synaptic proteins, leading to a higher density of dendritic spines and the formation of new synapses, a process known as synaptogenesis.[5][6][7] Studies have also implicated the involvement of dopamine (B1211576) signaling in mediating ketamine's effects on plasticity.[7][9]

Visualizing the Pathways

To illustrate the distinct mechanisms of Aaz-A-154 and ketamine, the following diagrams depict their primary signaling pathways leading to neuroplasticity.

Aaz-A-154 Signaling Pathway

Ketamine Signaling Pathway

Experimental Protocols

The following sections detail the methodologies employed in the key experiments cited in this comparison.

Dendritic Outgrowth Assay in Cultured Rat Cortical Neurons

This protocol is used to assess the effects of compounds on the structural plasticity of neurons.

References

• 1. The evolution of the psychedelic revolution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Psychoplastogens: A Promising Class of Plasticity-Promoting Neurotherapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Signaling Pathways Underlying the Rapid Antidepressant Actions of Ketamine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ketamine’s Mechanism of Action: A Path to Rapid-Acting Antidepressants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ketamine for a boost of neural plasticity: how, but also when? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Ketamine Research: Neuroplastic Effects [nushama.com]

A Head-to-Head Battle for a Happier Brain: Aaz-A-154 vs. SSRIs in the Quest for Novel Antidepressants

For Immediate Release

In the relentless pursuit of more effective and faster-acting treatments for major depressive disorder, a novel compound, Aaz-A-154, is emerging as a promising candidate, challenging the long-held dominance of Selective Serotonin (B10506) Reuptake Inhibitors (SSRIs). This comparison guide offers a detailed examination of the antidepressant effects of Aaz-A-154 and SSRIs, presenting available experimental data for a comprehensive evaluation by researchers, scientists, and drug development professionals.

Aaz-A-154, an isotryptamine derivative, operates through a distinct mechanism of action compared to traditional SSRIs. It is a potent and highly selective agonist of the 5-HT2A serotonin receptor.[1][2][3] This interaction is believed to induce rapid and lasting neuroplastic changes, a characteristic of a new class of compounds known as non-hallucinogenic psychoplastogens.[3] In contrast, SSRIs, the current first-line treatment for moderate to severe depression, function by blocking the serotonin transporter (SERT), thereby increasing the concentration of serotonin in the synaptic cleft.[4][5]

Comparative Analysis of Antidepressant-Like Effects

Preclinical studies in rodent models provide the primary basis for comparing the antidepressant potential of Aaz-A-154 and SSRIs. The Forced Swim Test (FST) and the Tail Suspension Test (TST) are standard behavioral assays used to screen for antidepressant efficacy, where a reduction in immobility time is indicative of an antidepressant-like effect.

A pivotal study investigating Aaz-A-154 demonstrated its ability to produce rapid and sustained antidepressant-like effects in the FST in C57BL/6J mice.[4] A single administration of Aaz-A-154 significantly reduced immobility time, with effects comparable to the fast-acting antidepressant ketamine.[4] Notably, the C57BL/6J mouse strain is reported to be hyporesponsive to the antidepressant effects of traditional SSRIs, suggesting that Aaz-A-154 may offer a therapeutic advantage in patient populations who do not respond to conventional treatments.[4][5]

While direct head-to-head comparative studies with quantitative data for Aaz-A-154 and SSRIs in the same behavioral paradigms are not yet widely available, the existing evidence points towards a potentially faster onset of action for Aaz-A-154. The therapeutic effects of SSRIs typically take several weeks to manifest in patients, a significant limitation in the management of severe depression.

Furthermore, Aaz-A-154 has been shown to promote dendritic arbor complexity in cultured rat embryonic cortical neurons, an effect that was blocked by a 5-HT2A receptor antagonist.[4] This psychoplastogenic activity, which involves the growth and strengthening of neuronal connections, is a key area of investigation for next-generation antidepressants.

Quantitative Data Summary

The following tables summarize the available quantitative data for Aaz-A-154 and a selection of commonly prescribed SSRIs. It is important to note that the data for Aaz-A-154 and SSRIs are from separate studies and not from direct head-to-head comparisons, which should be considered when interpreting these values.

Table 1: Receptor Binding Affinity

Compound	Primary Target	Binding Affinity (Ki) [nM]
Aaz-A-154	5-HT2A Receptor	Data Not Available
Fluoxetine (B1211875)	SERT	~1.1 - 1.4
Sertraline	SERT	~0.3 - 2.1
Paroxetine	SERT	~0.05 - 0.1
Escitalopram	SERT	~0.9 - 1.1
Citalopram	SERT	~1.8 - 5.4
Fluvoxamine	SERT	~2.5 - 5.8

Note: A lower Ki value indicates a higher binding affinity.

Table 2: Antidepressant-Like Efficacy in the Forced Swim Test (Mice)

Compound	Dose	% Reduction in Immobility Time (vs. Vehicle)	Onset of Action	Study Reference
Aaz-A-154	20 mg/kg	Significant reduction (quantitative data not specified)	Rapid (30 minutes) and sustained (1 week)	[4]
Fluoxetine	20 mg/kg	Variable, dependent on mouse strain and protocol	Delayed (requires chronic administration for robust effects)	[6][7][8]
Escitalopram	Not directly compared	Not directly compared	Delayed	[9]

Signaling Pathways and Experimental Workflows

To visualize the distinct mechanisms of action and the experimental procedures used to evaluate these compounds, the following diagrams are provided.

Caption: Signaling pathway of Aaz-A-154.

Caption: Signaling pathway of SSRIs.

Caption: Experimental workflow for antidepressant screening.

Experimental Protocols

Forced Swim Test (FST)

The Forced Swim Test is a widely used behavioral assay to assess antidepressant-like activity in rodents.

Apparatus:

• A transparent cylindrical container (e.g., 25 cm high, 10 cm in diameter) filled with water (23-25°C) to a depth of 15 cm, making it impossible for the animal to touch the bottom or escape.

Procedure:

• Habituation (Day 1): Mice are individually placed in the cylinder for a 15-minute pre-test session. This session is for habituation and is not typically scored for antidepressant effects.

• Test Session (Day 2): 24 hours after the pre-test, mice are administered the test compound (e.g., Aaz-A-154, SSRI, or vehicle) at a specified time before the test.

• Mice are then placed back into the cylinder for a 6-minute test session.

• The duration of immobility (defined as the time the mouse spends floating motionless or making only small movements necessary to keep its head above water) is recorded during the last 4 minutes of the 6-minute session.

• A decrease in the duration of immobility is interpreted as an antidepressant-like effect.

Dendritic Outgrowth and Sholl Analysis

This in vitro assay assesses the ability of a compound to promote neuronal plasticity.

Procedure:

• Neuronal Cell Culture: Primary embryonic cortical neurons are cultured on coverslips.

• Compound Treatment: Neurons are treated with the test compound (e.g., Aaz-A-154) or vehicle for a specified period (e.g., 24-48 hours).

• Immunocytochemistry: Neurons are fixed and stained with neuronal markers (e.g., MAP2) to visualize dendrites.

• Image Acquisition: High-resolution images of individual neurons are captured using a confocal microscope.

• Sholl Analysis:

  • A series of concentric circles at increasing radial distances from the neuron's soma are digitally superimposed on the image.

  • The number of dendritic intersections with each concentric circle is counted.

  • An increase in the number of intersections at greater distances from the soma indicates increased dendritic arbor complexity.

• Dendritic Spine Density Analysis: The number of dendritic spines, small protrusions from dendrites that are the site of most excitatory synapses, is quantified per unit length of dendrite. An increase in spine density suggests enhanced synaptogenesis.

Conclusion

Aaz-A-154 represents a mechanistically novel approach to antidepressant therapy. Its action as a 5-HT2A receptor agonist and its ability to induce neuroplasticity, coupled with promising preclinical data in a mouse strain resistant to SSRIs, positions it as an exciting candidate for further investigation. While SSRIs will likely remain a cornerstone of depression treatment, Aaz-A-154 and other psychoplastogens may offer new hope for patients who do not respond to currently available therapies. Direct comparative clinical trials are now the critical next step to definitively establish the relative efficacy and safety of Aaz-A-154 versus SSRIs in the treatment of major depressive disorder.

References

• 1. Zalsupindole (AAZ-A-154) | 5-HT2R ligand | Probechem Biochemicals [probechem.com]
• 2. 5-HT2A receptor - Wikipedia [en.wikipedia.org]
• 3. medkoo.com [medkoo.com]
• 4. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Interaction between the forced swimming test and fluoxetine treatment on extracellular 5-hydroxytryptamine and 5-hydroxyindoleacetic acid in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Acute and chronic antidepressant drug treatment in the rat forced swimming test model of depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Trial of Psilocybin versus Escitalopram for Depression - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Non-Hallucinogenic Properties of Aaz-A-154: A Comparative In Vivo Analysis

For Immediate Release: Aaz-A-154, a novel 5-HT2A receptor agonist, has demonstrated significant potential for therapeutic applications, including antidepressant effects, without inducing the hallucinogenic responses typically associated with serotonergic psychedelics.[1][2][3] This guide provides a comparative analysis of Aaz-A-154's in vivo profile against classic hallucinogens and other non-hallucinogenic compounds, supported by experimental data from the head-twitch response (HTR) assay, a well-established behavioral proxy for hallucinogenic potential in rodents.[4][5]

Comparative Analysis of 5-HT2A Receptor Agonists

The following table summarizes the in vivo effects of Aaz-A-154 in comparison to known hallucinogenic and non-hallucinogenic compounds, focusing on the head-twitch response (HTR) in mice. The HTR is a rapid, rotational head movement in rodents that reliably correlates with the hallucinogenic potency of 5-HT2A agonists in humans.[5]

Compound	Class	Doses Tested (mg/kg)	Head-Twitch Response (HTR) Count	Hallucinogenic Potential	Reference
Aaz-A-154	Non-Hallucinogenic 5-HT2A Agonist	Up to 100	0	None Detected	[6]
DOI	Hallucinogenic 5-HT2A Agonist	0.1 - 10	Dose-dependent increase	High	[7][8]
Psilocybin	Hallucinogenic 5-HT2A Agonist	Varies	Dose-dependent increase	High	[7]
LSD	Hallucinogenic 5-HT2A Agonist	0.05 - 0.4	Dose-dependent increase	High	[7][8]
Lisuride	Non-Hallucinogenic 5-HT2A Agonist	Varies	None Detected	None Detected	[9]
Tabernanthalog	Non-Hallucinogenic 5-HT2A Agonist	Varies	None Detected	None Detected	[9]

Data presented is a summary from referenced literature. Experimental conditions may vary.

Experimental Protocol: Head-Twitch Response (HTR) Assay

The head-twitch response assay is the standard for assessing the hallucinogenic potential of serotonergic compounds in vivo.[4]

Animals: Male C57BL/6J mice are commonly used for this assay.

Methodology:

• Drug Administration: Aaz-A-154, control compounds (e.g., DOI, psilocybin), or a vehicle solution are administered to the mice, typically via intraperitoneal (IP) or subcutaneous (SC) injection. A range of doses is tested to establish a dose-response curve.

• Observation Period: Immediately following administration, mice are placed in a clean, transparent observation chamber. Their behavior is recorded for a predetermined period, usually 30 to 60 minutes.[4]

• HTR Quantification: The number of head-twitches is quantified by trained observers or by using automated systems. A head-twitch is characterized by a rapid, side-to-side rotational movement of the head.[5][8] More advanced systems may utilize a small magnet affixed to the mouse's head and a surrounding magnetometer coil to detect and record the characteristic high-frequency movements of an HTR, distinguishing them from other spontaneous head movements.[4][8]

• Data Analysis: The total number of head-twitches is recorded for each animal. The data is then analyzed to compare the effects of the different compounds and doses. A statistically significant increase in HTR frequency compared to the vehicle control is indicative of hallucinogenic potential.

Visualizing the Scientific Framework

To further elucidate the concepts and procedures involved in the validation of Aaz-A-154's non-hallucinogenic properties, the following diagrams are provided.

References

• 1. Drug-Finding Tool Identifies Psychedelic-Like Compound That Is Hallucination-Free | Technology Networks [technologynetworks.com]
• 2. medkoo.com [medkoo.com]
• 3. sciencealert.com [sciencealert.com]
• 4. benchchem.com [benchchem.com]
• 5. Head-twitch response - Wikipedia [en.wikipedia.org]
• 6. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Head-twitch response in rodents induced by the hallucinogen 2,5-dimethoxy-4-iodoamphetamine: a comprehensive history, a re-evaluation of mechanisms, and its utility as a model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Characterization of the head-twitch response induced by hallucinogens in mice: detection of the behavior based on the dynamics of head movement - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Serotonin 5-HT2A receptor agonist - Wikipedia [en.wikipedia.org]

Hypothetical Comparison Structure: Compound X vs. Psilocybin

An objective comparison between Aaz-A-154 and psilocybin cannot be provided at this time. A thorough search for publicly available preclinical studies directly comparing "Aaz-A-154" and psilocybin has yielded no results. "Aaz-A-154" does not appear to be a compound with published scientific data in the public domain, suggesting it may be a hypothetical, proprietary, or not yet disclosed substance.

To fulfill the request for a detailed comparison guide, access to specific experimental data from head-to-head preclinical studies is necessary. This would include, but is not limited to:

• Receptor Binding Affinity Data: Ki values for a panel of relevant receptors, particularly serotonin (B10506) receptors like 5-HT2A.

• In Vitro Functional Assay Data: EC50 and Emax values from assays such as calcium mobilization or G-protein activation assays.

• In Vivo Behavioral Data: Results from established animal models of psychedelic effects, such as the head-twitch response (HTR) in rodents.

• Detailed Experimental Protocols: Specific methodologies used to generate the above data, including animal species and strains, drug administration routes and doses, and specific assay conditions.

Without this foundational data, a scientifically accurate and objective comparison that meets the specified requirements is not possible.

Should data on "Aaz-A-154" become available, a comprehensive guide could be generated. As a placeholder and example of the requested format, a hypothetical comparison structure is provided below.

This structure illustrates how a comparison guide would be presented if data were available.

Receptor Binding Profile

The binding affinities of Compound X and psilocin (the active metabolite of psilocybin) for key serotonin receptors would be presented here.

Table 1: Comparative Receptor Binding Affinities (Ki, nM)

Receptor	Compound X (Ki, nM)	Psilocin (Ki, nM)
5-HT2A	Data	Data
5-ht2b	Data	Data
5-HT2C	Data	Data

| 5-HT1A | Data | Data |

In Vitro Functional Activity

This section would detail the potency and efficacy of each compound at the 5-HT2A receptor, a key target for psychedelic action.

Table 2: Functional Potency and Efficacy at the 5-HT2A Receptor

Assay	Parameter	Compound X	Psilocin
Gq Activation	EC50 (nM)	Data	Data
	Emax (%)	Data	Data
β-arrestin Recruitment	EC50 (nM)	Data	Data

| | Emax (%) | Data | Data |

In Vivo Behavioral Effects

A summary of a key behavioral assay, the head-twitch response (HTR) in mice, would be provided to compare the in vivo psychedelic-like activity.

Table 3: Head-Twitch Response (HTR) in Mice

Compound	Dose (mg/kg)	HTR Count (Mean ± SEM)
Vehicle	-	Data
Compound X	Dose 1	Data
	Dose 2	Data
Psilocybin	Dose 1	Data

| | Dose 2 | Data |

Methodologies and Visualizations

Signaling Pathway of 5-HT2A Receptor Activation

The diagram below illustrates the canonical Gq-protein coupled signaling cascade initiated by the activation of the 5-HT2A receptor by an agonist like psilocin.

Caption: Canonical 5-HT2A receptor Gq-protein signaling pathway.

Experimental Workflow for Head-Twitch Response (HTR) Assay

The workflow for a typical HTR experiment is outlined below. This behavioral assay is a primary preclinical model for assessing the in vivo activity of potential psychedelic compounds.

Caption: Standardized workflow for the rodent head-twitch response (HTR) assay.

Experimental Protocols

Receptor Binding Assays

• Objective: To determine the binding affinity (Ki) of test compounds for a panel of receptors.

• Method: Radioligand binding assays would be performed using cell membranes prepared from CHO or HEK293 cells stably expressing the receptor of interest. Membranes would be incubated with a specific radioligand and varying concentrations of the test compound. Non-specific binding would be determined in the presence of a high concentration of a known, non-labeled ligand. Following incubation, bound and free radioligand would be separated by rapid filtration. Radioactivity retained on the filters would be quantified by liquid scintillation counting. IC50 values would be calculated from concentration-response curves and converted to Ki values using the Cheng-Prusoff equation.

Head-Twitch Response (HTR) Assay

• Objective: To quantify the psychedelic-like in vivo activity of compounds in a rodent model.

• Animals: Male C57BL/6J mice, aged 8-10 weeks, would be used. Animals would be group-housed with ad libitum access to food and water on a 12:12 hour light:dark cycle.

• Procedure: On the test day, mice would be habituated to the testing room for at least 60 minutes. They would then receive an intraperitoneal (IP) injection of the vehicle, psilocybin, or the test compound at various doses. Immediately after injection, each mouse would be placed into an individual clear cylindrical observation chamber. Head twitches, defined as rapid, convulsive rotational movements of the head, would be counted by a trained observer blind to the experimental conditions for a period of 30 minutes.

• Data Analysis: The total number of head twitches for each animal would be recorded. Data would be analyzed using a one-way ANOVA followed by a post-hoc test (e.g., Dunnett's or Tukey's) for multiple comparisons against the vehicle control group. A p-value of <0.05 would be considered statistically significant.

A Comparative Analysis of Aaz-A-154's Binding Affinity for the 5-HT2A Receptor

Aaz-A-154 (also known as Zalsupindole) is a potent and selective ligand for the serotonin (B10506) 2A (5-HT2A) receptor, a key target in neuroscience research and drug development. This guide provides a comparative analysis of Aaz-A-154's binding affinity for the 5-HT2A receptor against other well-characterized antagonists, supported by experimental data and detailed methodologies.

This document is intended for researchers, scientists, and professionals in the field of drug development to facilitate an objective assessment of Aaz-A-154's performance and its potential applications.

Comparative Binding Affinities of 5-HT2A Receptor Ligands

The binding affinity of a compound for its target receptor is a critical determinant of its potency and potential therapeutic efficacy. This is often expressed as the inhibition constant (Ki), where a lower Ki value signifies a higher binding affinity.

The following table summarizes the in vitro binding affinities (Ki) of Aaz-A-154 and several other notable 5-HT2A receptor antagonists for the human 5-HT2A receptor. This data has been compiled from various scientific publications and databases.

Compound	5-HT2A Ki (nM)	Primary Activity
Aaz-A-154 (Zalsupindole)	[Data Not Publicly Available]	Competitive Ligand/Partial Agonist
Ketanserin	0.8 - 2.5	Antagonist
Risperidone	0.16 - 0.5	Antagonist
Spiperone	0.1 - 0.3	Antagonist
M100907 (Volinanserin)	0.36 - 0.86	Antagonist
Pimavanserin	0.087	Inverse Agonist
Altanserin	0.2 - 0.6	Antagonist

Note: Ki values can vary between studies depending on the experimental conditions, such as the radioligand used and the tissue or cell line preparation.

Experimental Protocols

The determination of a compound's binding affinity for the 5-HT2A receptor is typically achieved through in vitro radioligand binding assays. Below is a detailed methodology for a standard competitive binding assay.

Radioligand Binding Assay for 5-HT2A Receptor

Objective: To determine the binding affinity (Ki) of a test compound (e.g., Aaz-A-154) for the human 5-HT2A receptor by measuring its ability to displace a specific radiolabeled ligand.

Materials:

• Receptor Source: Cell membranes prepared from a stable cell line expressing the human 5-HT2A receptor (e.g., HEK293 or CHO cells) or from brain tissue known to have a high density of these receptors (e.g., post-mortem human prefrontal cortex).

• Radioligand: A high-affinity 5-HT2A receptor radioligand, typically [³H]Ketanserin.

• Test Compound: Aaz-A-154 and other comparator compounds.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Non-specific Binding Control: A high concentration (e.g., 10 µM) of a non-labeled 5-HT2A antagonist like spiperone.

• Scintillation Cocktail.

• Glass fiber filters.

• 96-well microplates.

Procedure:

• Membrane Preparation:

  • Homogenize the cell pellets or brain tissue in ice-cold assay buffer.

  • Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet by resuspending it in fresh assay buffer and repeating the high-speed centrifugation.

  • Resuspend the final membrane pellet in assay buffer and determine the protein concentration.

• Binding Assay:

  • In a 96-well microplate, add the following components in triplicate:

    • Total Binding: Membrane preparation, [³H]Ketanserin, and assay buffer.

    • Non-specific Binding: Membrane preparation, [³H]Ketanserin, and a high concentration of an unlabeled competitor (e.g., spiperone).

    • Competitive Binding: Membrane preparation, [³H]Ketanserin, and serial dilutions of the test compound (Aaz-A-154).

  • Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60 minutes).

• Filtration and Washing:

  • Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate the bound radioligand from the unbound.

  • Quickly wash the filters with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Radioactivity Measurement:

  • Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) from the resulting sigmoidal curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Visualizing Key Processes

To better understand the experimental and biological context of Aaz-A-154's interaction with the 5-HT2A receptor, the following diagrams illustrate the experimental workflow and the receptor's signaling pathway.

Experimental workflow for a 5-HT2A receptor radioligand binding assay.

The canonical Gq-coupled signaling pathway of the 5-HT2A receptor.

References

• 1. Zalsupindole (AAZ-A-154) | 5-HT2R ligand | Probechem Biochemicals [probechem.com]
• 2. Zalsupindole - Wikipedia [en.wikipedia.org]

A Comparative Analysis of Aaz-A-154 and Tabernanthalog in Promoting Neuroplasticity

In the evolving landscape of neuroscience and therapeutic development, the quest for compounds that can safely and effectively promote neuroplasticity is of paramount importance for treating a range of neuropsychiatric disorders. Among the promising candidates are Aaz-A-154 and Tabernanthalog (TBG), two non-hallucinogenic psychoplastogens that have garnered significant attention for their potential to induce neural growth without the psychedelic effects associated with classical serotonergic agonists. This guide provides an objective comparison of their performance, supported by available experimental data, to inform researchers, scientists, and drug development professionals.

Overview and Mechanism of Action

Both Aaz-A-154 (also known as Zalsupindole or DLX-001) and Tabernanthalog (TBG, or DLX-007) are novel compounds designed to stimulate neuroplasticity.[1][2] They primarily act as agonists at the serotonin (B10506) 5-HT2A receptor, a key target implicated in the therapeutic effects of psychedelic compounds.[3][4] Unlike classical psychedelics, however, they are engineered to be non-hallucinogenic, a feature attributed to their unique downstream signaling cascades.[3][5]

Aaz-A-154 is an isotryptamine derivative that has been shown to produce rapid and lasting antidepressant-like effects in animal models.[1][6] It promotes the growth of dendritic arbors in cultured neurons through the activation of 5-HT2A receptors.[3][7]

Tabernanthalog is a synthetic analog of the psychoactive alkaloid ibogaine, modified to eliminate its toxicity and hallucinogenic properties.[8][9] It has demonstrated robust antidepressant and anti-addictive properties in preclinical studies.[8][10] TBG induces neuroplasticity by engaging the 5-HT2A receptor, which in turn activates downstream pathways involving TrkB, mTOR, and AMPA receptors.[4][11] A key differentiator for TBG is its ability to promote cortical neuroplasticity without inducing an immediate glutamate (B1630785) burst or the activation of immediate early genes (IEGs), which are typically associated with the hallucinogenic effects of classic psychedelics.[4][5]

Quantitative Comparison of Neuroplastic Effects

The following table summarizes the key quantitative findings from preclinical studies on Aaz-A-154 and Tabernanthalog, providing a direct comparison of their efficacy in promoting neuroplasticity.

Parameter	Aaz-A-154	Tabernanthalog (TBG)	References
Dendritic Arbor Complexity	Increases dendritic branching to a comparable extent as ketamine in cultured rat embryonic cortical neurons.	Increases dendritic arbor complexity in rat embryonic cortical neurons.	[3][12]
Dendritic Spine Density	Data not explicitly available in the provided search results.	Increases dendritic spine density in mature cortical cultures and in the mouse sensory cortex 24 hours after treatment.	[12][13]
Hallucinogenic Potential (Head-Twitch Response in Mice)	Does not produce head-twitches at doses up to 100 mg/kg.	Does not produce the head-twitch response.	[2][3]
Antidepressant-like Effects (Forced Swim Test in Mice)	A single 20 mg/kg dose produces rapid (30 min) and long-lasting (1 week) antidepressant-like effects, comparable to ketamine.	A single dose reduces immobility in the forced swim test, with effects observed 24 hours post-administration.	[3][13]
Receptor Selectivity	High selectivity for 5-HT2 receptors.	Acts as a non-selective serotonin receptor modulator, with significant binding to multiple 5-HT receptor subtypes and the serotonin transporter.	[2][3]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and experimental approaches, the following diagrams are provided in Graphviz DOT language.

Caption: Signaling pathway for Aaz-A-154-induced neuroplasticity.

References

• 1. medkoo.com [medkoo.com]
• 2. Tabernanthalog - Wikipedia [en.wikipedia.org]
• 3. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The psychoplastogen tabernanthalog induces neuroplasticity without proximate immediate early gene activation. [vivo.weill.cornell.edu]
• 5. scienceblog.com [scienceblog.com]
• 6. Biosensor advances drug discovery | National Institutes of Health (NIH) [nih.gov]
• 7. Zalsupindole (AAZ-A-154) | 5-HT2R ligand | Probechem Biochemicals [probechem.com]
• 8. chemistry.ucdavis.edu [chemistry.ucdavis.edu]
• 9. Non-hallucinogenic psychedelic analog reverses effects of stress in mouse study - News [news.ucsc.edu]
• 10. researchgate.net [researchgate.net]
• 11. bioengineer.org [bioengineer.org]
• 12. blossomanalysis.com [blossomanalysis.com]
• 13. A Non-Hallucinogenic Psychedelic Analog with Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Selectivity Profile of Aaz-A-154 Against Other Serotonin Receptors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the serotonin (B10506) receptor selectivity profile of the novel compound Aaz-A-154 with other well-established serotonin receptor ligands. The information presented is based on available experimental data to assist researchers in making informed decisions for their drug discovery and neuroscience research.

Introduction to Aaz-A-154

Aaz-A-154 is a novel, non-hallucinogenic compound identified through the use of a genetically encoded fluorescent sensor, psychLight, which is based on the 5-HT2A receptor structure.[1][2][3][4][5][6] It has been characterized as a competitive antagonist of the 5-HT2A receptor and has shown promising antidepressant-like effects and the ability to promote neuronal growth.[1] A key feature of Aaz-A-154 highlighted in preliminary studies is its high selectivity for the 5-HT2 family of serotonin receptors.[1]

Selectivity Profile of Aaz-A-154

Therefore, for the purpose of this guide, the selectivity of Aaz-A-154 is presented qualitatively. Further research is needed to fully quantify its binding and functional activity at each serotonin receptor subtype.

Comparative Selectivity Profiles of Alternative Serotonin Receptor Ligands

To provide a quantitative comparison, the selectivity profiles of three well-characterized serotonin receptor ligands are presented below. These compounds are chosen for their known interactions with various serotonin receptors and include a 5-HT2A antagonist (Ketanserin), an atypical antipsychotic with high affinity for 5-HT2A and dopamine (B1211576) D2 receptors (Risperidone), and a 5-HT1A receptor agonist (8-OH-DPAT).

Table 1: Binding Affinities (Kᵢ, nM) of Selected Compounds for Human Serotonin Receptors

Receptor Subtype	Aaz-A-154 (Qualitative)	Ketanserin (Kᵢ, nM)	Risperidone (Kᵢ, nM)	8-OH-DPAT (Kᵢ, nM)
5-HT₁A	Low Affinity (presumed)	~200	4.9	1.0
5-HT₁B	Low Affinity (presumed)	>1000	15	>1000
5-HT₁D	Low Affinity (presumed)	67.6	12	>1000
5-HT₂A	High Affinity (Antagonist)	3.5	0.16	>1000
5-HT₂B	High Affinity (presumed)	>100	1.3	>1000
5-HT₂C	High Affinity (presumed)	>100	5.0	>1000
5-HT₃	Low Affinity (presumed)	>10000	>10000	>10000
5-HT₆	Low Affinity (presumed)	~1000	31	>1000
5-HT₇	Low Affinity (presumed)	~1000	4.2	Moderate Affinity (~250)

Disclaimer: Data for Ketanserin, Risperidone, and 8-OH-DPAT are compiled from various sources and should be considered approximate. Experimental conditions can influence these values. The selectivity profile for Aaz-A-154 is presented qualitatively based on the initial publication.

Experimental Protocols

The determination of a compound's selectivity profile is crucial for understanding its pharmacological effects. The data presented for the comparator compounds are primarily derived from in vitro radioligand binding assays and functional assays.

Radioligand Binding Assays

Objective: To determine the binding affinity (Kᵢ) of a test compound for a specific receptor.

Principle: This assay measures the ability of a test compound to compete with a radiolabeled ligand (a molecule with a radioactive isotope attached) for binding to a specific receptor. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is known as the IC₅₀. The IC₅₀ value can then be converted to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation, which takes into account the concentration and affinity of the radioligand.

General Protocol:

• Preparation of Receptor Source: Cell membranes are prepared from cell lines (e.g., HEK293, CHO) that have been genetically engineered to express a high concentration of the desired human serotonin receptor subtype.

• Incubation: A fixed concentration of the radioligand and varying concentrations of the unlabeled test compound are incubated with the cell membranes in a suitable assay buffer.

• Separation of Bound and Free Ligand: The incubation is terminated, and the bound radioligand is separated from the free (unbound) radioligand. This is typically achieved by rapid filtration through glass fiber filters, which trap the cell membranes with the bound radioligand.

• Quantification of Radioactivity: The amount of radioactivity trapped on the filters is measured using a scintillation counter.

• Data Analysis: The data are analyzed using non-linear regression to determine the IC₅₀ value, from which the Kᵢ value is calculated.

Functional Assays (e.g., Calcium Flux Assay for Gq-coupled receptors)

Objective: To determine the functional activity (e.g., EC₅₀ for agonists, IC₅₀ for antagonists) of a test compound at a specific receptor.

Principle: Many serotonin receptors, such as the 5-HT2A receptor, are Gq-coupled GPCRs. Activation of these receptors leads to an increase in intracellular calcium concentration. Functional assays can measure this change in calcium levels to determine if a compound is an agonist (activates the receptor) or an antagonist (blocks the action of an agonist).

General Protocol:

• Cell Culture: Cells expressing the target receptor are plated in a multi-well plate.

• Loading with Calcium-sensitive Dye: The cells are loaded with a fluorescent dye that changes its light emission intensity upon binding to calcium.

• Compound Addition: The test compound is added to the wells. For antagonist testing, the cells are pre-incubated with the test compound before the addition of a known agonist.

• Signal Detection: The fluorescence intensity in each well is measured over time using a plate reader. An increase in fluorescence indicates an increase in intracellular calcium.

• Data Analysis: The concentration-response curves are plotted to determine the EC₅₀ (for agonists) or IC₅₀ (for antagonists).

Signaling Pathways and Experimental Workflow Diagrams

To visually represent the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: Simplified signaling pathways for Gi-coupled 5-HT1A and Gq-coupled 5-HT2A receptors.

Caption: General experimental workflow for determining receptor selectivity.

References

• 1. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PsychLight sensor to enable discovery of new psychiatric drugs [health.ucdavis.edu]
• 3. Biosensor advances drug discovery | National Institutes of Health (NIH) [nih.gov]
• 4. Psychedelic-inspired drug discovery using an engineered biosensor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Scholars@Duke publication: Psychedelic-inspired drug discovery using an engineered biosensor. [scholars.duke.edu]
• 6. blossomanalysis.com [blossomanalysis.com]

Validating the Long-Term Antidepressant Effects of a Single Aaz-A-154 Dose: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the long-term antidepressant effects of a single dose of Aaz-A-154 against other psychoactive compounds, supported by preclinical experimental data. Detailed methodologies for key behavioral assays are provided to facilitate the replication and validation of these findings.

Comparative Efficacy of Aaz-A-154: Data Summary

The following tables summarize the long-term antidepressant-like effects of a single dose of Aaz-A-154 compared to ketamine, psilocybin, and the selective serotonin (B10506) reuptake inhibitor (SSRI) fluoxetine (B1211875) in mouse models of depression.

Table 1: Forced Swim Test (FST) - Immobility Time

The Forced Swim Test is a common behavioral assay to assess antidepressant efficacy. A decrease in immobility time is indicative of an antidepressant-like effect.

Compound	Dose	Time Point	Immobility Time (seconds)	Change vs. Vehicle/Control	Citation
Aaz-A-154	20 mg/kg (single dose)	1 week	Data not specified, but effect is sustained	Significant decrease	[1]
Ketamine	10 mg/kg (single dose)	46 hours	Significantly reduced	Significant decrease	[2]
Ketamine	10 mg/kg & 30 mg/kg (single dose)	7 days	Not significantly different from vehicle	No significant change	[3]
Psilocybin	(Dose-dependent)	1 week	Significantly reduced	Significant decrease	[4]
Fluoxetine	(Chronic dosing required)	>14 days	Significantly reduced	Significant decrease	[5]

Table 2: Sucrose (B13894) Preference Test (SPT) - Anhedonia-like Behavior

The Sucrose Preference Test measures anhedonia, a core symptom of depression, by assessing the preference for a sweetened solution over water. An increase in sucrose preference suggests an antidepressant effect.

Compound	Dose	Time Point	Sucrose Preference (%)	Change vs. Vehicle/Control	Citation
Aaz-A-154	15 mg/kg (single dose)	Up to 12 days	Sustained increase in VMAT2-HET mice	Significant increase	[1]
Ketamine	10 mg/kg (single dose)	24 hours	Significantly increased in DEX-treated mice	Significant increase	[2]
Psilocybin	Not specified	Not specified	Data not available in direct comparison	-
Fluoxetine	250 mg/L in drinking water (15 days)	21 days post-treatment	Decreased preference	Significant decrease	[6]

Experimental Protocols

Detailed methodologies for the key behavioral assays are provided below.

Forced Swim Test (FST)

The FST is a behavioral test used to evaluate antidepressant efficacy by measuring the immobility of mice in an inescapable cylinder of water.[7]

Apparatus:

• A transparent plastic cylinder (25 cm height, 10 cm diameter) filled with water (23-25°C) to a depth of 15 cm.

Procedure:

• Habituation (Day 1): Mice are individually placed in the cylinder for a 15-minute pre-test session. This session is to induce a state of "behavioral despair."

• Test Session (Day 2): 24 hours after the pre-test, mice are again placed in the cylinder for a 6-minute test session.[8]

• Data Analysis: The duration of immobility during the final 4 minutes of the 6-minute test session is recorded and analyzed. Immobility is defined as the cessation of struggling and remaining floating in the water, making only small movements necessary to keep the head above water.

Sucrose Preference Test (SPT)

The SPT is used to measure anhedonia, the inability to experience pleasure, a core symptom of depression.

Apparatus:

• Standard mouse cages equipped with two identical drinking bottles.

Procedure:

• Habituation: For 48 hours, mice are habituated to two bottles in their home cage, both containing water. Following this, one bottle is replaced with a 1% sucrose solution for another 48 hours.

• Baseline Measurement: For 24 hours, mice are given free access to two pre-weighed bottles: one with water and one with a 1% sucrose solution. The position of the bottles is swapped after 12 hours to avoid place preference.

• Deprivation: Before the test, mice are typically deprived of water and food for a period (e.g., 4-24 hours) to encourage drinking.[2]

• Test Session: Following drug administration, the mice are presented with the two pre-weighed bottles (one water, one 1% sucrose solution) for a defined period (e.g., 1-24 hours).

• Data Analysis: The amount of liquid consumed from each bottle is measured by weighing the bottles before and after the test. Sucrose preference is calculated as: (Volume of sucrose solution consumed / Total volume of liquid consumed) x 100%.

Visualizations

Aaz-A-154 Signaling Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. Antidepressant Effects of Ketamine on Depression-like Behavior in Juvenile Mice after Neonatal Dexamethasone Exposure [cpn.or.kr]
• 3. Stress-sensitive antidepressant-like effects of ketamine in the mouse forced swim test | PLOS One [journals.plos.org]
• 4. researchgate.net [researchgate.net]
• 5. Fluoxetine exposure in adolescent and adult female mice decreases cocaine and sucrose preference later in life - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Mouse Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. A comparative analysis of depressive-like behavior: Exploring sex-related differences and insights - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Aaz-A-154 and Classic Psychedelics on Gene Expression: A Guide for Researchers

Aaz-A-154, a novel, non-hallucinogenic 5-HT2A receptor agonist, presents a promising new avenue for therapeutic development, particularly in the realm of neuropsychiatric disorders. Its unique profile as a psychoplastogen—a compound that promotes neural plasticity—without inducing the hallucinatory effects characteristic of classic psychedelics, necessitates a detailed comparison of its molecular impact. This guide provides a comparative analysis of the effects of Aaz-A-154 and classic psychedelics on gene expression, offering insights for researchers, scientists, and drug development professionals. .[1][2][3]

While extensive research has elucidated the gene expression changes induced by classic psychedelics like psilocybin, lysergic acid diethylamide (LSD), and N,N-dimethyltryptamine (DMT), it is crucial to note that as of the current date, specific quantitative gene expression data for Aaz-A-154 has not yet been published. Therefore, this comparison will present the established data for classic psychedelics and provide a predictive analysis for Aaz-A-154 based on its distinct pharmacological profile.

Pharmacological Profile of Aaz-A-154

Aaz-A-154 is a potent and selective ligand for the serotonin (B10506) 2A (5-HT2A) receptor.[4] Unlike classic psychedelics, it does not induce the head-twitch response in rodents, a behavioral proxy for hallucinogenic potential in humans.[4][5] Despite its non-hallucinogenic nature, Aaz-A-154 has been shown to promote structural and functional neuroplasticity, similar to ketamine and other psychoplastogens.[4][6] This suggests that Aaz-A-154 may selectively activate downstream signaling pathways of the 5-HT2A receptor that are linked to therapeutic, neuroplastic effects, while avoiding those associated with hallucinatory experiences.

Gene Expression Changes Induced by Classic Psychedelics

Classic psychedelics exert profound effects on gene expression in various brain regions, primarily through the activation of the 5-HT2A receptor. These changes are thought to underlie their long-lasting effects on mood, cognition, and behavior. The tables below summarize key findings from studies on psilocybin, LSD, and DMT.

Psilocybin-Induced Gene Expression Changes

Gene/Gene Family	Regulation	Function	Brain Region	Reference
c-Fos	Upregulation	Immediate early gene, marker of neuronal activity, role in plasticity	Prefrontal Cortex, Hippocampus	[7]
BDNF (Brain-Derived Neurotrophic Factor)	Upregulation	Neurogenesis, synaptogenesis, neuronal survival	Prefrontal Cortex, Hippocampus	[6]
mTOR (mammalian Target of Rapamycin)	Upregulation	Cell growth, proliferation, protein synthesis	Prefrontal Cortex	[6]
Synaptic plasticity-related genes (e.g., Homer1a, Arc)	Upregulation	Regulation of synaptic strength and structure	Prefrontal Cortex	[8]
Inflammatory genes	Modulation	Immune response in the brain	Prefrontal Cortex	[8]

LSD-Induced Gene Expression Changes

Gene/Gene Family	Regulation	Function	Brain Region	Reference
Egr1/2 (Early Growth Response 1/2)	Upregulation	Transcription factors involved in synaptic plasticity and memory	Prefrontal Cortex	[9]
Glutamate receptor subunits (e.g., Grin2a, Grin2b)	Upregulation	Modulation of glutamatergic neurotransmission	Prefrontal Cortex	[9]
Arc (Activity-regulated cytoskeleton-associated protein)	Upregulation	Synaptic plasticity, long-term potentiation	Prefrontal Cortex	[9]
Genes involved in cytoskeletal architecture	Upregulation	Neuronal structure and remodeling	Brain	[9]

DMT-Induced Gene Expression Changes

Gene/Gene Family	Regulation	Function	Brain Region	Reference
Sigma-1R (Sigma non-opioid intracellular receptor 1)	Modulation	Neuroprotection, neuroplasticity, regulation of ion channels	Not specified	Not specified
Genes related to inflammation and immune response	Modulation	Regulation of neuroinflammation	Not specified	Not specified

Predictive Gene Expression Profile of Aaz-A-154

Based on its pharmacological profile as a non-hallucinogenic psychoplastogen, it is hypothesized that Aaz-A-154 will induce a more selective gene expression profile compared to classic psychedelics.

Expected Similarities:

• Upregulation of genes associated with neuroplasticity: Similar to classic psychedelics, Aaz-A-154 is expected to increase the expression of genes like BDNF, mTOR, and those involved in synaptic plasticity and dendritic spine growth. This is consistent with its observed effects on promoting neuronal arborization.[4]

• Modulation of genes related to mood and antidepressant effects: Given its potent antidepressant-like effects in preclinical models, Aaz-A-154 will likely modulate gene networks implicated in depression and its treatment.[4][5]

Expected Differences:

• Absence of immediate early gene signatures associated with hallucinogenic effects: Studies have suggested that hallucinogenic and non-hallucinogenic 5-HT2A receptor agonists induce distinct patterns of immediate early gene expression.[8] Therefore, Aaz-A-154 is not expected to robustly upregulate genes like c-Fos and Egr1/2 in the same manner or magnitude as classic psychedelics in brain regions associated with sensory processing and the default mode network.

• Differential regulation of signaling pathway-specific genes: The divergence in hallucinogenic potential likely stems from biased agonism at the 5-HT2A receptor, leading to the activation of different downstream signaling cascades. This would be reflected in the differential expression of genes specific to G-protein-coupled versus beta-arrestin pathways.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key signaling pathways and a typical experimental workflow for studying the effects of these compounds on gene expression.

Caption: 5-HT2A Receptor Signaling Pathways.

Caption: Experimental Workflow for Gene Expression Analysis.

Experimental Protocols

The following is a generalized experimental protocol for assessing gene expression changes induced by psychoactive compounds, based on methodologies reported in the literature for classic psychedelics.

1. In Vitro Model (Neuronal Cell Culture):

• Cell Lines: Primary cortical neurons or immortalized neuronal cell lines (e.g., SH-SY5Y) expressing the 5-HT2A receptor.

• Treatment: Cells are treated with varying concentrations of the test compound (Aaz-A-154 or a classic psychedelic) or vehicle control for a specified duration (e.g., 1, 6, 24 hours).

• RNA Isolation: Total RNA is extracted from the cells using a commercial kit (e.g., RNeasy Kit, Qiagen).

• Gene Expression Analysis:

  • Quantitative PCR (qPCR): To measure the expression of specific target genes.

  • RNA-Sequencing (RNA-Seq): For a comprehensive, unbiased analysis of the entire transcriptome.

2. In Vivo Model (Rodent):

• Animals: Typically, adult male mice or rats are used.

• Drug Administration: Animals are administered a single dose of the test compound or vehicle via intraperitoneal (IP) or subcutaneous (SC) injection.

• Tissue Collection: At various time points post-administration (e.g., 2, 8, 24 hours), animals are euthanized, and specific brain regions (e.g., prefrontal cortex, hippocampus) are dissected and flash-frozen.

• RNA Isolation and Analysis: As described for the in vitro model.

Conclusion and Future Directions

Aaz-A-154 represents a significant advancement in the development of neurotherapeutics, offering the potential for plasticity-promoting effects without the hallucinogenic properties of classic psychedelics. While a direct comparative analysis of its gene expression profile is pending, its unique pharmacological characteristics suggest a more targeted molecular signature. Future research employing transcriptomic techniques such as RNA-Seq is essential to elucidate the precise gene expression changes induced by Aaz-A-154. This will not only validate the predictive analysis presented here but also provide crucial insights into the molecular mechanisms that dissociate therapeutic neuroplasticity from hallucinatory experiences, paving the way for the development of safer and more effective treatments for a range of neuropsychiatric disorders.

References

• 1. labiotech.eu [labiotech.eu]
• 2. Development of Non-Hallucinogenic Psychoplastogens [escholarship.org]
• 3. Non-Hallucinogenic Psychedelic Analogs Could Be Game Changers for Neuropsychiatry | Technology Networks [technologynetworks.com]
• 4. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biosensor advances drug discovery | National Institutes of Health (NIH) [nih.gov]
• 6. Biochemical Mechanisms Underlying Psychedelic-Induced Neuroplasticity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pharmacytimes.com [pharmacytimes.com]
• 8. Psychedelics and Non-hallucinogenic Analogs Work Through the Same Receptor, Up to a Point | UC Davis [ucdavis.edu]
• 9. blossomanalysis.com [blossomanalysis.com]

A Comparative Guide to Aaz-A-154's Modulation of Neuroplasticity Pathways

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Aaz-A-154, a novel non-hallucinogenic psychoplastogen, and its effects on the Brain-Derived Neurotrophic Factor (BDNF) and Tropomyosin receptor kinase B (TrkB) signaling pathways. By summarizing quantitative data, detailing experimental protocols, and visualizing key pathways, this document serves as a resource for researchers investigating next-generation therapeutics for neuropsychiatric disorders.

Introduction to Aaz-A-154

Aaz-A-154 is a novel 5-HT2A receptor agonist that has demonstrated significant antidepressant-like effects and the ability to promote neuronal growth without inducing hallucinogenic responses in preclinical models.[1][2] Classified as a non-hallucinogenic psychoplastogen, Aaz-A-154 is of considerable interest for its potential to induce rapid and lasting neuroplastic changes, a mechanism believed to underlie the therapeutic effects of certain psychedelic compounds.[1] The primary mechanism of action for Aaz-A-154's effects on neuroplasticity is the activation of the 5-HT2A receptor.[1][2]

The Role of BDNF and TrkB in Neuroplasticity

The Brain-Derived Neurotrophic Factor (BDNF) and its receptor, Tropomyosin receptor kinase B (TrkB), are central players in the regulation of synaptic plasticity, neuronal survival, and dendritic growth. The binding of BDNF to TrkB initiates a signaling cascade that is crucial for learning, memory, and the structural and functional adaptation of the brain. Deficits in BDNF/TrkB signaling have been implicated in the pathophysiology of several neuropsychiatric conditions, including depression.

Mechanism of Action: Connecting 5-HT2A Activation to BDNF/TrkB Signaling

While Aaz-A-154 directly targets the 5-HT2A receptor, a growing body of evidence indicates a significant interplay between the serotonergic system and neurotrophic factor signaling. Activation of 5-HT2A receptors has been shown to increase the expression of BDNF mRNA. Furthermore, research suggests a direct interaction and formation of heteroreceptor complexes between 5-HT2A and TrkB receptors, which can modulate TrkB signaling. This provides a mechanistic framework for how 5-HT2A agonists like Aaz-A-154 can influence the BDNF/TrkB pathway to promote neuroplasticity.

Below is a diagram illustrating the proposed signaling pathway:

digraph "Aaz-A-154_Signaling_Pathway" { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [arrowsize=0.7];

// Nodes Aaz_A_154 [label="Aaz-A-154", fillcolor="#4285F4", fontcolor="#FFFFFF"]; HTR2A [label="5-HT2A Receptor", fillcolor="#EA4335", fontcolor="#FFFFFF"]; PLC [label="PLC", fillcolor="#FBBC05", fontcolor="#202124"]; IP3_DAG [label="IP3 / DAG", fillcolor="#FBBC05", fontcolor="#202124"]; Ca2_PKC [label="Ca²⁺ / PKC", fillcolor="#FBBC05", fontcolor="#202124"]; BDNF_release [label="BDNF Release", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; BDNF [label="BDNF", fillcolor="#34A853", fontcolor="#FFFFFF"]; TrkB [label="TrkB Receptor", fillcolor="#4285F4", fontcolor="#FFFFFF"]; PI3K_Akt [label="PI3K/Akt Pathway", fillcolor="#FBBC05", fontcolor="#202124"]; MAPK_ERK [label="MAPK/ERK Pathway", fillcolor="#FBBC05", fontcolor="#202124"]; CREB [label="CREB", fillcolor="#FBBC05", fontcolor="#202124"]; Gene_Expression [label="Gene Expression\n(e.g., for synaptic proteins)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Neuroplasticity [label="Neuroplasticity\n(Dendritic Growth, Spinogenesis)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Aaz_A_154 -> HTR2A; HTR2A -> PLC; PLC -> IP3_DAG; IP3_DAG -> Ca2_PKC; Ca2_PKC -> BDNF_release; BDNF_release -> BDNF; BDNF -> TrkB; TrkB -> PI3K_Akt; TrkB -> MAPK_ERK; PI3K_Akt -> CREB; MAPK_ERK -> CREB; CREB -> Gene_Expression; Gene_Expression -> Neuroplasticity; }

Caption: Aaz-A-154 initiated BDNF/TrkB signaling pathway.

Comparative Analysis: Aaz-A-154 vs. Other Neuroplasticity Modulators

To objectively evaluate the performance of Aaz-A-154, this section compares its effects with two other well-characterized compounds known to modulate neuroplasticity: the anesthetic Ketamine and another non-hallucinogenic psychoplastogen, Tabernanthalog (TBG) .

Quantitative Data Summary

Parameter	Aaz-A-154	Ketamine	Tabernanthalog (TBG)	References
Primary Target	5-HT2A Receptor Agonist	NMDA Receptor Antagonist	5-HT2A Receptor Agonist	[1][2]
Hallucinogenic Potential	No	Yes	No	[1][2]
Effect on Dendritic Arbor Complexity	Significant increase, comparable to Ketamine	Significant increase	Significant increase	[1][2]
Antidepressant-like Effects (Forced Swim Test)	Rapid (within 30 mins) and long-lasting (up to 1 week) antidepressant-like effects, comparable to Ketamine.	Rapid and potent antidepressant effects	Antidepressant-like effects	[1]
Anhedonia Reduction (Sucrose Preference Test)	Reduces anhedonia for at least 12 days after a single administration.	Reduces anhedonia	Not explicitly stated for TBG in direct comparison	[1]
Potency (in vivo)	Potentially more potent than TBG with more sustained effects.	Potent	Less potent than Aaz-A-154 in some models	[1]
Direct BDNF Release Measurement	Not yet reported	Increases BDNF release	Not yet reported	-
Direct TrkB Phosphorylation Measurement	Not yet reported	Increases TrkB phosphorylation	Not yet reported	-

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate reproducibility and further research.

Dendritic Outgrowth Assay in Primary Neuronal Cultures

This protocol is fundamental for assessing the pro-neuroplastic effects of compounds like Aaz-A-154.

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// Edges Start -> Plating; Plating -> Treatment; Treatment -> Fixation; Fixation -> Imaging; Imaging -> Analysis; Analysis -> End; }

Caption: Experimental workflow for dendritic outgrowth assay.

1. Primary Neuron Culture:

• Dissociated cortical neurons from embryonic day 18 (E18) rat fetuses are plated on poly-D-lysine-coated plates or coverslips.

• Neurons are maintained in a suitable culture medium (e.g., Neurobasal medium supplemented with B27 and GlutaMAX) at 37°C in a 5% CO2 incubator.

2. Compound Treatment:

• After a set number of days in vitro (DIV), typically 5-7, when neurons have developed initial processes, they are treated with the compounds of interest (e.g., Aaz-A-154, ketamine, TBG) at various concentrations. A vehicle control (e.g., DMSO) is run in parallel.

3. Immunocytochemistry:

• Following the treatment period (e.g., 24-72 hours), neurons are fixed with 4% paraformaldehyde.

• Cells are then permeabilized and stained with a primary antibody against a dendritic marker, such as Microtubule-Associated Protein 2 (MAP2), followed by a fluorescently labeled secondary antibody.

4. Image Acquisition and Analysis:

• Images of the stained neurons are captured using a high-content imaging system or a fluorescence microscope.

• Sholl analysis is performed to quantify dendritic arborization. This involves drawing concentric circles around the neuron's soma and counting the number of dendritic intersections at each radius. The complexity of the dendritic tree is inferred from the number and distribution of these intersections.

In Vivo Behavioral Assays

1. Forced Swim Test (FST):

• This test is used to assess antidepressant-like activity in rodents.

• Mice are placed in a cylinder of water from which they cannot escape.

• The duration of immobility (a measure of behavioral despair) is recorded over a set period.

• A decrease in immobility time is indicative of an antidepressant-like effect. Aaz-A-154 has been shown to produce a rapid and sustained decrease in immobility.[1]

2. Sucrose (B13894) Preference Test:

• This assay measures anhedonia, a core symptom of depression.

• Rodents are given a choice between two bottles: one containing plain water and the other a sucrose solution.

• A preference for the sucrose solution is considered normal, while a decrease in preference is interpreted as anhedonic behavior.

• Aaz-A-154 has been demonstrated to reverse stress-induced deficits in sucrose preference.[1]

Conclusion and Future Directions

Aaz-A-154 represents a promising step forward in the development of non-hallucinogenic therapeutics for neuropsychiatric disorders. Its ability to promote neuroplasticity, likely through the modulation of the BDNF/TrkB signaling pathway via its primary action on the 5-HT2A receptor, positions it as a valuable tool for research and a potential clinical candidate.

Future research should focus on elucidating the precise molecular steps connecting 5-HT2A receptor activation by Aaz-A-154 to the downstream effectors in the BDNF/TrkB pathway. Direct measurements of BDNF release and TrkB phosphorylation following Aaz-A-154 treatment are crucial next steps to solidify this mechanistic link. Furthermore, continued comparative studies with other psychoplastogens will be essential to fully understand the unique therapeutic profile of Aaz-A-154.

References

• 1. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Aaz-A-154: A Comparative Analysis of a Novel Antidepressant Candidate in Preclinical Models

Aaz-A-154, a novel non-hallucinogenic psychoplastogen, has demonstrated significant antidepressant-like effects in various animal models of depression. This guide provides a comprehensive comparison of Aaz-A-154's efficacy against other alternatives, supported by experimental data, detailed methodologies, and pathway visualizations to inform researchers, scientists, and drug development professionals.

Aaz-A-154, a selective 5-HT2A receptor agonist, has emerged as a promising therapeutic candidate for major depressive disorder. Preclinical studies reveal its capacity to induce rapid and sustained antidepressant-like responses, comparable to the fast-acting antidepressant ketamine, without the hallucinogenic effects typically associated with serotonergic psychedelics.[1][2] This guide delves into the cross-validation of Aaz-A-154's efficacy in established animal models, presenting a comparative analysis with ketamine and another non-hallucinogenic psychoplastogen, Tabernanthalog (TBG).

Comparative Efficacy in Animal Models of Depression

The antidepressant potential of Aaz-A-154 has been evaluated in two primary animal models: the Forced Swim Test (FST) and the Sucrose (B13894) Preference Test (SPT). These models are widely used to assess behavioral despair and anhedonia, core symptoms of depression.

Forced Swim Test (FST)

The FST is a behavioral despair model where the immobility time of a rodent when placed in an inescapable cylinder of water is measured. A reduction in immobility time is indicative of an antidepressant effect.

Data Summary:

Treatment Group	Immobility Time (seconds) - 30 minutes post-dose	Immobility Time (seconds) - 1 week post-dose
Vehicle	~175	~175
Aaz-A-154 (20 mg/kg)	~100	~125
Ketamine (10 mg/kg)	~100	~100

Data are estimated from graphical representations in the cited literature and presented for comparative purposes.[3]

A single administration of Aaz-A-154 (20 mg/kg) produced a rapid and long-lasting antidepressant-like effect in the FST, comparable to ketamine.[3][4] Both substances significantly reduced immobility time 30 minutes after administration. Notably, the effects of Aaz-A-154 were sustained for at least one week, demonstrating its potential for long-term therapeutic benefit.[4]

Sucrose Preference Test (SPT) in VMAT2 Heterozygous Mice

The SPT is a measure of anhedonia, the inability to experience pleasure. This test was conducted in Vesicular Monoamine Transporter 2 (VMAT2) heterozygous (HET) mice, an animal model that displays depressive-like phenotypes, including reduced preference for sucrose.[5]

Data Summary:

Treatment Group	Sucrose Preference (%) - Baseline	Sucrose Preference (%) - Day 3 post-dose	Sucrose Preference (%) - Day 12 post-dose
Wild Type (WT)	~80%	~80%	~80%
VMAT2-HET (Vehicle)	~50%	~50%	~50%
VMAT2-HET + Aaz-A-154 (15 mg/kg)	~50%	~75%	~70%

Data are estimated from graphical representations in the cited literature and presented for comparative purposes.[3]

Aaz-A-154 (15 mg/kg) was shown to ameliorate anhedonia in VMAT2-HET mice.[4] Treatment with Aaz-A-154 significantly increased sucrose preference in these mice, with the effect lasting for at least 12 days after a single dose.[3]

Psychoplastogenic Effects: Promotion of Neuronal Growth

Aaz-A-154 has been identified as a psychoplastogen, a compound that can promote structural and functional neural plasticity. Its effects on dendritic growth were assessed in cultured rat embryonic cortical neurons.

Data Summary:

Treatment Group	Maximal Number of Dendritic Crossings (Sholl Analysis)
Vehicle	~20
Aaz-A-154 (100 nM)	~35
Ketamine (10 µM)	~35

Data are estimated from graphical representations in the cited literature and presented for comparative purposes.[3]

Treatment with Aaz-A-154 was found to increase the complexity of dendritic arbors to a similar extent as ketamine.[3][4] This psychoplastogenic effect is believed to be mediated through the activation of 5-HT2A receptors, as it was blocked by the 5-HT2A antagonist, ketanserin.[4]

Experimental Protocols

Forced Swim Test (FST)

• Apparatus: A transparent plastic cylinder (20 cm in diameter, 40 cm in height) is filled with water (23-25°C) to a depth of 15 cm.

• Procedure: Mice are individually placed into the cylinder for a 6-minute session. The session is video-recorded.

• Data Analysis: The duration of immobility (defined as the cessation of struggling and remaining floating in the water, making only movements necessary to keep the head above water) is scored during the last 4 minutes of the 6-minute session.

• Drug Administration: Aaz-A-154 (20 mg/kg, i.p.) or ketamine (10 mg/kg, i.p.) is administered 30 minutes or 1 week prior to the test.

Sucrose Preference Test (SPT)

• Animals: VMAT2 heterozygous (HET) mice and wild-type (WT) littermates are used.

• Habituation: Mice are single-housed and habituated to two drinking bottles, one containing water and the other a 1% sucrose solution, for 48 hours.

• Testing: Following a period of water and food deprivation (12-24 hours), mice are presented with two pre-weighed bottles, one with water and one with 1% sucrose solution. The position of the bottles is switched after 12 hours to prevent place preference.

• Data Analysis: After 24 hours, the bottles are re-weighed to determine the volume of water and sucrose solution consumed. Sucrose preference is calculated as: (sucrose intake / (sucrose intake + water intake)) x 100%.

• Drug Administration: Aaz-A-154 (15 mg/kg, i.p.) is administered once at the beginning of the testing period.

Dendritic Outgrowth Assay

• Cell Culture: Primary cortical neurons are dissected from embryonic day 18 rat cortices and cultured on poly-D-lysine coated plates.

• Treatment: Neurons are treated with Aaz-A-154 (100 nM), ketamine (10 µM), or vehicle for 24 hours.

• Immunostaining: Cells are fixed and stained for neuronal markers (e.g., MAP2) to visualize dendrites.

• Data Analysis: Images of neurons are captured using a fluorescence microscope. Sholl analysis is performed to quantify dendritic complexity by counting the number of dendritic branches that cross a series of concentric circles drawn around the soma.

Signaling Pathway and Experimental Workflow

5-HT2A Receptor Signaling Pathway

Aaz-A-154 exerts its effects through the activation of the 5-HT2A receptor, a G-protein coupled receptor. The diagram below illustrates the canonical signaling cascade initiated by 5-HT2A receptor activation, which is believed to underlie its psychoplastogenic and antidepressant effects.

Caption: 5-HT2A Receptor Signaling Cascade.

Experimental Workflow for Preclinical Antidepressant Screening

The following diagram outlines the typical workflow for evaluating the antidepressant potential of a novel compound like Aaz-A-154 in animal models.

Caption: Antidepressant Screening Workflow.

Logical Relationship: Aaz-A-154's Mechanism of Action

This diagram illustrates the logical flow from the molecular target of Aaz-A-154 to its observed behavioral effects.

Caption: Aaz-A-154's Mechanism of Action.

References

• 1. researchgate.net [researchgate.net]
• 2. 5-HT Receptors and the Development of New Antidepressants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Vmat2 Heterozygous Mutant Mice Display a Depressive-Like Phenotype - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Off-Target Effects of Aaz-A-154 in Preclinical Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Aaz-A-154 has emerged as a promising non-hallucinogenic psychoplastogen with therapeutic potential for mood disorders. A critical aspect of its preclinical evaluation is the comprehensive assessment of its off-target effects to ensure a favorable safety profile. This guide provides a comparative analysis of the off-target profile of Aaz-A-154 against other notable non-hallucinogenic 5-HT2A receptor ligands, Tabernanthalog (TBG) and 2-bromo-LSD. The information is based on published preclinical data and is intended to assist researchers in making informed decisions.

Executive Summary

Aaz-A-154 demonstrates a high degree of selectivity for the serotonin (B10506) 5-HT2A receptor, with minimal off-target activity observed in a preclinical screening panel of G-protein coupled receptors (GPCRs). When compared to other non-hallucinogenic psychoplastogens, Aaz-A-154's selectivity profile appears favorable, suggesting a lower potential for off-target-mediated side effects. This guide presents the available quantitative data, details the experimental methodologies used for these assessments, and provides visual representations of the relevant signaling pathways and experimental workflows.

Data Presentation: Off-Target Binding Profiles

The following tables summarize the available quantitative data on the off-target effects of Aaz-A-154 and its comparators.

Table 1: Off-Target Screening of Aaz-A-154 Against a Panel of GPCR-Based Sensors

Receptor Target	Agonist Mode (% Activation vs. Control)	Antagonist Mode (% Inhibition vs. Control)
5-HT2A	(On-Target)	Competitive Antagonist
Dopamine (B1211576) D1	Not Reported	Not Reported
Dopamine D2	Not Reported	Not Reported
Adrenergic α1	Not Reported	Not Reported
Adrenergic α2	Not Reported	Not Reported
Opioid MOP	Not Reported	Not Reported
Opioid KOP	Not Reported	Not Reported

Data extracted from supplementary materials of Dong et al., Cell, 2021. The exact percentage of activation or inhibition for off-targets was not explicitly quantified in the primary publication's supplementary figure, which graphically demonstrated high selectivity for 5-HT2 receptors.

Table 2: Comparative Off-Target Profile of Aaz-A-154, Tabernanthalog (TBG), and 2-bromo-LSD

Compound	Primary Target	Key Off-Targets Investigated	Reported Selectivity
Aaz-A-154	5-HT2A Receptor	Panel of aminergic GPCRs (dopamine, adrenergic, opioid)	High selectivity for 5-HT2 receptors.[1]
Tabernanthalog (TBG)	5-HT2A Receptor	Screened against 81 potential targets.	High selectivity for 5-HT2 receptors.[2]
2-bromo-LSD	5-HT2A Receptor	Profiled at >33 aminergic GPCRs.	>100-fold preference for serotonin and dopamine GPCRs over other off-targets. Lacks 5-HT2B agonism.[3]

Experimental Protocols

The assessment of off-target effects for these compounds involved a variety of in vitro and in vivo assays. Below are detailed methodologies for the key experiments cited.

GPCR Off-Target Screening (for Aaz-A-154)

• Objective: To determine the selectivity of Aaz-A-154 against a panel of G-protein coupled receptors.

• Methodology: A panel of HEK293T cells individually expressing different GPCR-based fluorescent biosensors (for dopamine, adrenergic, and opioid receptors) were utilized.

  • Agonist Mode: Cells were treated with Aaz-A-154 to determine if it activated these off-target receptors. The fluorescent signal, indicative of receptor activation, was measured.

  • Antagonist Mode: Cells were co-treated with Aaz-A-154 and a known agonist for each respective off-target receptor. The ability of Aaz-A-154 to inhibit the agonist-induced fluorescence was quantified.

• Data Analysis: Changes in fluorescence were compared to vehicle-treated controls to determine the percentage of activation or inhibition.

In Vivo Head-Twitch Response (HTR) Assay (for Aaz-A-154, TBG, and 2-bromo-LSD)

• Objective: To assess the hallucinogenic potential of the compounds in a preclinical mouse model.

• Methodology:

  • Male C57BL/6J mice were habituated to the testing environment.

  • Animals were administered various doses of the test compound (Aaz-A-154, TBG, or 2-bromo-LSD) or a vehicle control via intraperitoneal injection.

  • Immediately following injection, mice were placed in a clean cage and their behavior was recorded for a specified period (e.g., 30-60 minutes).

  • The number of head-twitches, a rapid side-to-side head movement, was manually scored by a blinded observer.

• Data Analysis: The total number of head-twitches was compared between the compound-treated and vehicle-treated groups. A lack of a significant increase in head-twitches indicates a non-hallucinogenic profile.[1][4]

β-Arrestin Recruitment Assays (for 2-bromo-LSD)

• Objective: To measure the functional activity of 2-bromo-LSD at various 5-HT receptor subtypes by quantifying β-arrestin recruitment.

• Methodology:

  • HEK293T cells were co-transfected with a plasmid encoding the 5-HT receptor of interest fused to a luciferase fragment and a plasmid for β-arrestin2 fused to the complementary fragment of the luciferase.

  • Cells were incubated with varying concentrations of 2-bromo-LSD.

  • Upon ligand binding and receptor activation, β-arrestin2 is recruited to the receptor, bringing the two luciferase fragments into proximity and generating a luminescent signal.

  • Luminescence was measured using a plate reader.

• Data Analysis: Dose-response curves were generated to determine the potency (EC50) and efficacy (Emax) of 2-bromo-LSD at each receptor subtype.

Mandatory Visualizations

Signaling Pathway of the 5-HT2A Receptor

References

• 1. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NeuWrite West -- Ibogalogs, Drug Discovery, and the New Psychedelic Era [neuwritewest.org]
• 3. A Non-Hallucinogenic LSD analog with Therapeutic Potential for Mood Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Non-hallucinogenic psychedelic analog reverses effects of stress in mouse study - News [news.ucsc.edu]

Safety & Regulatory Compliance

Navigating the Disposal of Aaz-A-154: A Procedural Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the responsible disposal of chemical waste is a critical component of laboratory safety and environmental stewardship. This guide provides a comprehensive, step-by-step procedure for the proper disposal of Aaz-A-154, a novel isotryptamine derivative also known as DLX-001. In the absence of a specific Safety Data Sheet (SDS) detailing disposal protocols, this document is based on general best practices for the disposal of laboratory chemicals, particularly indole (B1671886) and tryptamine (B22526) derivatives.

It is imperative to consult with your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste disposal service to ensure full compliance with all local, state, and federal regulations.

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, ensure you are equipped with the appropriate Personal Protective Equipment (PPE). While Aaz-A-154 is shipped as a non-hazardous chemical, it is prudent to handle it with care, especially in the absence of comprehensive hazard data.

Personal Protective Equipment (PPE) Requirements:

Equipment	Specification
Eye Protection	Chemical safety goggles or a face shield.
Hand Protection	Chemical-resistant gloves (e.g., nitrile).
Body Protection	A standard laboratory coat.
Respiratory Protection	Use in a well-ventilated area, such as a fume hood.

Handling and Storage:

• Always handle Aaz-A-154 in a well-ventilated area to minimize inhalation exposure.

• Keep the container tightly sealed when not in use.

• Store in a cool, dry place away from incompatible materials.

Step-by-Step Disposal Protocol

The proper disposal of Aaz-A-154 should be managed through your institution's hazardous waste program. Do not attempt to dispose of this chemical down the drain or in regular solid waste.

1. Waste Identification and Segregation:

Treat Aaz-A-154 as a hazardous chemical waste. Proper segregation is the foundational step in safe disposal.

• Solid Waste: Collect solid Aaz-A-154, along with any contaminated consumables such as weighing papers, pipette tips, and gloves, in a designated hazardous waste container.

• Liquid Waste: If Aaz-A-154 is in a solution, collect it in a separate, compatible hazardous liquid waste container. Do not mix with other solvent waste streams unless explicitly approved by your EHS department.

2. Waste Container Management:

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "Aaz-A-154, (R)-1-(5-methoxy-1H-indol-1-yl)-N,N-dimethylpropan-2-amine hydrochloride". Include the date of accumulation.

• Container Integrity: Ensure waste containers are in good condition and are kept securely closed at all times, except when adding waste.

• Storage: Store waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory. This area should provide secondary containment and be away from general laboratory traffic.

3. Disposal of Contaminated Labware:

• Non-Reusable Items: Dispose of all single-use contaminated items, such as gloves and weighing papers, directly into the designated solid hazardous waste container.

• Reusable Glassware: Reusable glassware, such as beakers and flasks, should be decontaminated. A common procedure is a triple rinse with a suitable solvent (e.g., ethanol (B145695) or acetone). The solvent rinsate must be collected and disposed of as hazardous liquid waste. After decontamination, the glassware can be washed and reused.

4. Final Disposal Procedures:

• Scheduling Pickup: Do not accumulate large quantities of chemical waste. Contact your institution's EHS department or their designated hazardous waste contractor to schedule a pickup for your full or ready-for-disposal waste containers.

• Documentation: Maintain a log of the chemical waste generated, including the name of the chemical, quantity, and date of disposal, as required by your institution.

Spill Management

In the event of a spill, the following immediate actions should be taken:

• Alert Personnel: Notify colleagues in the immediate area and your laboratory supervisor.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the vicinity.

• Ventilate: If it is safe to do so, increase ventilation to the area.

• Containment and Cleanup: For small, manageable spills, and if you are trained to do so, contain the spill with an appropriate absorbent material (e.g., vermiculite (B1170534) or a commercial chemical absorbent). Wearing appropriate PPE, carefully collect the absorbent material and any contaminated debris and place it in a sealed, labeled hazardous waste container.

• Decontamination: Clean the spill area with a suitable solvent, collecting all cleaning materials as hazardous waste.

Disposal Workflow Diagram

Caption: A flowchart illustrating the procedural steps for the safe disposal of Aaz-A-154.

Standard Operating Procedure: Handling and Disposal of Aaz-A-154

This document provides essential guidance for the safe handling, use, and disposal of the novel compound Aaz-A-154 in a laboratory setting. All personnel must review and understand this information before commencing any work with this substance.

Hazard Identification and Risk Assessment

Aaz-A-154 is a potent, synthetic compound with an undefined toxicological profile. Due to the lack of comprehensive data, it must be handled as a highly hazardous substance. All exposure routes (inhalation, dermal, ingestion, and ocular) should be considered significant risks. A thorough risk assessment must be conducted before any new procedure involving Aaz-A-154 is initiated.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Aaz-A-154 in any form (solid, liquid, or aerosol).

Table 1: Minimum Personal Protective Equipment for Aaz-A-154

PPE Category	Specification
Hand Protection	Double-gloving with nitrile or neoprene gloves. Change gloves every 30 minutes or immediately upon contamination.
Eye Protection	ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.
Body Protection	Fully buttoned lab coat with tight-fitting cuffs. A disposable gown is required for handling quantities >100mg.
Respiratory	A NIOSH-approved N95 respirator is required for handling powders. For potential aerosols, use a full-face respirator.
Footwear	Closed-toe, non-perforated shoes that cover the entire foot.

Engineering Controls

All procedures involving Aaz-A-154 must be performed within a certified chemical fume hood with a face velocity between 80 and 120 feet per minute (fpm). For highly energetic reactions or procedures with a high risk of aerosolization, a glove box is recommended.

Spill and Emergency Procedures

4.1. Spill Response

• Evacuate: Immediately alert others and evacuate the immediate area.

• Isolate: Secure the area and prevent unauthorized entry.

• Report: Notify the Laboratory Supervisor and the Environmental Health & Safety (EHS) department.

• Decontaminate: For small spills (<50 mg), trained personnel wearing appropriate PPE should use a spill kit with an inert absorbent material. For larger spills, contact EHS for specialized cleanup.

4.2. Emergency Contact Information

Contact	Phone Number
Emergency Services	911 (or local equivalent)
Poison Control Center	1-800-222-1222
EHS Department	(123) 456-7890

Experimental Workflow for Handling Aaz-A-154

The following diagram outlines the standard workflow for handling Aaz-A-154 from receipt to disposal. Adherence to this workflow is critical to minimize exposure risk.

Caption: Standard workflow for handling Aaz-A-154.

Disposal Plan

All waste contaminated with Aaz-A-154 is considered hazardous waste. Follow the disposal pathway outlined below.